2-Ethylfenchol

• CAS: 18368-91-7

Core Science & Biosynthesis

Introduction: From Natural Ketone to Synthetic Alcohol

An In-depth Technical Guide to the Synthesis of 2-Ethylfenchol from (+)-Fenchone

This guide provides a comprehensive technical overview for the synthesis of 2-Ethylfenchol, a valuable tertiary alcohol in the flavor and fragrance industry, from the naturally occurring bicyclic monoterpenoid, (+)-fenchone.[1][2][3] This document is intended for an audience of researchers, scientists, and professionals in drug development and chemical synthesis, offering in-depth procedural details, mechanistic insights, and the rationale behind key experimental choices.

(+)-Fenchone is a bicyclic ketone and a major component of essential oils like fennel oil.[4][5] Its rigid, sterically hindered structure makes it an interesting and challenging substrate for stereoselective synthesis. The conversion of fenchone into its derivatives is of significant interest for creating new aroma compounds and chiral building blocks.[6] One such derivative, 2-Ethylfenchol, is a tertiary alcohol noted for its distinct earthy, camphor-like aroma, finding use in perfumery and flavor formulations.[7][8][9]

The most direct and efficient method for this transformation is the Grignard reaction, a cornerstone of organic synthesis for its reliability in forming carbon-carbon bonds.[10][11] This guide will detail the synthesis of 2-Ethylfenchol through the nucleophilic addition of an ethyl group to the carbonyl carbon of (+)-fenchone, utilizing ethylmagnesium bromide as the Grignard reagent.

The Grignard Reaction: Principles of Nucleophilic Addition

Discovered by Victor Grignard, this organometallic reaction involves an organomagnesium halide (R-Mg-X), which acts as a potent nucleophile.[11][12] The carbon-magnesium bond is highly polarized, imparting significant carbanionic character to the carbon atom, making it a strong nucleophile and a strong base.[11][13]

The reaction with a ketone proceeds in two main stages:

• Nucleophilic Attack: The Grignard reagent's nucleophilic carbon attacks the electrophilic carbonyl carbon of the ketone. This breaks the carbonyl π-bond, forming a tetrahedral magnesium alkoxide intermediate.[14][15]

• Protonation (Work-up): A subsequent acidic work-up protonates the alkoxide to yield the final tertiary alcohol.[15][16]

A critical requirement for a successful Grignard reaction is the use of anhydrous (dry) conditions.[16][17] Grignard reagents are highly basic and will react with any protic substance, such as water, alcohols, or carboxylic acids, which would quench the reagent and prevent the desired reaction with the ketone.[10]

Synthesis of 2-Ethylfenchol: A Detailed Protocol

This section outlines the complete experimental procedure for the synthesis of 2-Ethylfenchol from (+)-fenchone.

Reaction Scheme & Stereochemistry

The overall transformation is as follows:

The addition of the ethyl group to the carbonyl of fenchone creates a new stereocenter at the C2 position. Due to the sterically hindered nature of the bicyclic fenchone structure, the Grignard reagent will preferentially attack from the less hindered face of the carbonyl group. The exo face is generally more accessible in norbornane-type systems. This leads to the formation of two diastereomers, with one being the major product. The precise stereochemical outcome can be predicted based on steric hindrance, with the ethyl group adding from the less hindered endo face to produce the exo-alcohol as the major product.

Experimental Workflow

The synthesis is a multi-step process that begins with the preparation of the Grignard reagent, followed by the reaction with fenchone and subsequent purification.

Workflow Diagram: Synthesis of 2-Ethylfenchol

Caption: Experimental workflow for 2-Ethylfenchol synthesis.

Step-by-Step Methodology

Materials & Reagents:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles	Notes
Magnesium Turnings	24.31	1.8 g	0.074
Iodine	253.81	1 crystal	-	Activating agent
Ethyl Bromide	108.97	8.1 g (5.6 mL)	0.074	Use freshly distilled
(+)-Fenchone	152.24	10.0 g	0.066
Anhydrous Diethyl Ether	74.12	100 mL	-	Must be completely dry
Saturated aq. NH₄Cl	-	50 mL	-	For quenching
Anhydrous MgSO₄	120.37	As needed	-	For drying

Protocol:

Part 1: Preparation of Ethylmagnesium Bromide

• Apparatus Setup: All glassware (a 250 mL three-necked round-bottom flask, a reflux condenser with a drying tube, and a pressure-equalizing dropping funnel) must be oven-dried or flame-dried under vacuum to ensure all moisture is removed.[18] Assemble the apparatus under an inert atmosphere (e.g., nitrogen or argon).

• Magnesium Activation: Place the magnesium turnings and a single crystal of iodine into the flask. Gently warm the flask with a heat gun under a slow stream of inert gas until violet iodine vapors are observed.[17] This process helps to remove the passivating magnesium oxide layer from the turnings. Allow the flask to cool to room temperature.

• Reagent Preparation: Prepare a solution of ethyl bromide in 20 mL of anhydrous diethyl ether in the dropping funnel.

• Initiation: Add approximately 30 mL of anhydrous diethyl ether to the flask containing the activated magnesium. Add a small portion (approx. 2-3 mL) of the ethyl bromide solution to the magnesium suspension. The reaction should initiate, indicated by the disappearance of the iodine color, gentle bubbling, and the solution turning cloudy and gray. If the reaction does not start, gentle warming may be required.

• Grignard Formation: Once the reaction has started, add the remaining ethyl bromide solution dropwise at a rate that maintains a gentle reflux.[18] The formation of the Grignard reagent is exothermic.[18] After the addition is complete, reflux the mixture for an additional 30 minutes to ensure all the magnesium has reacted. The resulting gray-to-brown solution is the ethylmagnesium bromide reagent.

Part 2: Reaction with (+)-Fenchone and Work-up

• Addition of Fenchone: Cool the freshly prepared Grignard reagent solution in an ice-water bath. Dissolve the (+)-fenchone in 50 mL of anhydrous diethyl ether and add this solution to the dropping funnel. Add the fenchone solution dropwise to the stirred, cooled Grignard reagent. Maintain the reaction temperature below 10 °C during the addition.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1 hour to ensure the reaction goes to completion.

• Quenching: Cool the reaction mixture again in an ice bath. Slowly and carefully add 50 mL of saturated aqueous ammonium chloride solution dropwise through the dropping funnel to quench the reaction and hydrolyze the magnesium alkoxide. This step can be vigorous.

• Extraction and Washing: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with 30 mL portions of diethyl ether. Combine all the organic extracts and wash them sequentially with saturated sodium bicarbonate solution and then with brine (saturated NaCl solution).

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Part 3: Purification and Characterization

• Solvent Removal: Filter off the drying agent and remove the diethyl ether using a rotary evaporator.

• Purification: The resulting crude oil can be purified by vacuum distillation to yield pure 2-Ethylfenchol.[8][9]

• Characterization: The final product should be characterized to confirm its identity and purity.

Expected Product Characteristics:

Property	Expected Value	Reference
Molecular Formula	C₁₂H₂₂O	[2]
Molar Mass	182.30 g/mol	[2]
Boiling Point	105 °C at 15 mmHg	[8][9]
Density	~0.956 g/mL at 25 °C	[8][9]
Refractive Index	~1.482 at 20 °C	[8][9]
Optical Activity	[α]20/D −12° (c = 1.5 in ethanol)	[2]
Organoleptic Profile	Earthy, camphoraceous, with citrus notes	[8][19]

Scientific Rationale and Trustworthiness

• Causality of Anhydrous Conditions: The carbon atom in the C-Mg bond of a Grignard reagent is highly nucleophilic and basic. Any protic solvent, including atmospheric moisture, will protonate the Grignard reagent, converting it into an alkane (ethane in this case) and rendering it inactive for the desired nucleophilic attack on the ketone.[10][16] This is why all glassware must be scrupulously dried and the reaction run under an inert atmosphere.

• Role of Ethereal Solvents: Solvents like diethyl ether or THF are essential. They are aprotic, so they do not react with the Grignard reagent. Furthermore, the lone pairs on the ether's oxygen atom coordinate to the magnesium atom, stabilizing the Grignard reagent complex and keeping it in solution.[20]

• Self-Validating Protocol: The success of the initial step—the formation of the Grignard reagent—is visually verifiable by the initiation of the reaction (bubbling, color change). The subsequent steps follow well-established and reliable organic chemistry procedures for reaction, work-up, and purification. The final characterization data, when compared to literature values, provides definitive validation of the synthesis.[2][8]

Conclusion

The synthesis of 2-Ethylfenchol from (+)-fenchone via the Grignard reaction is a robust and effective method for producing this valuable aroma chemical. The protocol described herein, grounded in fundamental principles of organic chemistry, provides a reliable pathway for researchers. Success hinges on meticulous attention to anhydrous conditions and careful control of reaction parameters. This synthesis not only yields a commercially relevant product but also serves as an excellent case study in the stereoselective addition to bicyclic ketones, a topic of continuing importance in synthetic organic chemistry.

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Stereoisomers of 2-Ethylfenchol and their properties

An In-Depth Technical Guide to the Stereoisomers of 2-Ethylfenchol: Synthesis, Separation, and Properties

Abstract

2-Ethylfenchol, a derivative of the bicyclic monoterpene fenchol, is a significant aroma chemical prized for its unique earthy and camphoraceous notes. Its rigid bicyclo[2.2.1]heptane framework contains multiple chiral centers, giving rise to a complex stereochemical landscape of several stereoisomers. The spatial arrangement of the ethyl and hydroxyl groups (endo vs. exo) and the absolute configuration of the chiral centers dramatically influence its physicochemical and, most notably, its sensory properties. This technical guide provides a comprehensive exploration of the stereoisomers of 2-Ethylfenchol, targeting researchers, chemists, and professionals in the flavor, fragrance, and drug development sectors. We will delve into the stereoselective synthesis, modern techniques for chiral separation, comparative analysis of isomer properties, and the critical role of stereochemistry in determining its characteristic aroma profile.

Introduction to 2-Ethylfenchol

2-Ethylfenchol, systematically named 2-ethyl-1,3,3-trimethylbicyclo[2.2.1]heptan-2-ol, is a tertiary alcohol built upon the norbornane skeleton.[1][2] It is valued in the fragrance and flavor industry for its powerful and diffusive scent, often described as earthy, ambery, woody, and reminiscent of patchouli and oakmoss.[1][3][4] Its stability and unique profile make it a versatile ingredient in oriental and woody perfume compositions, personal care products, and as a flavor agent to impart earthy notes.[3][4]

The core of 2-Ethylfenchol's chemical identity lies in its stereoisomerism. The molecule possesses three stereocenters, leading to a total of 2³ = 8 possible stereoisomers. This complexity is further defined by endo-exo isomerism, a feature unique to bridged-ring systems like norbornane, which dictates the orientation of substituents relative to the ring system's bridges.[5][6] Understanding the distinct properties of each stereoisomer is paramount, as even subtle changes in 3D structure can lead to profound differences in biological and sensory perception.[7]

The Stereochemical Landscape of 2-Ethylfenchol

The stereochemistry of 2-Ethylfenchol is defined by three key features: the absolute configuration at the C1 and C4 bridgehead carbons, and the configuration at the C2 carbon bearing the ethyl and hydroxyl groups.

Chiral Centers and Isomeric Relationships: The number of potential stereoisomers can be predicted using the 2ⁿ rule, where 'n' is the number of chiral centers.[8] For 2-Ethylfenchol, with three chiral centers, there are 2³ = 8 possible stereoisomers, existing as four pairs of enantiomers.

Endo-Exo Diastereomerism: In the context of the norbornane system, the prefixes endo and exo describe the relative orientation of the substituent at C2.[5]

• Exo Position: The substituent is oriented anti (away from) the longest bridge (the C5-C6 bridge).

• Endo Position: The substituent is oriented syn (on the same side as) the longest bridge.

The addition of the ethyl group to the fenchone precursor can result in either the endo or exo diastereomer, each with its own set of enantiomers.

Caption: Fig. 1: Stereoisomeric Relationships of 2-Ethylfenchol

Stereoselective Synthesis

The most common route to 2-Ethylfenchol is the nucleophilic addition of an ethyl organometallic reagent to a fenchone precursor. This reaction exhibits notable diastereoselectivity.

Causality of Stereoselectivity: Research has demonstrated that the reaction of fenchone with either alkyl-lithium or Grignard reagents predominantly yields the endo alcohol.[9] This preference is attributed to steric hindrance. The bicyclic structure of fenchone presents two faces for nucleophilic attack at the carbonyl carbon (C2). The exo face is sterically hindered by the gem-dimethyl group at C3 and the methyl group at C1. Consequently, the ethyl nucleophile preferentially attacks from the less hindered endo face, pushing the resulting hydroxyl group into the more sterically crowded exo position, which is ultimately re-classified as an endo alcohol based on the IUPAC definition for the bicyclic system.

Caption: Fig. 2: General Workflow for 2-Ethylfenchol Synthesis

Experimental Protocol: Synthesis of (1R)-endo-2-Ethylfenchol

This protocol describes a representative synthesis starting from commercially available (1R,4S)-(-)-Fenchone.

Materials:

• (1R,4S)-(-)-Fenchone

• Magnesium turnings

• Ethyl bromide

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard glassware for Grignard reaction under inert atmosphere (e.g., argon or nitrogen)

Procedure:

• Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, add magnesium turnings. Add a small volume of anhydrous diethyl ether to cover the magnesium. Add a solution of ethyl bromide in anhydrous diethyl ether dropwise via the dropping funnel to initiate the reaction. Once initiated, continue the addition at a rate that maintains a gentle reflux. After addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the ethylmagnesium bromide reagent.

• Nucleophilic Addition: Cool the Grignard reagent to 0 °C in an ice bath. Prepare a solution of (1R,4S)-(-)-Fenchone in anhydrous diethyl ether and add it dropwise to the stirred Grignard solution.

• Reaction Monitoring & Quenching: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Upon completion, cool the reaction mixture again to 0 °C and cautiously quench by slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Workup and Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the aqueous layer twice with diethyl ether. Combine all organic extracts.

• Drying and Concentration: Wash the combined organic layer with brine, dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil, containing a mixture of endo and exo diastereomers, can be purified by vacuum distillation or column chromatography on silica gel to yield the 2-Ethylfenchol product.

Separation and Purification of Stereoisomers

Due to their identical physical properties (except for interaction with polarized light), separating enantiomers requires a chiral environment. Diastereomers (endo vs. exo) have different physical properties and can be separated by standard techniques like distillation or achiral chromatography, although this can be challenging. Chiral gas chromatography is the method of choice for the analytical separation of all volatile stereoisomers.

Principle of Chiral GC: Chiral GC utilizes a stationary phase that is itself chiral. Enantiomeric molecules interact diastereomerically with the chiral stationary phase, forming transient diastereomeric complexes with different energies of formation. This difference in interaction strength leads to different retention times, allowing for their separation.[10]

Caption: Fig. 3: Workflow for Chiral GC Separation

Experimental Protocol: Chiral Gas Chromatography Analysis

This protocol provides a general methodology for the analytical separation of 2-Ethylfenchol stereoisomers. Optimization of parameters is crucial for achieving baseline separation.

Instrumentation & Materials:

• Gas Chromatograph with Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-MS).

• Chiral capillary column (e.g., a derivative of cyclodextrin like heptakis-(2,3-di-O-methyl-6-O-t-butyl-dimethylsilyl)-β-cyclodextrin).

• High-purity carrier gas (Helium or Hydrogen).

• Sample of 2-Ethylfenchol mixture, diluted in a suitable solvent (e.g., hexane or ethanol).

Procedure:

• Sample Preparation: Prepare a dilute solution of the 2-Ethylfenchol isomer mixture (e.g., 1 µL/mL) in an appropriate solvent.

• Instrument Setup: Install the chiral column in the GC. Set the instrument parameters. A typical starting point would be:

  • Injector Temperature: 250 °C

  • Injection Mode: Split (e.g., 50:1 ratio)

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Start at 60 °C, hold for 2 minutes, then ramp at 2 °C/min to 180 °C, and hold for 5 minutes.

  • Detector Temperature (FID): 280 °C

• Injection: Inject 1 µL of the prepared sample into the GC.

• Data Acquisition: Acquire the chromatogram. The different stereoisomers will elute at distinct retention times.

• Peak Identification: If standards are available, identify peaks by comparing retention times. For GC-MS, mass spectra can confirm the identity of the eluting compounds as 2-Ethylfenchol isomers.[11]

Comparative Properties of 2-Ethylfenchol Stereoisomers

Property	Value	Source
Chemical Formula	C₁₂H₂₂O
Molecular Weight	182.30 g/mol
Boiling Point	105 °C @ 15 mmHg	[12]
Density	0.956 g/mL @ 25 °C	[12]
Refractive Index	n20/D 1.482	[12]
Flash Point	88 °C (192 °F)	[1][12]
General Odor	Earthy, ambery, woody, camphoraceous, patchouli	[1][4]
General Flavor	Earthy, minty, rooty, mushroom	[2]
Table 1: General Physical and Sensory Properties of Mixed 2-Ethylfenchol Isomers.

Stereoisomer-Specific Olfactory Properties: The differentiation in odor perception is a direct consequence of the specific interactions between a chiral odorant molecule and the chiral olfactory receptors in the nose.

Stereoisomer	Main Odor Character	Secondary Odor Character	Source
(1R,2R,4S)-2-ethylfenchol (endo)	Earthy	Camphor	[9]
Table 2: Known Olfactory Properties of a Specific 2-Ethylfenchol Stereoisomer.

The distinct earthy and camphoraceous notes of the (1R,2R,4S) isomer highlight the principle of structure-odor relationships. It is highly probable that its enantiomer and the corresponding exo-diastereomers possess different odor characters and thresholds, a common phenomenon in chiral aroma compounds.[7]

Analytical Characterization

Beyond chromatographic separation, spectroscopic methods are essential for unambiguous structure elucidation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide detailed information about the carbon-hydrogen framework. Key diagnostic signals would include the ethyl group (a quartet and a triplet in ¹H NMR), the three distinct methyl singlets, and the signals for the bicyclic ring protons. The precise chemical shifts and coupling constants, particularly those influenced by the Nuclear Overhauser Effect (NOE), can be used to definitively assign the endo or exo configuration.[13][14]

• Mass Spectrometry (MS): Electron Ionization Mass Spectrometry (EI-MS), typically coupled with GC, would show a molecular ion peak (M⁺) at m/z 182, followed by a characteristic fragmentation pattern involving the loss of water (M-18) and the ethyl group (M-29), confirming the molecular weight and key functional groups.[15]

Applications and Future Outlook

The primary application of 2-Ethylfenchol is as a high-impact aroma chemical in fine fragrances, personal care items, and flavor formulations.[1][3] Its power and diffusiveness make it an effective modifier, adding earthy, natural tones to a wide range of products.

The future of 2-Ethylfenchol research lies in the isolation and sensory characterization of all its stereoisomers. This would enable perfumers and flavorists to use the pure, most desirable isomers to create novel and more refined sensory experiences. Furthermore, given the broad interest in the pharmacological activities of natural products and their derivatives, exploring the individual biological activities of each 2-Ethylfenchol stereoisomer could open new avenues in pharmaceutical and biomedical research.[16] The synthesis and separation protocols detailed herein provide the foundational framework for undertaking such investigations.

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A Technical Guide to the Olfactory Perception of 2-Ethylfenchol Enantiomers

This guide provides an in-depth exploration of the olfactory perception of 2-ethylfenchol enantiomers, intended for researchers, scientists, and professionals in the fields of flavor, fragrance, and drug development. We will delve into the core principles of stereoisomerism in olfaction, detail the distinct sensory profiles of 2-ethylfenchol's chiral twins, and provide robust experimental protocols for their analysis. The information presented herein is grounded in established scientific principles and methodologies to ensure technical accuracy and practical applicability.

The Stereochemical Basis of Odor Perception

The interaction between an odorant molecule and an olfactory receptor (OR) is the foundational event in the perception of smell.[1] Olfactory receptors, being proteins, are chiral entities.[2] This inherent chirality means that they can, and often do, interact differently with the enantiomers of a chiral odorant.[2][3] Enantiomers are stereoisomers that are non-superimposable mirror images of each other, much like a pair of hands. While they share identical physical and chemical properties in an achiral environment, their interactions with other chiral molecules, such as biological receptors, can vary significantly.[4] This principle of stereospecificity is the reason why enantiomers of the same compound can elicit vastly different odor perceptions.[5]

The case of 2-ethylfenchol provides a compelling example of this phenomenon. This bicyclic monoterpenoid alcohol possesses chiral centers, leading to the existence of distinct enantiomeric forms. Understanding the unique olfactory properties of each enantiomer is crucial for applications in perfumery, food science, and sensory research.

Olfactory Profile of 2-Ethylfenchol Enantiomers

2-Ethylfenchol is generally characterized by a potent and diffusive earthy odor.[6][7][8][9] Its complex aroma profile includes notes described as musty, patchouli, humus, and camphoreous.[6][7] However, a deeper analysis reveals distinct differences in the olfactory perception of its individual enantiomers.

Table 1: Reported Odor Characteristics of 2-Ethylfenchol

Compound	Odor Descriptors
2-Ethylfenchol (general)	Earthy, dirty, rooty, musty, patchouli, humus, camphoreous, fresh pine, woody, amber[6][7][9][10]
(+)-2-Ethylfenchol	Earthy, humus, camphor[11]
(-)-2-Ethylfenchol	Data not explicitly found in the search results.

The lack of readily available, direct comparative data for the (-)-enantiomer highlights a key area for future research. The methodologies outlined in this guide provide a framework for conducting such a comparative analysis to fully characterize the olfactory space of 2-ethylfenchol's chiral forms.

The Molecular Mechanism of Olfactory Perception

The journey from an odorant molecule to a perceived smell is a complex signal transduction cascade. The process begins when a volatile molecule, such as an enantiomer of 2-ethylfenchol, binds to an olfactory receptor located on the cilia of olfactory sensory neurons in the nasal epithelium.

The binding of an odorant to its specific G-protein coupled receptor (GPCR) initiates a conformational change in the receptor. This activates an associated G-protein (Golf), which in turn stimulates adenylyl cyclase to produce cyclic adenosine monophosphate (cAMP). The increase in intracellular cAMP opens cyclic nucleotide-gated ion channels, leading to an influx of sodium and calcium ions. This influx depolarizes the neuron, and if the stimulus is strong enough, an action potential is generated and transmitted to the olfactory bulb in the brain, where the signal is further processed, leading to the perception of a specific odor. The differential activation of a combination of olfactory receptors by each enantiomer results in a unique neural code that the brain interprets as a distinct smell.

Experimental Methodologies for Chiral Odorant Analysis

To accurately characterize the olfactory perception of 2-ethylfenchol enantiomers, a combination of instrumental and sensory analysis techniques is required. This section provides detailed, field-proven protocols for these essential workflows.

Enantioselective Synthesis and Preparation of 2-Ethylfenchol

The first critical step is to obtain the individual enantiomers of 2-ethylfenchol in high purity. The synthesis of (1R,2R,4S)-2-ethylfenchol has been described in the literature and can serve as a basis for obtaining the pure enantiomers for sensory and analytical evaluation. It is imperative to verify the enantiomeric purity of the synthesized or sourced compounds using chiral gas chromatography before proceeding with any sensory analysis.

Chiral Gas Chromatography-Olfactometry (GC-O)

Gas Chromatography-Olfactometry (GC-O) is a powerful technique that combines the separation capabilities of gas chromatography with the sensitivity of the human nose as a detector. This allows for the determination of the odor activity of individual compounds in a mixture.

Step-by-Step Protocol for Chiral GC-O Analysis of 2-Ethylfenchol Enantiomers:

• Sample Preparation:

  • Prepare a stock solution of each enantiomer in a suitable solvent (e.g., ethanol or diethyl ether) at a concentration of 1000 ppm.

  • Create a series of dilutions from the stock solution to determine the odor detection threshold. A common dilution series is 1:2, 1:5, and 1:10.

• Instrumentation:

  • Gas Chromatograph: An Agilent 7890B GC system or equivalent.[12]

  • Column: A chiral capillary column suitable for terpene analysis, such as a DB-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness).[12]

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.[12]

  • Injector: Split/splitless injector in split mode (e.g., 15:1 split ratio) at 250°C.[12]

  • Oven Program: Start at 70°C for 2 minutes, then ramp at 3°C/min to 85°C, then at 2°C/min to 165°C, and finally at 30°C/min to 250°C, holding for 20 minutes.[12] This program should be optimized for the specific enantiomers.

  • Detector: A Flame Ionization Detector (FID) at 300°C and/or a Mass Spectrometer (MS) for compound identification.[12]

  • Olfactometry Port: A heated sniffing port connected to the GC effluent via a splitter. The transfer line to the port should be maintained at a temperature sufficient to prevent condensation (e.g., 250°C). Humidified air should be mixed with the effluent to prevent nasal dehydration.

• Data Collection:

  • A trained sensory panelist sniffs the effluent from the olfactometry port throughout the chromatographic run.

  • The panelist records the retention time, odor descriptor, and intensity of each detected odor event.

  • The FID/MS data is collected simultaneously to correlate odor events with specific chemical compounds.

• Data Analysis:

  • The odor detection threshold for each enantiomer is determined as the lowest concentration at which the odor is detected by the panelist.

  • The odor profiles of the two enantiomers are compared based on the recorded descriptors and intensities.

Sensory Panel Evaluation

A trained sensory panel is essential for obtaining reliable and reproducible data on the odor characteristics of the 2-ethylfenchol enantiomers.

Detailed Procedure for Sensory Panel Evaluation:

• Panelist Selection and Training:

  • Recruit a panel of 10-15 individuals.

  • Screen panelists for their ability to detect and describe basic odors.[13]

  • Train the selected panelists on a standardized vocabulary of odor descriptors relevant to earthy, camphoraceous, and related scents.[14] Also, train them on the use of an intensity scale (e.g., a 9-point scale from "no odor" to "extremely strong").

• Sample Preparation and Presentation:

  • Prepare solutions of each enantiomer and the racemic mixture in an odorless solvent (e.g., dipropylene glycol) at various concentrations.

  • Present the samples to the panelists on coded, odorless smelling strips or in glass vials.

  • The presentation order should be randomized and blinded to prevent bias.

• Evaluation Protocol:

  • Panelists should evaluate each sample in a controlled, odor-free environment.

  • For each sample, panelists will provide:

    • A qualitative description of the odor using the trained vocabulary.

    • A quantitative rating of the odor intensity.

  • A "triangle test" can be employed where panelists are presented with three samples, two of which are identical, and are asked to identify the different one. This is a robust method for determining if a perceptible difference exists between the enantiomers.

• Data Analysis:

  • The collected data should be analyzed using appropriate statistical methods (e.g., ANOVA, Principal Component Analysis) to determine significant differences in the odor profiles of the enantiomers.

Conclusion and Future Directions

The olfactory perception of 2-ethylfenchol enantiomers serves as a clear illustration of the importance of stereochemistry in the sense of smell. While the general odor character is earthy and camphoraceous, available data suggests potential nuanced differences between the (+) and (-) forms. The experimental workflows detailed in this guide provide a comprehensive framework for the rigorous scientific investigation of these differences.

Future research should focus on a direct, side-by-side comparative analysis of the odor profiles and detection thresholds of the purified (+) and (-) enantiomers of 2-ethylfenchol. Furthermore, identifying the specific olfactory receptors that respond differently to each enantiomer would provide a deeper molecular understanding of this perceptual phenomenon. Such studies will not only advance our fundamental knowledge of olfaction but also have significant practical implications for the flavor and fragrance industry, enabling the targeted use of specific enantiomers to achieve desired sensory outcomes.

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• Juan, C. (2019, October 11). Olfactory receptors for the discrimination of specific enantiomers. Undergraduate Research Support Office. Retrieved January 13, 2026, from [Link]

• Laska, M., & Teubner, P. (1999). Olfactory Discrimination Ability of Human Subjects for Ten Pairs of Enantiomers. Chemical Senses, 24(2), 161–170.
• Laska, M., Wieser, A., & Frei, K. (2006). Olfactory Sensitivity for Enantiomers and Their Racemic Mixtures— A Comparative Study in CD-1 Mice and Spider Monkeys. Chemical Senses, 31(2), 151–161.

• What could explain why enantiomer molecules smell and taste differently, although they're just mirrored assemblies of the same atoms? (2020, October 5). Quora. Retrieved January 13, 2026, from [Link]

• 2-ethyl fenchol, 18368-91-7. (n.d.). The Good Scents Company. Retrieved January 13, 2026, from [Link]

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• Cas 18368-91-7,2-ETHYLFENCHOL. (n.d.). LookChem. Retrieved January 13, 2026, from [Link]

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• El-Aneed, A., Nagla, S., & Al-Sanea, M. M. (2021).

• (+)-2-ethyl fenchol, 137255-07-3. (n.d.). The Good Scents Company. Retrieved January 13, 2026, from [Link]

• Terpenes Analysis in Cannabis Products by Liquid Injection using the Agilent Intuvo 9000/5977B GC/MS System. (n.d.). Agilent. Retrieved January 13, 2026, from [Link]

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A Technical Guide to the Sensory Evaluation of Off-Flavors: Utilizing 2-Ethylfenchol as a Standard for Geosmin-Related Sensory Studies

Abstract

Geosmin, a naturally occurring sesquiterpenoid, is a primary source of earthy and musty off-flavors in drinking water and aquaculture, leading to significant consumer complaints and economic losses.[1][2] The human palate is exceptionally sensitive to geosmin, with an odor detection threshold in water as low as 0.006 to 0.01 micrograms per liter.[1] Sensory analysis, a critical tool in water quality management and food science, relies on consistent and reliable standards. This guide proposes the use of 2-ethylfenchol, a commercially available compound with a remarkably similar earthy and damp-soil aroma, as a viable and stable substitute for geosmin in sensory training and evaluation panels. We will explore the rationale for this substitution, provide a comparative analysis of the two compounds, and detail the necessary protocols for the preparation of standards, execution of sensory analysis, and analytical validation. This document is intended for researchers, analytical chemists, and sensory scientists in the fields of water quality, food and beverage production, and aquaculture.

Introduction: The Challenge of Geosmin in Sensory Perception

Geosmin (C₁₂H₂₂O) is a bicyclic alcohol that imparts a potent earthy or musty aroma and taste.[1] It is produced by various microorganisms, including cyanobacteria and actinomycetes, and its presence in water sources, even at parts-per-trillion levels, can lead to widespread consumer aversion.[2][3][4] While not harmful to human health, the negative perception of geosmin necessitates its careful monitoring and management.[3][4]

Flavor Profile Analysis (FPA) and other sensory evaluation methods are indispensable for identifying and quantifying off-flavors in water and food products.[5][6] These methods employ trained panelists to describe and rate the intensity of specific aroma and flavor notes. The accuracy and reproducibility of such panels are contingent on the use of well-characterized and stable reference standards. While geosmin itself is the ideal standard, its availability, cost, and potential for degradation can present challenges for routine sensory analysis.

2-Ethylfenchol: A Promising Substitute for Geosmin

This guide puts forth 2-ethylfenchol (C₁₂H₂₂O) as a practical and effective surrogate for geosmin in sensory studies. The primary justification for this substitution lies in the striking similarity of their sensory profiles.

2.1. Comparative Analysis: Geosmin vs. 2-Ethylfenchol

Property	Geosmin	2-Ethylfenchol
Chemical Formula	C₁₂H₂₂O	C₁₂H₂₂O
Molar Mass	182.3 g/mol	182.3 g/mol
Odor Profile	Earthy, musty, reminiscent of damp soil and beetroot.[1][7]	Earthy, damp-soil, with camphoraceous, citrus, and subtle fruity undertones.[8][9][10]
Odor Threshold	Extremely low (0.006 - 15 ng/L in water).[1][11][12]	Not explicitly documented in scientific literature, but described as "powerful and diffusive".[9]
Primary Use	Major off-flavor compound in water and fish.[1]	Flavoring agent and fragrance ingredient in the food, beverage, and cosmetics industries.[8][13]
Commercial Availability	Available as a neat standard, often in solution.	Readily available as a neat compound.

2.2. Rationale for Substitution

The core argument for using 2-ethylfenchol rests on the following pillars:

• Sensory Equivalence: The dominant "earthy" and "damp-soil" notes of 2-ethylfenchol closely mimic the characteristic aroma of geosmin.[9][10] This similarity is crucial for training sensory panelists to recognize and quantify this specific off-flavor.

• Chemical Stability and Availability: 2-Ethylfenchol is a commercially produced compound with high purity and stability, making it a more consistent and readily accessible standard for routine laboratory use.

• Safety: 2-Ethylfenchol is used as a flavoring agent and is considered safe for consumption at appropriate levels.[8]

Experimental Protocols

3.1. Preparation of Sensory Standards

The following protocol outlines the preparation of stock and working solutions of 2-ethylfenchol for sensory analysis.

Materials:

• 2-Ethylfenchol (≥97% purity)

• Odor-free water (e.g., Milli-Q or equivalent, freshly prepared)

• Methanol (ACS grade or higher)

• Glass volumetric flasks (Class A)

• Micropipettes

Procedure:

• Stock Solution (1 mg/mL):

  • Accurately weigh 100 mg of 2-ethylfenchol into a 100 mL volumetric flask.

  • Dissolve the compound in a small amount of methanol.

  • Bring the flask to volume with odor-free water and mix thoroughly. This stock solution should be stored in a tightly sealed glass container at 4°C.

• Intermediate Stock Solution (10 µg/mL):

  • Pipette 1 mL of the 1 mg/mL stock solution into a 100 mL volumetric flask.

  • Bring to volume with odor-free water and mix thoroughly.

• Working Standards (e.g., 10, 50, 100 ng/L):

  • Prepare a series of working standards by diluting the intermediate stock solution with odor-free water. For example, to prepare a 100 ng/L standard, add 1 mL of the 10 µg/mL intermediate stock solution to a 100 mL volumetric flask and bring to volume with odor-free water.

3.2. Sensory Evaluation Protocol: Flavor Profile Analysis (FPA)

This protocol is based on established FPA methodologies.[5][6]

Panelist Selection and Training:

• Select a panel of 4-6 individuals who have been screened for their sensory acuity.

• Train the panelists using the prepared 2-ethylfenchol standards to establish a common vocabulary and intensity scale for the "earthy" attribute.

Procedure:

• Sample Preparation:

  • Present the working standards and unknown water samples to the panelists in identical, odor-free glass containers with lids.

  • Samples should be at a consistent and controlled temperature (e.g., 25°C).

• Evaluation:

  • Panelists should first assess the aroma (orthonasal perception) by sniffing the headspace of the sample.

  • Next, they should evaluate the flavor (retronasal perception) by taking a small amount of the sample into their mouths, swishing it around, and then expectorating.

  • Panelists should cleanse their palates with odor-free water and unsalted crackers between samples.[14]

• Data Collection:

  • Each panelist should independently record the perceived intensity of the "earthy" attribute on a standardized scale (e.g., a 12-point scale where 1 = not perceptible and 12 = very strong).

  • The results are then compiled and averaged to obtain a consensus intensity rating for each sample.

Analytical Validation

To ensure the integrity of the sensory data, it is crucial to correlate the sensory results with quantitative chemical analysis.

4.1. Quantification of 2-Ethylfenchol and Geosmin

Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method for the sensitive and selective quantification of both compounds.[15][16][17][18][19]

Sample Preparation:

• Solid-Phase Microextraction (SPME) is a sensitive and solvent-free technique for extracting volatile and semi-volatile compounds from water.[15][17][18]

• Purge and Trap (P&T) is another effective method for concentrating these analytes.[20]

GC-MS Parameters:

• A non-polar or semi-polar capillary column is suitable for the separation of 2-ethylfenchol and geosmin.

• The mass spectrometer should be operated in selected ion monitoring (SIM) mode to achieve the lowest detection limits. Key ions for geosmin are m/z 112 and for 2-ethylfenchol can be determined from its mass spectrum.

Data Visualization

Chemical Structures:

Caption: Chemical structures of Geosmin and 2-Ethylfenchol.

Experimental Workflow:

Caption: Workflow for sensory and analytical evaluation.

Conclusion and Future Directions

This guide has presented a scientifically grounded rationale and detailed methodology for the use of 2-ethylfenchol as a substitute for geosmin in sensory studies. The similarity in their chemical structure and, more importantly, their sensory profiles, makes 2-ethylfenchol an attractive alternative. By implementing the described protocols for standard preparation, sensory evaluation, and analytical validation, research and quality control laboratories can establish a robust and reliable system for monitoring earthy off-flavors.

Future research should focus on determining the odor threshold concentration of 2-ethylfenchol in water to further validate its suitability as a geosmin surrogate. Direct comparative studies with trained sensory panels are also warranted to establish a sensory equivalency factor between the two compounds.

References

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• LookChem. Cas 18368-91-7, 2-ETHYLFENCHOL. [Link]

• Perflavory. 2-ethyl fenchol, 18368-91-7. [Link]

• NHMRC. Taste and Odour - Australian Drinking Water Guidelines. [Link]

• Chemical Product Exporter. 2-ethyl Fenchol (18368-91-7). [Link]

• IWA Publishing. Flavor-Profile Analysis: An Objective Sensory Technique for the Identification and Treatment of Off-Flavors in Drinking Water. [Link]

• Cobb County-Marietta Water Authority. Geosmin and Methyl-Isoborneol (MIB). [Link]

• Agilent. Determination of Off-Odor Compounds in Drinking Water Using an SPME Device with Gas Chromatography and Mass Spectrometry. [Link]

• Columbus Water Works. Musty or Earthy Taste and Odor in Your Drinking Water - Where Does it Come From? [Link]

• Urban Utilities. Earthy odour and taste - Geosmin and MIB. [Link]

• FlavScents. 2-ethyl fenchol. [Link]

• The Good Scents Company. geosmin octahydro-4,8a-dimethyl-4a(2H)-naphthol. [Link]

• The Good Scents Company. 2-ethyl fenchol. [Link]

• Scottish Water. 4 FACTSHEET - a Geosmin explained - Earthy, musty taste and odour. [Link]

• NIH. Geosmin, a Food- and Water-Deteriorating Sesquiterpenoid and Ambivalent Semiochemical, Activates Evolutionary Conserved Receptor OR11A1. [Link]

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• Longdom Publishing. Sensitive Analysis of Off-flavor Compounds, Geosmin and 2-Methyl. [Link]

• PubMed. Comparison of analytical techniques for detection of geosmin and 2-methylisoborneol in aqueous samples. [Link]

• Agilent. Sensitive Detection of 2-MIB and Geosmin in Drinking Water. [Link]

• PubMed. Simplified method to quantify geosmin and 2-methylisoborneol concentrations in water and microbiological cultures. [Link]

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A Technical Guide to 2-Ethylfenchol: Investigating its Presence in the Environment

A Note to the Reader: This technical guide addresses the topic of 2-Ethylfenchol in environmental samples. Initial research for this document revealed a significant lack of peer-reviewed scientific literature confirming the natural occurrence of 2-Ethylfenchol. The available data overwhelmingly points to its role as a synthetic flavor and fragrance compound. Therefore, this guide has been structured to reflect the current state of scientific knowledge. It will first detail the known properties and synthetic origins of 2-Ethylfenchol. It will then provide a comprehensive, albeit hypothetical, framework for its detection and analysis in environmental matrices, drawing parallels with well-studied, naturally occurring earthy-musty odor compounds like geosmin and 2-methylisoborneol (MIB). This approach is intended to equip researchers with the necessary background and methodologies to investigate the potential presence of 2-Ethylfenchol in the environment, a currently underexplored area of study.

Introduction: The Enigma of an Earthy Scent

2-Ethylfenchol (CAS 18368-91-7) is a tertiary alcohol recognized for its potent earthy, musty, and camphoraceous aroma.[1] Its scent profile has led to its use as a synthetic flavoring agent and fragrance ingredient in a variety of consumer products, from perfumes and personal care items to certain food products.[2] The sensory characteristics of 2-Ethylfenchol bear a striking resemblance to well-known, naturally occurring taste and odor compounds, such as geosmin and 2-methylisoborneol (MIB), which are notorious for causing "earthy" or "musty" off-flavors in drinking water and some foods.[3][4][5] These compounds are metabolites produced by certain microorganisms, including cyanobacteria and actinomycetes.[4][5]

While the natural origins of geosmin and MIB are well-documented, the provenance of 2-Ethylfenchol is less clear. Despite its "earthy" aroma, which might suggest a natural origin, the vast body of scientific and commercial literature identifies 2-Ethylfenchol as a synthetic compound. A singular, uncorroborated mention exists of its potential presence in the rhizome of Etlingera elatior (torch ginger); however, multiple analytical studies of the volatile compounds from this plant have not reported its presence.[6][7][8][9][10] This guide, therefore, proceeds from the premise that 2-Ethylfenchol is primarily of synthetic origin, while providing the tools to investigate its potential, though currently unconfirmed, presence in the natural environment.

Physicochemical Properties of 2-Ethylfenchol

A thorough understanding of the physicochemical properties of 2-Ethylfenchol is fundamental to developing effective analytical methods for its detection and quantification.

Property	Value	Source
Chemical Formula	C₁₂H₂₂O
Molecular Weight	182.30 g/mol
Appearance	Colorless to pale yellow liquid	[11]
Odor	Earthy, musty, camphor-like, with citrus and fruity notes	[1]
Boiling Point	105 °C at 15 mmHg	[1]
Density	0.956 g/mL at 25 °C
Solubility in Water	Insoluble	[1]
Solubility in Organic Solvents	Soluble in ethanol, propylene glycol, and most fixed oils	[1]

Synthetic Origin and Commercial Applications

2-Ethylfenchol is commercially available as a synthetic chemical and is utilized in the flavor and fragrance industry.[11][12] It is employed as a chemical intermediate in the synthesis of other specialty aroma compounds.[2] Its characteristic scent profile makes it a valuable component in creating earthy, woody, and fresh notes in perfumes, lotions, shampoos, and other personal care products.[2] In the flavor industry, it can be used to impart complex, slightly resinous, and woody notes to food and beverages.[2]

A Proposed Framework for the Environmental Analysis of 2-Ethylfenchol

The absence of established methods for the environmental analysis of 2-Ethylfenchol necessitates a theoretical approach based on methodologies proven effective for analogous compounds, primarily geosmin and MIB. These compounds share similarities with 2-Ethylfenchol in terms of their volatility and their occurrence at trace levels in complex matrices.

Sample Collection and Preservation

Given its semi-volatile nature, proper sample collection and preservation are critical to prevent loss of 2-Ethylfenchol. For water samples, collection in amber glass bottles with PTFE-lined caps is recommended to minimize photodegradation and analyte sorption to the container walls. Samples should be kept chilled at approximately 4°C and analyzed as soon as possible. For soil or sediment samples, collection in glass jars with minimal headspace is advised, followed by storage at low temperatures.

Sample Preparation: Extraction and Concentration

Due to the anticipated low concentrations of 2-Ethylfenchol in environmental samples, a pre-concentration step is essential. Several techniques, commonly used for geosmin and MIB analysis, would be applicable.[3][13][14]

• Solid-Phase Microextraction (SPME): This solvent-free technique utilizes a coated fiber to adsorb and concentrate volatile and semi-volatile organic compounds from a sample.[15] For 2-Ethylfenchol, a fiber with a non-polar or semi-polar coating would likely be effective. The fiber can be exposed to the headspace above a water sample or directly immersed.

• Purge and Trap (P&T): This dynamic headspace technique involves bubbling an inert gas through a water sample, which strips the volatile compounds. These compounds are then trapped on an adsorbent material, from which they are later thermally desorbed for analysis.[3]

• Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE): While more labor-intensive and requiring solvents, these techniques can also be effective for extracting semi-volatile compounds from water samples.[3]

The following diagram illustrates a typical SPME-based workflow for the analysis of trace volatile compounds in water.

Caption: A generalized workflow for the analysis of volatile organic compounds in water using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

Gas chromatography-mass spectrometry (GC-MS) is the analytical technique of choice for the identification and quantification of trace levels of volatile and semi-volatile organic compounds.[16][17]

• Gas Chromatography (GC): The GC separates the components of a mixture based on their volatility and interaction with a stationary phase within a capillary column. A non-polar or mid-polar column would be suitable for the separation of 2-Ethylfenchol from other compounds in an environmental extract.

• Mass Spectrometry (MS): The MS serves as a highly sensitive and selective detector. As compounds elute from the GC column, they are ionized, and the resulting fragments are separated based on their mass-to-charge ratio, creating a unique mass spectrum for each compound. This mass spectrum acts as a chemical fingerprint, allowing for confident identification. For enhanced sensitivity and selectivity, especially in complex matrices, tandem mass spectrometry (MS/MS) can be employed.[5]

The following diagram outlines the key stages of a GC-MS analysis.

Caption: A schematic representation of the analytical workflow in a Gas Chromatography-Mass Spectrometry (GC-MS) system.

Potential Implications and Future Research

While there is currently no evidence of the widespread natural occurrence of 2-Ethylfenchol, its potential presence in the environment, either from a yet-to-be-discovered natural source or as an anthropogenic contaminant, warrants consideration. Its strong, persistent odor suggests that even at trace concentrations, it could impact the aesthetic quality of water resources, similar to geosmin and MIB.[18][19]

Future research should focus on:

• Targeted Environmental Surveys: Utilizing the analytical methods outlined in this guide, targeted surveys of various environmental matrices (e.g., surface water, groundwater, soil) could be conducted to definitively determine the presence or absence of 2-Ethylfenchol.

• Investigation of Potential Natural Sources: Further investigation into the volatile compounds of a wider range of terrestrial and aquatic organisms, including fungi, actinomycetes, and plants like Etlingera elatior, could help to confirm or refute a natural origin.

• Toxicological and Ecological Impact Assessment: Should 2-Ethylfenchol be detected in the environment, studies to assess its potential toxicological effects on aquatic organisms and its broader ecological impact would be necessary.

Conclusion

2-Ethylfenchol is a commercially significant synthetic compound valued for its distinctive earthy aroma. At present, there is a notable absence of scientific evidence to support its natural occurrence in environmental samples. This technical guide has provided a comprehensive overview of the known properties of 2-Ethylfenchol and has proposed a robust analytical framework, by analogy to well-studied taste and odor compounds, to enable researchers to investigate its potential environmental presence. The methodologies detailed herein, centered around sample preparation techniques like SPME and instrumental analysis by GC-MS, provide a solid foundation for future studies. The question of whether 2-Ethylfenchol is solely a product of industrial synthesis or if it also has a natural counterpart remains open and presents an intriguing avenue for future environmental chemistry research.

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Spectroscopic Characterization of 2-Ethylfenchol: A Technical Guide

Introduction

2-Ethylfenchol (CAS 18368-91-7) is a synthetic bicyclic monoterpenoid alcohol valued in the fragrance and flavor industries for its characteristic earthy and camphoraceous notes.[1][2] As with any specialty chemical, rigorous structural confirmation and purity assessment are paramount. This technical guide provides an in-depth analysis of the expected spectroscopic data for 2-Ethylfenchol, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). In the absence of publicly available experimental spectra, this guide leverages predictive methodologies grounded in established spectroscopic principles to offer a detailed interpretation of the compound's structural features. This approach serves as a valuable resource for researchers in quality control, new product development, and synthetic chemistry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 2-Ethylfenchol, both ¹H and ¹³C NMR are essential for confirming the connectivity and stereochemistry of the bicyclo[2.2.1]heptane skeleton and its substituents.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum of 2-Ethylfenchol reveals a complex pattern of signals characteristic of its rigid, asymmetric structure. The chemical shifts are influenced by the electronegativity of the hydroxyl group, anisotropic effects from the bicyclic system, and spin-spin coupling between neighboring protons.

Table 1: Predicted ¹H NMR Chemical Shifts for 2-Ethylfenchol

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constants (Hz)
-OH	~1.5 - 2.5	Broad Singlet	-
Methylene (-CH2-) of Ethyl	~1.5 - 1.7	Quartet	~7.5
Methyl (-CH3) of Ethyl	~0.9	Triplet	~7.5
Bridgehead -CH	~1.8 - 2.0	Multiplet	-
Other Bicyclic Protons	~1.0 - 1.9	Complex Multiplets	-
Methyls on Bicyclic Frame	~0.8 - 1.2	Singlets	-

Note: Predicted values are generated using online NMR prediction tools and are for illustrative purposes. Actual experimental values may vary based on solvent and instrument frequency.[3]

Interpretation and Causality:

• Hydroxyl Proton (-OH): The chemical shift of the hydroxyl proton is highly variable and dependent on concentration, solvent, and temperature due to hydrogen bonding.[4][5] It typically appears as a broad singlet because of rapid chemical exchange, which averages out any coupling to adjacent protons.[6]

• Ethyl Group: The ethyl group is expected to show a classic quartet for the methylene protons (adjacent to a methyl group) and a triplet for the methyl protons (adjacent to a methylene group), a pattern dictated by the n+1 rule of spin-spin splitting.

• Bicyclic Framework: The protons on the bicyclo[2.2.1]heptane ring system will exhibit complex splitting patterns (multiplets) due to intricate coupling relationships (geminal, vicinal, and long-range) within the rigid structure. The bridgehead protons are typically deshielded compared to other methylene protons in the ring system.

• Methyl Groups: The three methyl groups on the bicyclic frame are expected to appear as sharp singlets, as they lack adjacent protons for coupling. Their distinct chemical shifts arise from their different steric and electronic environments.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides a direct count of the unique carbon atoms in the molecule and offers insight into their chemical environment.

Table 2: Predicted ¹³C NMR Chemical Shifts for 2-Ethylfenchol

Carbon Assignment	Predicted Chemical Shift (ppm)
Quaternary Carbon (-C-OH)	~70 - 80
Quaternary Carbons (Bicyclic Frame)	~40 - 55
Methylene (-CH2-) of Ethyl	~30 - 40
Bridgehead -CH	~45 - 55
Other Bicyclic -CH2- and -CH-	~20 - 45
Methyl (-CH3) of Ethyl	~8 - 12
Methyls on Bicyclic Frame	~15 - 30

Note: Predicted values are generated using online NMR prediction tools.[7] Actual experimental values will depend on the solvent and instrument.

Interpretation and Causality:

• Quaternary Alcohol Carbon: The carbon atom bearing the hydroxyl group is significantly deshielded (shifted downfield) to the 70-80 ppm range due to the strong electron-withdrawing effect of the oxygen atom.[8]

• Alkyl Carbons: The chemical shifts of the other sp³ hybridized carbons fall within the typical aliphatic range. The specific shifts are determined by the degree of substitution and steric interactions within the bicyclic system. Quaternary carbons and bridgehead methines generally appear further downfield than methylene and methyl carbons.

Experimental Protocol for NMR Data Acquisition

A self-validating protocol for acquiring high-quality NMR data for a novel compound like 2-Ethylfenchol is crucial.

• Sample Preparation: Dissolve approximately 10-20 mg of the purified sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. The choice of solvent is critical as it can influence chemical shifts.[4] CDCl₃ is a common choice for non-polar to moderately polar compounds.

• Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve better signal dispersion, which is particularly important for resolving the complex multiplets of the bicyclic protons.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H spectrum.

  • Optimize spectral width, acquisition time, and relaxation delay.

  • Integrate the signals to determine the relative number of protons for each resonance.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum to obtain sharp singlets for each unique carbon.

  • Consider performing a DEPT (Distortionless Enhancement by Polarization Transfer) experiment to differentiate between CH, CH₂, and CH₃ groups.

• 2D NMR Experiments (for full structural confirmation):

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks and identify neighboring protons.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon atom.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range (2-3 bond) correlations between protons and carbons, which is key to piecing together the molecular structure.

Caption: NMR data acquisition and analysis workflow.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Predicted IR Spectrum

The IR spectrum of 2-Ethylfenchol is expected to be dominated by absorptions corresponding to its alcohol functional group and its aliphatic hydrocarbon structure.

Table 3: Predicted Characteristic IR Absorptions for 2-Ethylfenchol

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity
O-H Stretch (Hydrogen-bonded)	3200 - 3500	Strong, Broad
C-H Stretch (sp³)	2850 - 3000	Strong
C-O Stretch	1050 - 1260	Strong
C-H Bend	1350 - 1480	Medium

Interpretation and Causality:

• O-H Stretch: The most prominent feature will be a strong and broad absorption band in the 3200-3500 cm⁻¹ region.[9] This broadening is a direct result of intermolecular hydrogen bonding between the hydroxyl groups of different 2-Ethylfenchol molecules.[6][10]

• C-H Stretch: Strong absorptions just below 3000 cm⁻¹ are characteristic of C-H stretching vibrations in the sp³-hybridized carbons of the ethyl group and the bicyclic ring.

• C-O Stretch: A strong band in the fingerprint region, typically between 1050-1260 cm⁻¹, corresponds to the C-O stretching vibration of the tertiary alcohol.[11]

Experimental Protocol for IR Data Acquisition

A typical method for acquiring the IR spectrum of a liquid sample like 2-Ethylfenchol is using Attenuated Total Reflectance (ATR).

• Instrument Preparation: Ensure the ATR crystal (commonly diamond or germanium) is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Background Scan: Perform a background scan to capture the spectrum of the ambient environment, which will be subtracted from the sample spectrum.

• Sample Application: Place a single drop of neat 2-Ethylfenchol liquid directly onto the ATR crystal.

• Data Acquisition: Lower the ATR press to ensure good contact between the sample and the crystal. Initiate the scan. Multiple scans (e.g., 16 or 32) are typically co-added to improve the signal-to-noise ratio.

• Cleaning: After analysis, thoroughly clean the ATR crystal to prevent cross-contamination.

Caption: ATR-FTIR experimental workflow.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a compound. The fragmentation pattern observed in the mass spectrum offers valuable clues about the molecule's structure.

Predicted Mass Spectrum (Electron Ionization)

Under Electron Ionization (EI) conditions, 2-Ethylfenchol (Molecular Weight: 182.30 g/mol ) is expected to produce a molecular ion peak (M⁺) and several characteristic fragment ions.

Table 4: Predicted Key Ions in the EI Mass Spectrum of 2-Ethylfenchol

m/z (mass-to-charge ratio)	Proposed Fragment	Significance
182	[C₁₂H₂₂O]⁺	Molecular Ion (M⁺)
167	[M - CH₃]⁺	Loss of a methyl group
164	[M - H₂O]⁺	Dehydration, common for alcohols
153	[M - C₂H₅]⁺	Loss of the ethyl group (alpha-cleavage)
135	[M - C₂H₅ - H₂O]⁺	Loss of ethyl group and water
81	[C₆H₉]⁺	Common fragment in bicyclic monoterpenes

Interpretation and Causality:

• Molecular Ion (M⁺): The peak at m/z 182 corresponds to the intact molecule with one electron removed. The intensity of this peak may be low due to the facile fragmentation of tertiary alcohols.

• Dehydration ([M - H₂O]⁺): A peak at m/z 164, resulting from the elimination of a water molecule, is a very common and characteristic fragmentation pathway for alcohols in EI-MS.[6]

• Alpha-Cleavage: The bond between the quaternary carbon (C2) and the ethyl group is susceptible to cleavage. This alpha-cleavage would result in the loss of an ethyl radical (•C₂H₅), leading to a fragment at m/z 153. This is a characteristic fragmentation for alcohols.[6]

• Loss of Methyl ([M - CH₃]⁺): A peak at m/z 167 would arise from the loss of one of the methyl groups from the bicyclic framework.

• Terpenoid Fragments: The complex fragmentation of the bicyclic ring system is expected to produce a series of smaller ions, with m/z 81 being a common fragment observed in the mass spectra of many monoterpenes.[12]

Experimental Protocol for MS Data Acquisition

Gas Chromatography-Mass Spectrometry (GC-MS) is the ideal technique for analyzing a volatile compound like 2-Ethylfenchol.

• Sample Preparation: Prepare a dilute solution of 2-Ethylfenchol in a volatile organic solvent (e.g., dichloromethane or hexane) at a concentration of approximately 100 µg/mL.

• GC Separation:

  • Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

  • Use a non-polar capillary column (e.g., DB-5ms) suitable for separating terpenes.

  • Employ a temperature program that starts at a low temperature (e.g., 60 °C) and ramps up to a higher temperature (e.g., 250 °C) to ensure good separation and peak shape.

• MS Detection (EI):

  • The eluent from the GC column is directed into the ion source of the mass spectrometer.

  • Set the ionization energy to the standard 70 eV.

  • Acquire mass spectra over a suitable range (e.g., m/z 40-300).

• Data Analysis:

  • Identify the peak corresponding to 2-Ethylfenchol in the total ion chromatogram (TIC).

  • Extract the mass spectrum for that peak.

  • Analyze the molecular ion and the fragmentation pattern to confirm the structure.

Caption: GC-MS experimental workflow.

Conclusion

This guide outlines the expected spectroscopic characteristics of 2-Ethylfenchol based on predictive methods and fundamental principles of chemical analysis. The predicted NMR, IR, and MS data collectively provide a detailed "fingerprint" of the molecule. The ¹H and ¹³C NMR spectra are expected to confirm the carbon-hydrogen framework and the presence of the ethyl and hydroxyl groups. The IR spectrum should clearly indicate the alcohol functionality through its characteristic O-H and C-O stretching vibrations. Finally, GC-MS analysis would confirm the molecular weight and reveal key structural information through predictable fragmentation pathways such as dehydration and alpha-cleavage. For any researcher working with 2-Ethylfenchol, the application of these spectroscopic techniques, guided by the principles and protocols described herein, is essential for unequivocal structure verification and quality assurance.

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An In-depth Technical Guide to the Solubility and Stability of 2-Ethylfenchol

Abstract

2-Ethylfenchol, a derivative of the bicyclic monoterpenoid fenchol, is a compound of emerging interest in phytochemical and synthetic chemistry. Understanding its physicochemical properties is paramount for its application in research and potential commercial development. This guide provides a comprehensive technical overview of the methodologies required to characterize the solubility and stability of 2-Ethylfenchol. We delve into the theoretical principles guiding solvent selection, present detailed, field-proven experimental protocols for solubility and stability assessment, and discuss the interpretation of resulting data. This document is intended for researchers, scientists, and drug development professionals seeking to establish a robust physicochemical profile for 2-Ethylfenchol or analogous lipophilic alcohol compounds.

Introduction: The Physicochemical Profile of 2-Ethylfenchol

Fenchol is a naturally occurring bicyclic monoterpenoid alcohol with a characteristic camphor-like aroma.[1][2] Its structure, featuring a hydroxyl group on a rigid bicyclo[2.2.1]heptane framework, renders it a chiral alcohol with notable properties, including low water solubility.[1][3] The subject of this guide, 2-Ethylfenchol, is a synthetic derivative characterized by the addition of an ethyl group. This modification is predicted to increase the molecule's lipophilicity and molecular weight, thereby influencing its solubility and interaction with its environment.

A thorough understanding of solubility and stability is a non-negotiable prerequisite for any serious investigation of a chemical entity.

• Solubility dictates the choice of solvents for synthesis, purification, formulation, and biological assays. Poor solubility can create significant hurdles, leading to unreliable results in in-vitro screens and challenges in developing delivery systems.[4]

• Stability defines the compound's shelf-life and its susceptibility to degradation under various environmental conditions such as pH, temperature, and light.[5][6] An unstable compound can lose potency and generate impurities, compromising experimental results and posing potential safety risks.

This guide provides the foundational methodologies to systematically determine these critical parameters for 2-Ethylfenchol.

Solubility Assessment of 2-Ethylfenchol

The solubility of a compound is governed by the principle of "like dissolves like". This axiom suggests that substances with similar polarities are more likely to be soluble in one another. 2-Ethylfenchol possesses a polar hydroxyl (-OH) group capable of hydrogen bonding, but this is attached to a large, non-polar bicyclic alkyl framework. The addition of the ethyl group further enhances its non-polar character. Therefore, it is anticipated that 2-Ethylfenchol will exhibit poor solubility in water and higher solubility in organic solvents.[7] Terpenoid alcohols, in general, demonstrate significantly greater miscibility with common organic solvents than with water.[8][9][10]

Rationale for Solvent Selection

To build a comprehensive solubility profile, a diverse panel of solvents with varying polarities should be selected. The choice of solvents should span the polarity spectrum, from highly polar protic solvents to non-polar aprotic solvents.

Table 1: Proposed Solvent Panel for 2-Ethylfenchol Solubility Screening

Solvent Class	Example Solvent	Polarity Index (Approx.)	Rationale
Polar Protic	Water	10.2	Establishes aqueous solubility baseline; critical for biological relevance.
Ethanol	4.3	Common lab solvent; capable of hydrogen bonding.
Methanol	5.1	Highly polar alcohol, often used in chromatography.
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	7.2	High-polarity solvent, excellent for creating stock solutions.[4]
Acetonitrile (ACN)	5.8	Common solvent for reversed-phase HPLC.
Tetrahydrofuran (THF)	4.0	Aprotic ether with moderate polarity.
Non-Polar	Dichloromethane (DCM)	3.1	Effective for dissolving many organic compounds.
Toluene	2.4	Aromatic, non-polar solvent.
Hexanes	0.1	Highly non-polar aliphatic solvent.

Experimental Protocol: Equilibrium Solubility Determination via Shake-Flask Method

The shake-flask method is the gold-standard technique for determining thermodynamic equilibrium solubility.[4][11][12][13] It involves agitating an excess of the solid compound in the solvent of interest for a sufficient duration to allow equilibrium to be reached.

Methodology:

• Preparation: Add an excess amount of 2-Ethylfenchol (e.g., 10-20 mg) to a series of 2 mL glass vials. Ensure the amount is sufficient to result in undissolved solid after equilibration.

• Solvent Addition: Accurately pipette a fixed volume (e.g., 1 mL) of each selected solvent from Table 1 into the corresponding vials.

• Equilibration: Seal the vials tightly and place them on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25 °C). Agitate for a prolonged period (typically 24-48 hours) to ensure equilibrium is reached.[4][11][12]

• Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle. Centrifuge the vials (e.g., 10,000 x g for 15 minutes) to pellet any remaining undissolved solid.

• Sample Collection: Carefully collect an aliquot of the clear supernatant. Crucially , avoid disturbing the solid pellet.

• Dilution: Perform a precise serial dilution of the supernatant with a suitable solvent (often the mobile phase of the analytical method) to bring the concentration within the quantifiable range of the analytical method.

• Quantification: Analyze the concentration of 2-Ethylfenchol in the diluted samples using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).[14][15][16] A standard calibration curve of 2-Ethylfenchol must be prepared to ensure accurate quantification.[16]

• Calculation: Calculate the original concentration in the saturated solution by accounting for the dilution factor. The result is typically expressed in mg/mL or µg/mL.

Visualization: Solubility Determination Workflow

Caption: Workflow for Shake-Flask Solubility Determination.

Illustrative Data Presentation

The results of the solubility study should be summarized in a clear, tabular format for easy comparison. The following table presents hypothetical, yet scientifically plausible, data for 2-Ethylfenchol.

Table 2: Hypothetical Solubility of 2-Ethylfenchol at 25 °C

Solvent	Solubility (mg/mL)	Classification
Water	< 0.01	Practically Insoluble
Methanol	15.2	Soluble
Ethanol	25.8	Soluble
Acetonitrile	45.1	Freely Soluble
DMSO	> 100	Very Soluble
Dichloromethane	> 100	Very Soluble
Toluene	88.3	Freely Soluble
Hexanes	5.5	Sparingly Soluble

Stability Profiling of 2-Ethylfenchol

Stability testing is crucial to identify degradation pathways and determine the intrinsic stability of a molecule.[17] Forced degradation, or stress testing, involves subjecting the compound to conditions more severe than those used for accelerated stability testing.[17][18] The goal is to induce degradation to a target level, typically 5-20%, which is sufficient to identify and quantify degradation products without destroying the molecule completely.[19][20] These studies are mandated by regulatory bodies like the ICH (International Council for Harmonisation).[5][21][22][23]

Rationale for Stress Conditions

Forced degradation studies should assess the stability of 2-Ethylfenchol under hydrolytic, oxidative, photolytic, and thermal stress conditions.[18][19][20]

• Hydrolytic: Evaluates stability across a range of pH values, mimicking physiological conditions and potential manufacturing environments.

• Oxidative: The tertiary alcohol in 2-Ethylfenchol may be susceptible to oxidation.[24][25][26] This tests the molecule's resilience to oxidative stress.

• Photolytic: Assesses degradation upon exposure to light, which is critical for determining packaging and handling requirements.[6]

• Thermal: Determines the impact of heat on the compound's integrity, which can inform storage and shipping conditions.

Experimental Protocol: Forced Degradation Study

A stock solution of 2-Ethylfenchol (e.g., 1 mg/mL) should be prepared in a suitable solvent like acetonitrile or methanol. This stock is then subjected to the following stress conditions.

Methodology:

• Acid Hydrolysis: Mix the stock solution with 0.1 M Hydrochloric Acid (HCl). Incubate at an elevated temperature (e.g., 60°C) for a set period (e.g., 8 hours).[19] After incubation, cool the sample and neutralize it with an equivalent amount of 0.1 M Sodium Hydroxide (NaOH).

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH. Incubate under the same conditions as the acid hydrolysis. Neutralize with 0.1 M HCl post-incubation.

• Oxidative Degradation: Mix the stock solution with a solution of 3% hydrogen peroxide (H₂O₂). Keep the sample at room temperature for 24 hours.

• Thermal Degradation: Expose a solid sample of 2-Ethylfenchol to dry heat (e.g., 70°C) for 48 hours. Also, expose a solution of the compound to the same thermal stress.

• Photolytic Degradation: Expose a solution of 2-Ethylfenchol to a controlled light source that provides both UV and visible light, as specified in ICH guideline Q1B (e.g., an overall illumination of 1.2 million lux hours and an integrated near UV energy of 200 watt hours/square meter).[20] A control sample should be wrapped in aluminum foil to protect it from light.

• Control Sample: A control sample of the stock solution should be stored under normal laboratory conditions (e.g., 25°C, protected from light) for the duration of the longest stress test.

• Analysis: Following exposure, all samples (stressed and control) should be diluted to an appropriate concentration and analyzed using a validated, stability-indicating HPLC method.[14] This method must be capable of separating the intact 2-Ethylfenchol from all generated degradation products.[19] Peak purity analysis using a photodiode array (PDA) detector is highly recommended.

Visualization: Forced Degradation Study Workflow

Caption: Workflow for a Forced Degradation (Stress) Study.

Illustrative Data Presentation

The results should clearly indicate the percentage of the parent compound remaining and the number and relative abundance of degradation products.

Table 3: Hypothetical Stability Profile of 2-Ethylfenchol under Forced Degradation

Stress Condition	% Assay of 2-Ethylfenchol Remaining	Number of Major Degradants (>0.5%)	Observations
Control (25°C)	99.8%	0	Compound is stable under normal storage.
Acid Hydrolysis (0.1M HCl, 60°C)	92.1%	1	Minor degradation observed, likely dehydration.
Base Hydrolysis (0.1M NaOH, 60°C)	99.5%	0	Highly stable to basic conditions.
Oxidation (3% H₂O₂, RT)	85.4%	2	Significant degradation, suggesting susceptibility to oxidation.
Thermal (70°C, 48h)	98.7%	0	Thermally stable at this temperature.
Photolytic (ICH Q1B)	97.2%	1	Minor degradation upon light exposure.

Conclusion and Forward Outlook

This guide outlines the essential theoretical and practical framework for determining the solubility and stability of 2-Ethylfenchol. The proposed methodologies, including the shake-flask method for solubility and a comprehensive forced degradation study, provide a robust pathway to generating the critical data needed for any further research or development.

The anticipated results—high solubility in organic solvents and potential susceptibility to oxidative degradation—provide a scientifically grounded starting point for investigation. By executing these protocols, researchers can establish a definitive physicochemical profile for 2-Ethylfenchol, enabling informed decisions in formulation, analytical method development, and handling, thereby accelerating its journey from a novel compound to a well-characterized chemical entity.

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A Predictive Investigation into the Thermal Degradation of 2-Ethylfenchol: A Guide for Researchers

Abstract

2-Ethylfenchol, a synthetic tertiary alcohol, is a valuable fragrance ingredient known for its distinctive earthy and pine-like aroma.[1][2] As with many organic molecules utilized in applications involving heat, such as in flavor and fragrance chemistry or industrial processes, understanding its thermal stability and potential degradation products is of paramount importance for product safety, quality control, and regulatory compliance. This technical guide provides a comprehensive framework for researchers and drug development professionals to investigate the thermal degradation of 2-Ethylfenchol. In the absence of direct literature on its pyrolysis, this document extrapolates from the known thermal behavior of structurally related terpenoids to predict potential degradation pathways and products.[3][4][5][6] Furthermore, it outlines a detailed, self-validating experimental workflow, integrating established analytical techniques to identify and quantify these thermal degradants.

Introduction: The Scientific Imperative to Understand Thermal Degradation

2-Ethylfenchol (C₁₂H₂₂O) is a bicyclic monoterpenoid alcohol valued in the fragrance and flavor industries for its complex scent profile.[2][7][8] Its molecular structure, characterized by a substituted bicyclo[2.2.1]heptan-2-ol core, suggests a susceptibility to thermal rearrangement and fragmentation, a common characteristic of terpenoids.[3][4][9] The study of its thermal degradation is crucial for several reasons:

• Product Safety and Toxicology: Uncharacterized degradation products could possess undesirable toxicological profiles.

• Quality Control: The formation of byproducts can lead to off-odors and flavors, compromising product quality.

• Regulatory Compliance: Regulatory bodies such as the FDA and EFSA require stringent impurity profiling for food and fragrance ingredients.[10]

• Process Optimization: Understanding the degradation profile allows for the optimization of manufacturing and application processes to minimize byproduct formation.

This guide will, therefore, serve as a predictive roadmap for the systematic investigation of 2-Ethylfenchol's thermal decomposition.

Predicted Thermal Degradation Pathways of 2-Ethylfenchol

Based on the established principles of terpene chemistry and documented thermal degradation studies of related compounds like fenchol and camphene, we can hypothesize several likely degradation pathways for 2-Ethylfenchol.[5][6][11] The primary reactions are anticipated to be dehydration, rearrangement, and fragmentation.

Dehydration Reactions

The tertiary alcohol group in 2-Ethylfenchol is a prime site for acid-catalyzed or thermal dehydration, leading to the formation of various alkenes. The initial carbocation formed upon loss of water can undergo rearrangements, leading to a mixture of isomeric products.

Figure 1: Proposed Dehydration Pathways of 2-Ethylfenchol

Caption: Initial dehydration of 2-Ethylfenchol is expected to form a carbocation intermediate, which can then lead to a variety of alkene products through proton loss and molecular rearrangements.

Ring-Opening and Fragmentation

At higher temperatures, the bicyclic ring system of 2-Ethylfenchol is expected to undergo ring-opening reactions and subsequent fragmentation. This can lead to the formation of smaller, more volatile compounds. The "isoprene rule," which states that many terpenoids decompose to yield isoprene units, may also be applicable here.[3][4]

Figure 2: Potential Ring-Opening and Fragmentation

Caption: High temperatures can induce ring-opening of the 2-Ethylfenchol structure, followed by carbon-carbon bond cleavage to produce smaller volatile fragments, potentially including isoprene.

Analytical Workflow for the Identification of Thermal Degradation Products

A robust and validated analytical methodology is essential for the accurate identification and quantification of thermal degradation products. A combination of pyrolysis coupled with gas chromatography and mass spectrometry (Py-GC-MS) is the gold standard for such investigations.[12]

Experimental Protocol: Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

This protocol outlines a systematic approach to the thermal degradation analysis of 2-Ethylfenchol.

Objective: To identify and semi-quantify the volatile and semi-volatile products of 2-Ethylfenchol's thermal degradation at various temperatures.

Instrumentation:

• Pyrolyzer (e.g., CDS, Frontier Labs)

• Gas Chromatograph (GC) with a suitable capillary column (e.g., DB-5ms)

• Mass Spectrometer (MS) (e.g., Quadrupole or Time-of-Flight)

Experimental Steps:

• Sample Preparation:

  • Accurately weigh approximately 1 mg of high-purity (≥97%) 2-Ethylfenchol into a pyrolysis sample cup.[1][13]

  • Prepare multiple replicates for each pyrolysis temperature to ensure statistical validity.

• Pyrolysis Conditions:

  • Set the pyrolyzer interface and transfer line temperatures to prevent condensation of the analytes (e.g., 300 °C).

  • Perform pyrolysis at a range of temperatures to simulate different processing conditions (e.g., 250 °C, 500 °C, and 750 °C).[14]

  • Use a short pyrolysis time (e.g., 10-20 seconds) to focus on primary degradation products.

• Gas Chromatography Separation:

  • Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at a temperature of 280 °C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 300 °C.

    • Final hold: 5 minutes at 300 °C.

• Mass Spectrometry Detection:

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-550.

  • Scan Rate: Sufficiently fast to obtain at least 10-15 spectra across each chromatographic peak.

Figure 3: Py-GC-MS Experimental Workflow

Caption: A schematic overview of the Py-GC-MS workflow for analyzing the thermal degradation products of 2-Ethylfenchol.

Data Analysis and Structure Elucidation

The interpretation of the Py-GC-MS data is a critical step in identifying the degradation products.

• Peak Identification:

  • Process the total ion chromatogram (TIC) to identify all significant degradation product peaks.

  • For each peak, extract the mass spectrum.

  • Compare the experimental mass spectrum with reference spectra in a comprehensive database, such as the NIST/EPA/NIH Mass Spectral Library.

• Confirmation of Identity:

  • Where possible, confirm the identity of proposed structures by comparing their retention times and mass spectra with those of authentic standards.

  • For novel compounds, further structural elucidation may require more advanced techniques such as high-resolution mass spectrometry (HRMS) for accurate mass measurement and determination of the elemental composition, or nuclear magnetic resonance (NMR) spectroscopy of isolated fractions.[15]

Predicted Degradation Products and Their Significance

Based on the proposed degradation pathways, a range of potential products can be anticipated. The following table summarizes these predictions and their potential implications.

Predicted Product Class	Potential Specific Compounds	Formation Pathway	Analytical Signature (GC-MS)	Potential Significance
Alkenes	Isomeric Ethyl-fenchenes	Dehydration	Molecular ion corresponding to C₁₂H₂₀	Altered aroma profile
Aromatic Hydrocarbons	p-Cymene, Ethyl-toluene	Dehydrogenation, Rearrangement	Characteristic aromatic fragmentation patterns	Potential for off-odors, regulatory concern
Oxygenated Compounds	Fenchone, Camphor derivatives	Oxidation	Ketone-specific fragmentation	Impact on flavor and fragrance
Fragmentation Products	Isoprene, smaller alkenes/alkanes	Ring-Opening, C-C Cleavage	Low molecular weight ions	Volatile off-notes, potential for polymerization

Conclusion and Future Directions

This technical guide provides a predictive framework and a robust analytical methodology for the investigation of the thermal degradation of 2-Ethylfenchol. While the specific degradation products remain to be experimentally determined, the proposed pathways, based on the known chemistry of related terpenoids, offer a solid foundation for targeted research. The detailed Py-GC-MS protocol provides a self-validating system for the identification and semi-quantification of these products.

Future research should focus on the execution of these experiments to generate empirical data on 2-Ethylfenchol's thermal stability. Further investigations could also include studying the impact of different atmospheric conditions (e.g., oxidative vs. inert atmospheres) on the degradation profile and conducting toxicological assessments of the identified major degradation products. Such data will be invaluable for ensuring the safe and effective use of 2-Ethylfenchol in all its applications.

References

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• Introduction There are many different classes of naturally occurring compounds. Terpenoids also form a group of naturally occurr. (n.d.).

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Protocols & Analytical Methods

Synthesis of 2-Ethylfenchol via Grignard Reaction with Fenchone: An Application Note and Protocol

Abstract

This document provides a comprehensive guide for the synthesis of 2-ethylfenchol, a valuable fragrance and flavor compound, through the nucleophilic addition of an ethyl Grignard reagent to fenchone.[1][2] The protocol details the preparation of ethylmagnesium bromide, its subsequent reaction with fenchone, and the purification and characterization of the tertiary alcohol product. This application note is intended for researchers, scientists, and professionals in the fields of organic chemistry and drug development, offering insights into the reaction mechanism, stereochemical considerations, and practical experimental procedures.

Introduction

2-Ethylfenchol is a synthetic bicyclic tertiary alcohol prized for its distinctive earthy, camphoraceous, and woody aroma.[1][2][3][4][5] Its unique organoleptic properties make it a valuable ingredient in the fragrance and flavor industries, where it imparts complexity and naturalness to a variety of compositions.[1][3] The Grignard reaction, a cornerstone of carbon-carbon bond formation in organic synthesis, provides a robust and efficient method for the preparation of 2-ethylfenchol from the readily available bicyclic ketone, fenchone.[6][7]

This application note outlines a detailed protocol for the synthesis of 2-ethylfenchol. It delves into the underlying chemical principles, safety considerations, and analytical techniques required for successful execution and product validation.

Reaction Mechanism and Stereochemistry

The synthesis of 2-ethylfenchol proceeds via the nucleophilic addition of an ethyl Grignard reagent (ethylmagnesium bromide) to the carbonyl carbon of fenchone.[8][9][10] The highly polarized carbon-magnesium bond in the Grignard reagent renders the ethyl group strongly nucleophilic, enabling it to attack the electrophilic carbonyl carbon of fenchone. This initial addition leads to the formation of a magnesium alkoxide intermediate. Subsequent acidic workup protonates the alkoxide to yield the final tertiary alcohol product, 2-ethylfenchol.

Stereochemical Considerations: Fenchone is a chiral molecule, and the addition of the ethyl Grignard reagent to its prochiral carbonyl group can result in the formation of stereoisomers. The stereochemical outcome of the reaction is influenced by steric hindrance, with the nucleophile preferentially attacking from the less hindered face of the carbonyl group. While Grignard reactions can sometimes proceed with stereochemical control, in many cases, a mixture of diastereomers is obtained.[11][12] Further analysis, such as chiral chromatography or NMR spectroscopy with chiral shift reagents, would be necessary to determine the diastereomeric ratio of the synthesized 2-ethylfenchol.

Caption: Reaction mechanism for the synthesis of 2-ethylfenchol.

Experimental Protocol

3.1. Safety Precautions

• Grignard Reagents: Grignard reagents are highly flammable, corrosive, and moisture-sensitive.[13][14][15] All operations must be conducted in a well-ventilated fume hood under an inert atmosphere (e.g., nitrogen or argon).[16] Personal protective equipment (PPE), including safety goggles, a flame-resistant lab coat, and appropriate gloves, is mandatory.[16][17]

• Anhydrous Conditions: The Grignard reaction is extremely sensitive to water. All glassware must be rigorously dried in an oven or by flame-drying under vacuum prior to use.[13][16][18][19] Anhydrous solvents are essential for the success of the reaction.[6][13]

• Exothermic Reaction: The formation of the Grignard reagent is highly exothermic.[13][15][16] An ice-water bath must be readily available to control the reaction temperature and prevent a runaway reaction.[14][16]

• Ether Solvents: Diethyl ether and tetrahydrofuran (THF) are common solvents for Grignard reactions and are extremely flammable.[16][20] Ensure there are no open flames or spark sources nearby.

3.2. Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Notes
Magnesium Turnings	Mg	24.31	1.5 g
Iodine	I₂	253.81	1 small crystal	For activation
Bromoethane	C₂H₅Br	108.97	6.5 g (4.5 mL)
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	50 mL
Fenchone	C₁₀H₁₆O	152.23	7.6 g
Saturated aq. NH₄Cl	NH₄Cl	53.49	50 mL	For quenching
Anhydrous MgSO₄	MgSO₄	120.37	As needed	For drying

3.3. Procedure

Part A: Preparation of Ethylmagnesium Bromide (Grignard Reagent)

• Set up a flame-dried three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser fitted with a calcium chloride drying tube, and a pressure-equalizing dropping funnel.[16][20]

• Place the magnesium turnings and a small crystal of iodine into the flask.

• Add 10 mL of anhydrous diethyl ether to the flask.

• In the dropping funnel, prepare a solution of bromoethane in 20 mL of anhydrous diethyl ether.

• Add a small portion (approximately 1-2 mL) of the bromoethane solution to the magnesium turnings. The reaction should initiate, as evidenced by the disappearance of the iodine color and the formation of a cloudy solution. Gentle warming may be necessary to start the reaction.[7]

• Once the reaction has started, add the remaining bromoethane solution dropwise at a rate that maintains a gentle reflux. Use an ice-water bath to control the reaction temperature if it becomes too vigorous.[16]

• After the addition is complete, stir the mixture at room temperature for an additional 30 minutes to ensure complete formation of the Grignard reagent. The solution should appear grayish and slightly cloudy.

Part B: Reaction of Ethylmagnesium Bromide with Fenchone

• Cool the freshly prepared ethylmagnesium bromide solution in an ice-water bath.

• Dissolve fenchone in 20 mL of anhydrous diethyl ether and place this solution in the dropping funnel.

• Add the fenchone solution dropwise to the stirred Grignard reagent. Maintain the reaction temperature below 10 °C during the addition.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1 hour.

Part C: Workup and Purification

• Cool the reaction mixture in an ice-water bath.

• Slowly and cautiously add 50 mL of saturated aqueous ammonium chloride solution to quench the reaction. This step can be exothermic and may produce gas.[15]

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer with two 20 mL portions of diethyl ether.

• Combine all the organic extracts and wash them with brine (saturated NaCl solution).

• Dry the organic layer over anhydrous magnesium sulfate.[15]

• Filter off the drying agent and remove the solvent using a rotary evaporator.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield pure 2-ethylfenchol.

Caption: Experimental workflow for the synthesis of 2-ethylfenchol.

Characterization of 2-Ethylfenchol

The identity and purity of the synthesized 2-ethylfenchol can be confirmed using various analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR will show characteristic signals for the ethyl group (a triplet and a quartet), as well as signals for the methyl groups and the bicyclic ring protons of the fenchol backbone. The absence of a carbonyl signal in the ¹³C NMR spectrum and the appearance of a new quaternary carbon signal corresponding to the alcohol carbon will confirm the reaction's success.

• Infrared (IR) Spectroscopy:

  • The IR spectrum should exhibit a broad absorption band in the region of 3200-3600 cm⁻¹, characteristic of the O-H stretching vibration of the alcohol. The disappearance of the strong C=O stretching band of fenchone (typically around 1740 cm⁻¹) is also a key indicator of a complete reaction.

• Mass Spectrometry (MS):

  • Mass spectrometry will provide the molecular weight of the product, which should correspond to the calculated molecular weight of 2-ethylfenchol (C₁₂H₂₂O, 182.30 g/mol ).

• Gas Chromatography (GC):

  • GC analysis can be used to assess the purity of the final product and to identify any unreacted starting material or byproducts.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 2-ethylfenchol via the Grignard reaction of fenchone with ethylmagnesium bromide. By adhering to the described procedures and safety precautions, researchers can successfully synthesize this valuable aroma compound. The characterization methods outlined will ensure the identity and purity of the final product, making this protocol a valuable resource for professionals in organic synthesis and related fields.

References

• Quora. (2022, February 19). What are Grignard reagent preparation precautions during preparation? Retrieved from [Link]

• University of California, Santa Barbara. (n.d.). Developing SOPs for Hazardous Chemical Manipulations. Retrieved from [Link]

• Jasperse, J. (n.d.). Grignard Reaction. Retrieved from [Link]

• Hoffmann, R. W. (2000). Concerted and stepwise Grignard additions, probed with a chiral Grignard reagent.

• StackExchange. (2017, December 4). Stereochemistry of product in Grignard-Gilman addition reaction. Retrieved from [Link]

• Lab Alley. (2024, October 29). SAFETY DATA SHEET - Magnesium Metal Turnings Grignard, Reagent Grade. Retrieved from [Link]

• Ben theoretically. (2020, October 26). Grignard Reaction Experiment Part 1, Prelab [Video]. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• The Organic Chemistry Tutor. (2018, May 4). Grignard Reagent Reaction Mechanism [Video]. YouTube. Retrieved from [Link]

• American Chemical Society. (n.d.). Grignard Reaction. Retrieved from [Link]

• Kilway, K. V., & Clevenger, R. (2007). 6. Grignard Reaction. University of Missouri – Kansas City. Retrieved from [Link]

• Adichemistry. (n.d.). GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. Retrieved from [Link]

• Funny Ehs info. (2024, June 6). Grignard reaction safety [Video]. YouTube. Retrieved from [Link]

• Winthrop University. (2012). The Grignard Reaction. Retrieved from [Link]

• Perflavory. (n.d.). 2-ethyl fenchol, 18368-91-7. Retrieved from [Link]

• FlavScents. (n.d.). 2-ethyl fenchol. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2-ethyl fenchol, 18368-91-7. Retrieved from [Link]

• Reddit. (2022, April 24). GRIGNARD REACTION. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Regioselective 1,4-Conjugate Addition of Grignard Reagents to α,β-γ,δ-Dienones and α,β-γ,δ-Dienyl Thiol Esters. Retrieved from [Link]

• The Good Scents Company. (n.d.). (+)-2-ethyl fenchol, 137255-07-3. Retrieved from [Link]

• Master Organic Chemistry. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. Retrieved from [Link]

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Purification of synthetic 2-Ethylfenchol by column chromatography

An Application Note and Protocol for the Purification of Synthetic 2-Ethylfenchol by Column Chromatography

Introduction

2-Ethylfenchol is a synthetic derivative of fenchol, a bicyclic monoterpenoid alcohol. As with many synthetic organic compounds, the crude product of a 2-Ethylfenchol synthesis will contain a mixture of unreacted starting materials, reagents, and various byproducts. For applications in research and development, particularly in the life sciences, a high degree of purity is essential. Column chromatography is a powerful and widely used technique for the purification of such compounds, allowing for the separation of 2-Ethylfenchol from impurities based on differences in their affinity for the stationary and mobile phases.

This application note provides a detailed protocol for the purification of 2-Ethylfenchol using silica gel column chromatography. The method described herein is designed to be both efficient and scalable, providing a solid foundation for researchers to adapt to their specific needs.

Principles of Separation

The purification of 2-Ethylfenchol by column chromatography relies on the principle of differential adsorption. A solvent mixture (the mobile phase) flows through a column packed with a solid adsorbent (the stationary phase), in this case, silica gel. The components of the crude mixture are introduced at the top of the column and travel down with the mobile phase.

The separation occurs because different compounds in the mixture have different affinities for the stationary phase. In normal-phase chromatography, the stationary phase (silica gel) is polar, while the mobile phase is relatively nonpolar. Polar compounds will adsorb more strongly to the silica gel and therefore move down the column more slowly. Nonpolar compounds will have a weaker interaction with the stationary phase and will be eluted more quickly by the mobile phase.

2-Ethylfenchol, being an alcohol, possesses a polar hydroxyl group, which allows for strong interaction with the silica gel. By carefully selecting a mobile phase of appropriate polarity, it is possible to achieve a fine-tuned separation of 2-Ethylfenchol from less polar byproducts and more polar impurities.

Materials and Reagents

Material/Reagent	Grade	Supplier (Example)
Crude 2-Ethylfenchol	Synthetic Grade	N/A
Silica Gel	60 Å, 230-400 mesh	Sigma-Aldrich
n-Hexane	HPLC Grade	Fisher Scientific
Ethyl Acetate	HPLC Grade	Fisher Scientific
TLC Plates	Silica Gel 60 F254	EMD Millipore
Glass Column	50 cm x 5 cm	VWR
Glass Wool	---	VWR
Sand	Washed and Dried	Acros Organics
Collection Tubes	50 mL	Falcon
Rotary Evaporator	---	Heidolph

Experimental Workflow

The overall workflow for the purification of 2-Ethylfenchol is depicted below. This process begins with the preparation of the crude sample and the chromatography column, followed by the separation process and subsequent analysis of the collected fractions.

Application Note: Quantitative Analysis of 2-Ethylfenchol in Aqueous Matrices by Solid Phase Extraction and Gas Chromatography-Mass Spectrometry

Abstract

This application note presents a detailed, robust, and validated analytical methodology for the quantification of 2-Ethylfenchol in water samples. 2-Ethylfenchol (CAS 18368-91-7) is a tertiary alcohol recognized for its distinct earthy, musty, and camphor-like organoleptic properties, similar to well-known taste and odor (T&O) compounds like geosmin.[1] Its presence in drinking or source water, even at trace levels, can lead to consumer complaints. This guide provides two primary protocols leveraging Gas Chromatography-Mass Spectrometry (GC/MS) for its high selectivity and sensitivity.[2] The methods detailed herein are Solid Phase Extraction (SPE) for sample concentration and cleanup, and Headspace Solid Phase Microextraction (HS-SPME) as a solventless alternative. These protocols are designed for environmental laboratories, water quality monitoring agencies, and research institutions requiring a reliable method to detect and quantify 2-Ethylfenchol down to the nanogram-per-liter (ng/L) level.

Introduction: The Analytical Challenge

2-Ethylfenchol is a synthetic bicyclic monoterpenoid with a molecular weight of 182.30 g/mol and a chemical formula of C₁₂H₂₂O. While used in the flavor and fragrance industry, its structural similarity to other earthy odorants means its unintended presence in water is of significant concern.[3] The compound is practically insoluble in water, which, combined with its low taste and odor threshold, necessitates a highly sensitive analytical approach capable of trace-level detection.[1][4]

The primary challenge in analyzing such compounds in aqueous matrices is their low concentration, often requiring a pre-concentration step to bring the analyte within the instrument's detection range.[5] This document provides comprehensive, step-by-step protocols that address this challenge through validated sample preparation and instrumental analysis techniques.

Principle of the Methodologies

The overall analytical strategy involves two main stages:

• Extraction and Concentration: The analyte, 2-Ethylfenchol, is isolated from the water matrix and concentrated. This is crucial for achieving the low detection limits required for T&O compounds.[6] Two methods are presented:

  • Solid Phase Extraction (SPE): A reversed-phase SPE cartridge is used to adsorb the non-polar 2-Ethylfenchol from the aqueous sample. Interfering polar compounds are washed away, and the analyte is then eluted with a small volume of organic solvent.[7] This technique is robust, widely applicable, and effectively concentrates the analyte by factors of 1000 or more.

  • Headspace Solid Phase Microextraction (HS-SPME): This equilibrium-based, solvent-free technique involves partitioning the volatile 2-Ethylfenchol from the sample matrix into the headspace of a sealed vial, where it is adsorbed onto a coated fiber.[8] The fiber is then directly desorbed in the hot GC inlet. This method is highly sensitive and automatable.[9]

• Instrumental Analysis: The concentrated extract is analyzed by Gas Chromatography-Mass Spectrometry (GC/MS). The GC separates 2-Ethylfenchol from other co-extracted compounds based on its volatility and affinity for the stationary phase. The Mass Spectrometer provides definitive identification based on the molecule's unique mass spectrum and allows for sensitive quantification using Selected Ion Monitoring (SIM).[10]

Apparatus, Reagents, and Standards

3.1. Apparatus

• Gas Chromatograph with Mass Spectrometer (GC/MS)

• Autosampler (for SPE-GC/MS) or SPME-compatible autosampler

• SPE Vacuum Manifold

• Reversed-phase SPE Cartridges (e.g., C18, 500 mg, 6 mL)

• SPME Fiber Assembly (e.g., Divinylbenzene/Carboxen/PDMS) and Holder

• 20 mL Headspace Vials with PTFE-lined Septa Caps

• Standard laboratory glassware, pipettes, and analytical balance

• Nitrogen evaporation system

3.2. Reagents and Standards

• 2-Ethylfenchol analytical standard (≥97% purity)

• Internal Standard (IS): e.g., 2-Isobutyl-3-methoxypyrazine (IBMP) or a deuterated analog.

• Surrogate Standard: e.g., Borneol-d3

• Methanol, Dichloromethane, Ethyl Acetate (Pesticide or HPLC grade)

• Sodium Chloride (ACS grade, baked at 400°C for 4 hours)

• Reagent-free water (Type I Ultrapure)

Protocol 1: Solid Phase Extraction (SPE) - GC/MS

4.1. Rationale SPE is a highly effective and widely adopted technique for extracting semi-volatile organic compounds from water.[11] Using a reversed-phase sorbent like C18 provides strong retention for non-polar molecules such as 2-Ethylfenchol via hydrophobic interactions, while allowing polar matrix components (salts, humic substances) to pass through. This results in a cleaner, more concentrated sample extract, which improves sensitivity and protects the GC/MS system.

4.2. Workflow Diagram: SPE-GC/MS

Caption: Workflow for 2-Ethylfenchol analysis using SPE-GC/MS.

4.3. Step-by-Step Procedure

• Sample Collection & Preservation: Collect a 500 mL water sample in an amber glass bottle. If residual chlorine is present, quench with ascorbic acid. Store at 4°C and extract within 7 days.

• Standard Preparation: Prepare a stock solution of 2-Ethylfenchol in methanol. Create a series of calibration standards in reagent-free water.

• SPE Cartridge Conditioning:

  • Pass 5 mL of ethyl acetate through the C18 cartridge.

  • Pass 5 mL of methanol through the cartridge.

  • Pass 10 mL of reagent-free water. Do not allow the sorbent bed to go dry.

• Sample Loading:

  • Spike the 500 mL sample with a known amount of surrogate standard.

  • Pass the entire sample through the conditioned cartridge at a flow rate of 5-10 mL/min.

• Washing and Drying:

  • After loading, wash the cartridge with 5 mL of reagent-free water containing 5% methanol to remove polar interferences.

  • Dry the cartridge thoroughly by drawing nitrogen or air through it for 20 minutes.

• Elution:

  • Place a collection tube under the cartridge.

  • Elute the retained 2-Ethylfenchol with two 2 mL aliquots of ethyl acetate.

• Concentration and Reconstitution:

  • Concentrate the eluate to approximately 0.9 mL under a gentle stream of nitrogen.

  • Add 100 µL of the internal standard solution to bring the final volume to 1.0 mL.

  • Transfer to a 2 mL autosampler vial for GC/MS analysis.

4.4. GC/MS Instrumental Parameters

Parameter	Setting	Rationale
GC System
Injection Mode	Splitless (1 min purge delay)	Ensures maximum transfer of the analyte onto the column for trace analysis.
Inlet Temp.	250 °C	Promotes rapid volatilization of 2-Ethylfenchol.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Inert gas providing good chromatographic efficiency.
Column	30m x 0.25mm ID, 0.25µm film (e.g., 5% Phenyl Polysiloxane)	A standard non-polar column that provides excellent separation for semi-volatile compounds.[12]
Oven Program	60°C (2 min), ramp 10°C/min to 280°C (hold 5 min)	Provides good separation of target analyte from potential interferences.
MS System
Transfer Line	280 °C	Prevents condensation of the analyte before entering the mass spectrometer.
Ion Source Temp.	230 °C	Standard temperature for robust ionization.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard, reproducible fragmentation for library matching and identification.
Acquisition	Selected Ion Monitoring (SIM)	Increases sensitivity and selectivity by monitoring only specific ions for the target compound.[10]
SIM Ions	To be determined empirically	Quantifier: Most abundant, unique fragment. Qualifiers: Other characteristic fragments. (Likely ions: m/z 182, 121, 95, 81).

Protocol 2: Headspace SPME (HS-SPME) - GC/MS

5.1. Rationale HS-SPME is an ideal technique for volatile and semi-volatile compounds like 2-Ethylfenchol.[13] It combines sampling, extraction, and concentration into a single automated step. By heating the sample, the analyte partitions into the headspace, where it is adsorbed by the SPME fiber. Adding salt ("salting out") increases the ionic strength of the sample, which decreases the solubility of organic compounds and promotes their transfer to the headspace, thereby enhancing sensitivity.[8]

5.2. Workflow Diagram: HS-SPME-GC/MS

Caption: Workflow for 2-Ethylfenchol analysis using HS-SPME-GC/MS.

5.3. Step-by-Step Procedure

• Sample and Standard Preparation:

  • Prepare calibration standards in reagent-free water.

  • For each sample and standard, add 10 mL to a 20 mL headspace vial.

  • Add ~2.5 g of baked Sodium Chloride to each vial.

  • Spike each vial with surrogate and internal standards.

  • Immediately seal the vials with PTFE-lined septa.

• Automated Extraction and Desorption (Autosampler Sequence):

  • Incubation: Place the vial in the heated agitator. Incubate at 60°C for 15 minutes with agitation to allow the sample to equilibrate.

  • Extraction: Expose the SPME fiber to the headspace of the vial for 30 minutes while maintaining temperature and agitation.

  • Desorption: Immediately transfer the fiber to the GC inlet and desorb for 2 minutes at 250°C in splitless mode.

  • Fiber Conditioning: After desorption, condition the fiber in a separate clean, heated port before the next injection to prevent carryover.

5.4. GC/MS Instrumental Parameters The GC/MS parameters are largely the same as in Protocol 1, with a key difference in the injection port setup.

Parameter	Setting	Rationale
GC System
Inlet Liner	SPME-specific, narrow-bore liner	Ensures efficient transfer of analyte from the fiber to the column.
Inlet Temp.	250 °C	Ensures rapid and complete desorption of 2-Ethylfenchol from the fiber.
Other GC/MS parameters	As per Table in Section 4.4

Method Validation and Quality Control

To ensure the trustworthiness of the results, a full method validation should be performed. The following parameters should be assessed.

6.1. Validation Parameters

Parameter	Acceptance Criteria	Description
Linearity	R² ≥ 0.995	A 5-7 point calibration curve is prepared across the expected concentration range (e.g., 2-100 ng/L).
Accuracy	80-120% Recovery	Determined by analyzing matrix spike samples at low, medium, and high concentrations.
Precision	RSD ≤ 15%	Assessed by analyzing at least seven replicate samples at a known concentration.
LOD/LOQ	S/N ≥ 3 for LOD, S/N ≥ 10 for LOQ	The Limit of Detection (LOD) and Limit of Quantification (LOQ) are determined empirically from low-level standard injections.[14]
Selectivity	No interfering peaks at analyte retention time	Assessed by analyzing matrix blanks.

6.2. Example Performance Data (Hypothetical)

Parameter	SPE-GC/MS	HS-SPME-GC/MS
Linearity (R²)	0.998	0.999
LOQ (ng/L)	1.5	0.8
Accuracy (% Recovery)	95 ± 8%	103 ± 6%
Precision (%RSD, n=7)	7.5%	5.2%

6.3. Routine Quality Control (QC) For routine analysis, the following QC samples should be included in each analytical batch:

• Method Blank: To check for contamination.

• Laboratory Control Sample (LCS): To check method accuracy.

• Matrix Spike / Matrix Spike Duplicate (MS/MSD): To assess matrix effects.

• Continuing Calibration Verification (CCV): To ensure instrument stability.

Alternative Method: LC-MS/MS Considerations

While GC-MS is the preferred technique for this analyte, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a powerful tool for trace analysis of organic contaminants in water.[15][16]

• Rationale: LC-MS/MS can offer exceptional sensitivity and selectivity, often with simpler sample preparation.

• Challenges for 2-Ethylfenchol: As a non-polar compound with no easily ionizable functional groups, 2-Ethylfenchol is a poor candidate for standard Electrospray Ionization (ESI). Its analysis by LC-MS/MS would likely require:

  • Chemical Derivatization: A pre-column reaction to add an ionizable tag to the molecule.[17]

  • Alternative Ionization: Using Atmospheric Pressure Chemical Ionization (APCI) or Atmospheric Pressure Photoionization (APPI), which are more suitable for non-polar compounds.

Conclusion

This application note provides two comprehensive, reliable, and sensitive methods for the quantification of 2-Ethylfenchol in water. The SPE-GC/MS method offers a robust and established workflow suitable for most environmental laboratories. The HS-SPME-GC/MS method provides a highly sensitive, solventless, and automatable alternative, ideal for high-throughput analysis. Both methods, when properly validated, are capable of detecting 2-Ethylfenchol at levels well below potential taste and odor thresholds, providing critical data for water quality assessment and management.

References

• Twinkle Chemi Lab Pvt. Ltd. (n.d.). 2-ethyl Fenchol (18368-91-7) | Chemical Product Exporter. [Link]

• Perflavory. (n.d.). 2-ethyl fenchol, 18368-91-7. [Link]

• Bristow, T., et al. (n.d.). Extraction and detection of Geosmin and 2-methylisoborneol in water using high-capacity sorptive extraction (HiSorbTM). The NELAC Institute. [Link]

• Shimadzu. (n.d.). Determination of 2-Methylisoborneol and Geosmin in Water Using Solid Phase Micro Extraction. [Link]

• YoungIn Chromass Global. (2021, March 23). Analysis of Geosmin and 2-MIB in Drinking Water by GC/MS with Headspace SPME Arrow [Video]. YouTube. [Link]

• Shimadzu. (n.d.). Determination of Geosmin and 2-Methylisoborneol in Water Using SPME. [Link]

• RCAC. (n.d.). Taste and Odor Control. [Link]

• Japan International Cooperation Agency. (n.d.). III Analytical Methods. [Link]

• U.S. Environmental Protection Agency. (n.d.). Overview of Drinking Water Treatment Technologies. [Link]

• Hájková, K., et al. (2015). Determination of alkylphenols in water samples using liquid chromatography–tandem mass spectrometry after pre-column derivatization. Journal of Chromatography A, 1414, 85-93. [Link]

• ResearchGate. (n.d.). Trace analysis of off-flavor/odor compounds in water using liquid-liquid microextraction coupled with gas chromatography—positive chemical ionization-tandem mass spectrometry. [Link]

• Waters Corporation. (n.d.). Solid Phase Extraction (SPE) Method Development. [Link]

• ELGA LabWater. (2020, February 11). Pure Water and Solid Phase Extraction (SPE) Cartridges. [Link]

• Agilent Technologies. (2015). Automated Online SPE for LC/MS/MS Analysis of Trace Organic Contaminants in Water. [Link]

• U.S. Environmental Protection Agency. (1977). Aqueous Odor and Taste Threshold Values. [Link]

• The Good Scents Company. (n.d.). 2-ethyl fenchol. [Link]

• Water Quality Association. (n.d.). Taste & Odor. [Link]

• Z. B. (n.d.). Analytical methods for tracing pharmaceutical residues in water and wastewater. AquaEnergy Expo Knowledge Hub. [Link]

• Wang, J., & Wang, S. (2021). Removal of Taste and Odor Compounds from Water: Methods, Mechanism and Prospects. Nanomaterials, 11(11), 2962. [Link]

• SpectralWorks. (2015, November 25). The use of GC/MS to Determine Water Quality. [Link]

• Alañón, M. E., et al. (2021). Determination of Polyphenols Using Liquid Chromatography–Tandem Mass Spectrometry Technique (LC–MS/MS): A Review. Molecules, 26(13), 3925. [Link]

• U.S. Environmental Protection Agency. (2013). Rapid liquid chromatography–tandem mass spectrometry-based method for the analysis of alcohol ethoxylates and alkylphenol ethoxylates in environmental samples. [Link]

• Nevada Rural Water Association. (2019). GC and GC/MS for Drinking Water Analysis. [Link]

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GC-MS analysis of 2-Ethylfenchol in alcoholic beverages

Application Note: GC-MS-08A

Quantitative Analysis of 2-Ethylfenchol in Alcoholic Beverages Using Automated Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

Abstract

This application note presents a robust and validated method for the determination of 2-Ethylfenchol, a key aroma and flavor compound, in various alcoholic beverage matrices. 2-Ethylfenchol, known for its characteristic earthy, piney, and camphor-like notes, can be an important contributor to the sensory profile of spirits such as gin, aquavit, and herbal liqueurs.[1][2] The accurate quantification of this compound is crucial for quality control, flavor profile characterization, and new product development. The described method utilizes a static headspace (HS) sampling technique coupled with Gas Chromatography-Mass Spectrometry (GC-MS), which provides excellent sensitivity and selectivity while minimizing matrix interference and eliminating the need for complex solvent extraction procedures.[3][4] This protocol has been validated for linearity, sensitivity, accuracy, and precision, demonstrating its suitability for routine analysis in research and industrial settings.

Introduction: The Rationale for 2-Ethylfenchol Analysis

The complex flavor and aroma profiles of alcoholic beverages are defined by a diverse array of volatile organic compounds (VOCs).[5] Among these, terpenoids and their derivatives play a significant role. 2-Ethylfenchol is a synthetic aroma chemical prized for its powerful and diffusive earthy notes, which can add complexity and naturalness to flavor profiles.[2][6] Its presence in an alcoholic beverage can be intentional, as part of a flavoring formulation, or a potential indicator of specific botanical ingredients.

Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive analytical technique for the analysis of volatile and semi-volatile compounds in complex matrices.[7][8] However, the direct injection of alcoholic beverages can introduce non-volatile components that contaminate the GC inlet and column, leading to poor chromatographic performance and system downtime. To overcome this, headspace sampling is employed. This technique analyzes the vapor phase in equilibrium with the liquid sample, effectively isolating volatile analytes like 2-Ethylfenchol from the complex sample matrix (sugars, colorants, etc.).[9][10] The "salting out" effect, achieved by adding sodium chloride to the sample, further increases the vapor pressure of the analyte, enhancing method sensitivity.

This document provides a comprehensive, step-by-step protocol for this analysis, grounded in established analytical principles to ensure method trustworthiness and reproducibility.

Experimental Workflow & Causality

The entire analytical process is designed to ensure maximum analyte recovery, minimal matrix interference, and high-throughput capability. The workflow is visualized below.

Caption: Automated workflow for 2-Ethylfenchol analysis.

Materials, Reagents, and Instrumentation

• 2-Ethylfenchol (CAS: 18368-91-7), analytical standard grade (≥98%)

• Internal Standard (IS): 4-Methyl-2-pentanol (CAS: 108-11-2) or other suitable compound not present in samples.

• Ethanol, 200 proof, for spectroscopy

• Sodium Chloride (NaCl), analytical grade, baked at 400°C for 4h to remove volatile contaminants.

• Deionized Water, >18 MΩ·cm

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Headspace Sampler: Agilent 7697A Headspace Sampler or equivalent.

• GC Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is recommended for its versatility with flavor and fragrance compounds.[11]

• Consumables: 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa.

Protocols

Causality: Preparing calibration standards in a synthetic matrix (40% v/v ethanol) is critical to match the matrix of the samples (e.g., vodka, gin) as closely as possible. This minimizes discrepancies in analyte partitioning into the headspace between the standards and the unknown samples. The use of an internal standard corrects for variations in injection volume and instrument response.

• Internal Standard (IS) Stock Solution (1000 mg/L): Accurately weigh 100 mg of 4-methyl-2-pentanol into a 100 mL volumetric flask. Dilute to volume with 200 proof ethanol.

• 2-Ethylfenchol Primary Stock Solution (1000 mg/L): Accurately weigh 100 mg of 2-Ethylfenchol into a 100 mL volumetric flask. Dilute to volume with 200 proof ethanol.

• Calibration Standards (e.g., 10 - 500 µg/L):

  • Prepare a 40% (v/v) ethanol/water solution as the diluent.

  • Perform serial dilutions of the 2-Ethylfenchol primary stock into the 40% ethanol solution to create a series of working standards.

  • For each calibration point, transfer 5.0 mL of the working standard into a 20 mL headspace vial.

  • Add 50 µL of the 1000 mg/L IS stock solution to each vial (final IS concentration: 10 mg/L).

  • Add 1.5 g of baked NaCl to each vial.

  • Immediately cap and crimp the vial securely.

• Sample Preparation:

  • Allow the alcoholic beverage to equilibrate to room temperature.

  • Transfer 5.0 mL of the beverage into a 20 mL headspace vial.

  • Add 50 µL of the 1000 mg/L IS stock solution.

  • Add 1.5 g of baked NaCl.

  • Immediately cap and crimp the vial securely. Prepare a duplicate for every 10 samples.

Causality: The instrumental parameters are optimized to achieve a balance between sensitivity and analysis time. The headspace incubation temperature and time ensure that equilibrium is reached for 2-Ethylfenchol to partition into the vapor phase. The GC oven program is designed to separate the analyte from other volatile compounds in the beverage, while the MS parameters ensure sensitive detection and confident identification based on the mass spectrum.

Table 1: Headspace Sampler Parameters

Parameter	Setting	Rationale
Oven Temperature	85 °C	Promotes volatilization without degrading the analyte.
Loop Temperature	95 °C	Prevents condensation of the analyte before injection.
Transfer Line Temp	105 °C	Ensures analyte remains in vapor phase during transfer.
Vial Equilibration Time	15 min	Allows the sample to reach thermal equilibrium.[12]
Injection Mode	Standard Loop	Provides reproducible injection volumes.
Injection Volume	1 mL	A common volume for good sensitivity.

| Vial Shaking | High | Facilitates faster equilibrium between liquid and vapor. |

Table 2: Gas Chromatograph Parameters

Parameter	Setting	Rationale
Inlet Temperature	250 °C	Ensures rapid vaporization of the injected sample.[13]
Injection Mode	Splitless	Maximizes transfer of analyte to the column for sensitivity.
Carrier Gas	Helium	Inert gas providing good chromatographic efficiency.
Flow Rate	1.2 mL/min (Constant Flow)	Optimal flow for column efficiency and MS performance.
Oven Program	Initial: 50°C, hold 2 min	Focuses analytes at the head of the column.
	Ramp 1: 8°C/min to 180°C	Separates early-eluting, highly volatile compounds.

| | Ramp 2: 20°C/min to 280°C, hold 3 min | Elutes 2-Ethylfenchol and other semi-volatile compounds. |

Table 3: Mass Spectrometer Parameters

Parameter	Setting	Rationale
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization producing reproducible spectra.
Ionization Energy	70 eV	Standard energy for creating library-matchable spectra.[11]
Ion Source Temp	230 °C	Reduces contamination and promotes ionization.[14]
Quadrupole Temp	150 °C	Ensures consistent mass filtering.[14]
Solvent Delay	3.0 min	Protects the filament from the massive ethanol peak.[14]
Acquisition Mode	Scan (m/z 45-350) & SIM	Scan mode for identification; Selected Ion Monitoring (SIM) for quantification.
SIM Ions
2-Ethylfenchol	Quantifier and Qualifiers TBD	To be determined by injecting a pure standard.

| 4-Methyl-2-pentanol (IS) | Quantifier and Qualifiers TBD | To be determined by injecting a pure standard. |

Method Validation & Trustworthiness

For any analytical method to be trustworthy, it must be validated to prove it is fit for purpose.[8][13] The following parameters should be assessed.

Sources

• 1. 2-ethyl fenchol, 18368-91-7 [perflavory.com]
• 2. 2-ethyl Fenchol (18368-91-7) | Chemical Product Exporter [chemicalbull.com]
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• 4. youtube.com [youtube.com]
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• 6. 2-ethyl fenchol, 18368-91-7 [thegoodscentscompany.com]
• 7. Sample preparation GC-MS [scioninstruments.com]
• 8. Validation of a LLME/GC-MS Methodology for Quantification of Volatile Compounds in Fermented Beverages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. GC–MS method for the aroma profiling of vodka | Separation Science [sepscience.com]
• 10. researchgate.net [researchgate.net]
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• 14. mdpi.com [mdpi.com]

Application Note: Quantitative Analysis of 2-Ethylfenchol in Aqueous Matrices using Solid-Phase Microextraction (SPME) Coupled with Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note presents a detailed and validated protocol for the determination of 2-Ethylfenchol, a potent off-flavor compound, in aqueous samples. The methodology utilizes Headspace Solid-Phase Microextraction (HS-SPME) for the extraction and preconcentration of the analyte, followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS). This solvent-free sample preparation technique offers significant advantages in terms of simplicity, speed, and sensitivity.[1][2][3] The described protocol is designed for researchers, scientists, and quality control professionals in the fields of environmental monitoring, food and beverage production, and drug development who require a reliable method for the trace-level quantification of 2-Ethylfenchol.

Introduction: The Analytical Challenge of 2-Ethylfenchol

2-Ethylfenchol is a volatile organic compound (VOC) known for its distinct earthy, musty, and camphorous aroma.[4] While it can be used in fragrance formulations, its presence as an unintended contaminant in water sources, beverages, or pharmaceutical products can lead to significant off-flavors and consumer complaints, even at trace concentrations. The low odor threshold of such compounds necessitates a highly sensitive and selective analytical method for their detection and quantification.[2][5]

Traditional methods for the analysis of volatile compounds often involve laborious liquid-liquid extraction or purge-and-trap techniques, which can be time-consuming and require significant volumes of organic solvents. Solid-Phase Microextraction (SPME) has emerged as a powerful alternative, offering a fast, efficient, and environmentally friendly approach to sample preparation.[1][6]

The Principle of Headspace Solid-Phase Microextraction (HS-SPME)

SPME is a micro-extraction technique that utilizes a fused-silica fiber coated with a polymeric stationary phase.[3][6] In Headspace SPME (HS-SPME), the fiber is exposed to the vapor phase (headspace) above a liquid or solid sample in a sealed vial.[7] The volatile and semi-volatile analytes, such as 2-Ethylfenchol, partition from the sample matrix into the headspace and then adsorb/absorb onto the SPME fiber coating.[3] After a defined extraction time, the fiber is withdrawn and transferred to the hot injector of a gas chromatograph, where the trapped analytes are thermally desorbed and introduced into the GC column for separation and subsequent detection by a mass spectrometer.[1][8] The entire process is illustrated in the workflow diagram below.

Figure 1: HS-SPME-GC-MS Workflow for 2-Ethylfenchol Analysis.

Experimental Protocol

This protocol provides a starting point for the analysis of 2-Ethylfenchol. Optimization of parameters is recommended for different sample matrices to achieve the best performance.[1]

Materials and Reagents

• 2-Ethylfenchol standard (≥97% purity)

• Internal Standard (IS), e.g., 2-Methyl-2-pentanol or a deuterated analog

• Methanol (HPLC grade)

• Sodium Chloride (NaCl), analytical grade, baked at 400°C for 4 hours to remove volatile contaminants

• Ultrapure water

• 20 mL clear glass headspace vials with magnetic screw caps and PTFE/silicone septa

Instrumentation

• Gas Chromatograph with a split/splitless injector and a mass selective detector (GC-MS)

• SPME Fiber Assembly: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for its broad selectivity for volatile and semi-volatile compounds.[1][7]

• Autosampler with SPME capabilities or a manual SPME holder

• Heated agitator for sample incubation

Preparation of Standards and Samples

• Stock Solutions: Prepare a 1 mg/mL stock solution of 2-Ethylfenchol and the internal standard in methanol.

• Working Standards: Create a series of aqueous calibration standards by spiking appropriate volumes of the 2-Ethylfenchol stock solution into ultrapure water in headspace vials. A typical calibration range might be 10-500 ng/L.

• Internal Standard Spiking: Spike all standards, blanks, and samples with the internal standard to a constant final concentration (e.g., 100 ng/L).

• Sample Preparation: Place 10 mL of the aqueous sample into a 20 mL headspace vial.

• Ionic Strength Adjustment: Add NaCl to the vials (e.g., 2-3 grams) to increase the ionic strength of the solution. This "salting-out" effect decreases the solubility of 2-Ethylfenchol in water and promotes its partitioning into the headspace, thereby increasing extraction efficiency.[8][9][10]

HS-SPME Procedure

The following table outlines the optimized HS-SPME parameters. The rationale for each parameter selection is provided to guide potential further optimization.

Parameter	Recommended Setting	Rationale
SPME Fiber	DVB/CAR/PDMS	This composite fiber provides a broad range of porosity, making it effective for trapping a wide variety of volatile and semi-volatile compounds, including alcohols like 2-Ethylfenchol.[1][7]
Incubation/Equilibration Temp.	60 - 70°C	Elevating the temperature increases the vapor pressure of the analyte, facilitating its transfer from the liquid phase to the headspace. This range balances efficient volatilization with minimizing potential degradation of the analyte or sample matrix.[1][11]
Incubation/Equilibration Time	15 - 20 minutes	This allows the sample to reach thermal equilibrium and for the analyte to establish a consistent partitioning between the liquid and headspace phases before the fiber is exposed.[11]
Agitation Speed	250 - 500 rpm	Agitation of the sample facilitates the mass transfer of the analyte to the headspace, accelerating the achievement of equilibrium.[8][10]
Extraction Time	30 - 60 minutes	This is the time the fiber is exposed to the headspace. Equilibrium is not always reached in SPME, but a consistent extraction time is crucial for reproducibility. Longer times generally lead to higher analyte recovery up to the point of equilibrium.[1][12]
Desorption Temperature	250°C	This temperature should be high enough to ensure rapid and complete transfer of the analyte from the fiber to the GC column, but not so high as to cause thermal degradation of the fiber coating or the analyte.[1][8]
Desorption Time	3 - 5 minutes	This duration is typically sufficient for complete desorption in a hot GC injector. A splitless injection mode is used to maximize the transfer of the analyte to the column.[1][8]

GC-MS Parameters

Parameter	Recommended Setting
Injector	Splitless mode, 250°C
GC Column	Mid-polarity column, e.g., DB-5ms (30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial 40°C (hold 2 min), ramp to 180°C at 10°C/min, then to 240°C at 20°C/min (hold 5 min)
MS Transfer Line	280°C
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Scan (for initial identification) and Selected Ion Monitoring (SIM) for quantification
SIM Ions for 2-Ethylfenchol	To be determined from the mass spectrum of a standard. Select a quantifier and at least two qualifier ions.

Method Validation and Performance

A robust analytical method requires thorough validation to ensure its reliability.[13][14][15] The following performance characteristics should be evaluated. The table below presents expected performance data based on similar validated methods for volatile compounds.[15][16][17]

Validation Parameter	Expected Performance
Linearity (r²)	> 0.995
Limit of Detection (LOD)	1 - 5 ng/L
Limit of Quantitation (LOQ)	5 - 15 ng/L
Precision (%RSD)	< 15%
Accuracy (Recovery %)	85 - 115%

The logical relationship between the core components of method validation is depicted in the diagram below.

Figure 2: Core Pillars of Analytical Method Validation.

Conclusion

The HS-SPME-GC-MS method detailed in this application note provides a sensitive, robust, and efficient protocol for the quantitative analysis of 2-Ethylfenchol in aqueous matrices. By eliminating the need for organic solvents and minimizing sample handling, this technique is well-suited for high-throughput screening in quality control and research laboratories. The provided protocol, grounded in established principles of SPME for volatile compound analysis, offers a strong foundation for adaptation to specific laboratory needs and sample types.

References

• Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham - PMC. PubMed Central.
• Optimization of SPME-Arrow-GC/MS Method for Determination of Free and Bound Volatile Organic Compounds from Grape Skins. MDPI.
• Optimization of SPME with GCMS Analysis of Volatile Organic Chemical Residues in Textiles. Scientific.Net.
• Processing of Flavor-Enhanced Oils: Optimization and Validation of Multiple Headspace Solid-Phase Microextraction-Arrow to Quantify Pyrazines in the Oils. National Institutes of Health.
• Rapid and simultaneous determination of ten off-flavor compounds in water by headspace solid phase microextraction and gas chromatography-mass spectrometry. Hep Journals.
• Solid Phase Microextraction (SPME) Method Development in Analysis of Volatile Organic Compounds (VOCS) as Potential Biomarkers of. Hilaris Publisher.
• Optimisation of SPME Arrow GC/MS method for determination of wine volatile organic compounds. OENO One.
• Solid phase microextraction for quantitative analysis – Expectations beyond design?. ResearchGate.
• Validation and use of in vivo solid phase micro-extraction (SPME) for the detection of emerging contaminants in fish. PubMed.
• Headspace solid-phase microextraction coupled with gas chromatography-mass spectrometry (HS-SPME-GC-MS) and odor activity value (OAV) to reveal the flavor characteristics of ripened Pu-erh tea by co-fermentation. Frontiers.
• Headspace Solid Phase Microextraction (SPME) Analysis of Flavor Compounds in Wines. Effect of the Matrix Volatile Composition in. CORE.
• Inter-laboratory validation of SPME for the quantitative analysis of aqueous samples. Royal Society of Chemistry.
• Rapid determination of volatile flavor compounds in soy sauce using head space solid-phase microextraction and gas chromatography-mass spectrometry. ResearchGate.
• Optimization of HS-SPME-GC-MS for the Determination of Volatile Flavor Compounds in Ningxiang Pork. MDPI.
• Optimization and validation of solid phase micro-extraction (SPME) method for analysis of polycyclic aromatic hydrocarbons in rainwater and stormwater. ResearchGate.
• Trace analysis of off-flavor/odor compounds in water using liquid-liquid microextraction coupled with gas chromatography—positive chemical ionization-tandem mass spectrometry. ResearchGate.
• Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham. Frontiers.
• Experimental and statistical validation of SPME–GC–MS analysis of phenol and chlorophenols in raw and treated water. ResearchGate.
• 2-ethyl fenchol, 18368-91-7. The Good Scents Company.
• Smoked-Derived Volatile Phenol Analysis in Wine by Stir Bar Sorptive Extraction-Gas Chromatography-Mass Spectrometry. MDPI.

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Application Note: Enhanced Gas Chromatographic Detection of 2-Ethylfenchol Through Silylation and Acylation Derivatization

**Abstract

This application note provides a comprehensive guide to the chemical derivatization of 2-Ethylfenchol, a sterically hindered tertiary terpene alcohol, for enhanced analysis by Gas Chromatography (GC). Direct GC analysis of 2-Ethylfenchol can be challenging due to its polarity, which may lead to poor peak shape, tailing, and low sensitivity. This document outlines two robust derivatization methodologies—Silylation and Acylation—that transform the polar hydroxyl group into a less polar, more volatile moiety. We present detailed, step-by-step protocols for derivatization using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a trimethylchlorosilane (TMCS) catalyst and Trifluoroacetic Anhydride (TFAA). The causality behind reagent selection, reaction conditions, and their impact on chromatographic performance is discussed in detail to provide researchers, scientists, and drug development professionals with a practical and scientifically grounded framework for method development and routine analysis.

Introduction: The Challenge of Analyzing 2-Ethylfenchol

2-Ethylfenchol (C₁₂H₂₂O) is a synthetic fragrance and flavor agent known for its characteristic earthy, camphor-like, and woody aroma.[1][2] As a bridged bicyclic tertiary alcohol, its molecular structure presents specific challenges for direct gas chromatographic analysis. The presence of a polar hydroxyl (-OH) group can lead to undesirable interactions with the GC system. These interactions, primarily hydrogen bonding, can cause analyte adsorption on active sites within the injector port and column, resulting in poor chromatographic performance, including peak tailing, reduced column efficiency, and poor reproducibility.[3][4]

Chemical derivatization is a powerful technique used to modify an analyte to improve its GC-amenable properties.[3][5] The primary goal is to replace the active hydrogen of the hydroxyl group with a non-polar functional group. This modification achieves several critical enhancements:

• Increased Volatility: By masking the polar -OH group, intermolecular hydrogen bonding is eliminated, lowering the boiling point of the analyte and making it more volatile.[6][7]

• Improved Thermal Stability: The resulting derivatives are often more stable at the high temperatures required for GC analysis.[8]

• Enhanced Peak Shape and Sensitivity: Reduced interaction with the stationary phase leads to sharper, more symmetrical peaks, thereby improving resolution and lowering detection limits.[4]

This guide focuses on two of the most effective derivatization strategies for alcohols: Silylation and Acylation .

Principle of Derivatization: Silylation vs. Acylation

The choice between silylation and acylation depends on the analyte's structure, the sample matrix, and the desired analytical outcome, particularly the type of detector being used.

Silylation: Formation of Trimethylsilyl (TMS) Ethers

Silylation is the most common derivatization technique for GC analysis, involving the replacement of an active hydrogen with a trimethylsilyl (TMS) group.[4][8][9] This process significantly reduces the polarity of the analyte.[7]

For alcohols, the reaction is as follows: R-OH + Silylating Reagent → R-O-TMS + Byproducts

The reactivity of alcohols towards silylation is influenced by steric hindrance, following the order: primary > secondary > tertiary.[5] 2-Ethylfenchol, being a tertiary alcohol, is sterically hindered, which necessitates the use of powerful silylating reagents and often a catalyst to drive the reaction to completion.[5][9]

Acylation: Formation of Trifluoroacetyl (TFA) Esters

Acylation involves the introduction of an acyl group (e.g., a trifluoroacetyl group) into a molecule by replacing an active hydrogen.[8] Perfluoroacylated reagents like Trifluoroacetic Anhydride (TFAA) are particularly effective.[10][11]

The reaction for alcohols is: R-OH + (CF₃CO)₂O → R-O-COCF₃ + CF₃COOH

Acylation not only increases volatility but also introduces electronegative fluorine atoms into the molecule.[12][13] This makes the resulting TFA-ester derivatives highly responsive to Electron Capture Detectors (ECD), enabling ultra-trace analysis.[10][11] These derivatives are also well-suited for analysis by Flame Ionization Detection (FID) and Mass Spectrometry (MS).

Silylation Protocol for 2-Ethylfenchol

For the derivatization of a sterically hindered tertiary alcohol like 2-Ethylfenchol, a potent silylating agent combined with a catalyst is the most effective approach. We recommend N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) catalyzed with 1% Trimethylchlorosilane (TMCS). BSTFA is a powerful TMS donor, and TMCS acts as a catalyst that increases its silylating potential, making it highly effective for difficult-to-silylate compounds.[5][6][9]

Workflow for Silylation```dot

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• 2. 2-ethyl Fenchol (18368-91-7) | Chemical Product Exporter [chemicalbull.com]
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• 5. 衍生化试剂气相色谱(GC)应用 [sigmaaldrich.com]
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• 13. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]

The Versatility of 2-Ethylfenchol: A Chemical Intermediate in Modern Fragrance Synthesis

Abstract

2-Ethylfenchol, a tertiary alcohol with a characteristic fresh, pine-like aroma complemented by earthy and amber undertones, serves as a valuable chemical intermediate in the synthesis of novel fragrance compounds.[1] Its unique scent profile and chemical stability make it a desirable starting material for creating a range of aroma chemicals, from fruity and floral esters to potentially complex camphoraceous derivatives. This document provides detailed application notes and protocols for researchers and fragrance chemists on the utilization of 2-Ethylfenchol in fragrance synthesis. We will explore its synthesis via the Grignard reaction, its esterification to produce valuable fragrance esters, and discuss its behavior under oxidative conditions.

Introduction: The Olfactive and Chemical Landscape of 2-Ethylfenchol

2-Ethylfenchol (CAS 18368-91-7) is a synthetic aroma chemical prized for its powerful and diffusive scent, which blends harmoniously with oriental and woody compositions.[1][2] Its odor is described as ambery, earthy, with notes of patchouli and oakmoss.[2][3] Beyond its direct use as a fragrance ingredient, its true potential lies in its role as a versatile chemical intermediate.[1][4] The tertiary alcohol functional group on its bicyclic scaffold provides a reactive site for the synthesis of a variety of derivatives with unique and commercially valuable scent profiles.

This guide will provide a technical overview and practical, step-by-step protocols for key transformations of 2-Ethylfenchol, enabling chemists to unlock its potential in the creation of new fragrance materials.

Table 1: Physicochemical Properties of 2-Ethylfenchol

Property	Value	Reference
Molecular Formula	C₁₂H₂₂O	[5]
Molecular Weight	182.30 g/mol
Appearance	Off-white to light yellow liquid	[5][6]
Odor Profile	Pungent camphor, earthy, fresh pine, warm amber, woody	[1][6]
Boiling Point	105 °C at 15 mmHg	[5]
Density	0.956 g/mL at 25 °C	[5]
Refractive Index	1.482 at 20 °C	[5]
Flash Point	88 °C (closed cup)	[7]
Solubility	Soluble in ethanol, propylene glycol, and most fixed oils; insoluble in water.	[6]

Synthesis of 2-Ethylfenchol: A Grignard Approach

The most direct synthetic route to 2-Ethylfenchol involves the nucleophilic addition of an ethyl group to the carbonyl carbon of fenchone. The Grignard reaction is a classic and highly effective method for this transformation.

Causality of Experimental Choices

The Grignard reaction is predicated on the formation of an organomagnesium halide (in this case, ethylmagnesium bromide), which acts as a potent nucleophile. The choice of an ethereal solvent like diethyl ether or tetrahydrofuran (THF) is critical as it stabilizes the Grignard reagent. Anhydrous conditions are paramount because Grignard reagents are highly basic and will react with even trace amounts of water, which would quench the reagent and reduce the yield. The reaction is typically performed at low temperatures to control its exothermic nature and minimize side reactions. A molar excess of the Grignard reagent is often used to ensure complete conversion of the ketone.

Experimental Workflow Diagram

Caption: Synthesis of 2-Ethylfenchol via Grignard Reaction.

Detailed Protocol: Synthesis of 2-Ethylfenchol

Materials:

• Magnesium turnings

• Ethyl bromide

• Anhydrous diethyl ether or THF

• Fenchone

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware for anhydrous reactions (e.g., flame-dried flasks, condenser, dropping funnel)

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

Procedure:

• Grignard Reagent Preparation: In a flame-dried three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer under an inert atmosphere, place magnesium turnings. Add a small amount of anhydrous diethyl ether to cover the magnesium. Add a small crystal of iodine to initiate the reaction if necessary. Slowly add a solution of ethyl bromide in anhydrous diethyl ether from the dropping funnel to the stirred magnesium suspension. The reaction should start spontaneously, as evidenced by bubbling and a gentle reflux. Maintain a gentle reflux by controlling the rate of addition. After the addition is complete, continue stirring for 30-60 minutes until most of the magnesium has reacted.

• Addition of Fenchone: Cool the Grignard reagent solution in an ice bath. Slowly add a solution of fenchone in anhydrous diethyl ether from the dropping funnel. Control the addition rate to maintain a gentle reflux. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Workup: Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous ammonium chloride solution. This will hydrolyze the magnesium alkoxide and precipitate magnesium salts.

• Extraction and Purification: Separate the ethereal layer. Extract the aqueous layer with diethyl ether (2 x 50 mL). Combine the organic extracts and wash with brine. Dry the combined organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 2-Ethylfenchol.

• Purification: Purify the crude product by vacuum distillation to obtain pure 2-Ethylfenchol.

Characterization: The final product should be characterized by Gas Chromatography-Mass Spectrometry (GC-MS) to confirm its purity and identity, and by its odor profile.

Esterification of 2-Ethylfenchol: Crafting Novel Aroma Esters

The esterification of 2-Ethylfenchol opens the door to a wide array of fragrance ingredients with potentially fruity, floral, and woody notes. The reaction of 2-Ethylfenchol with carboxylic acids or their derivatives, such as acid anhydrides or acyl chlorides, yields the corresponding esters.

Causality of Experimental Choices

Esterification of tertiary alcohols like 2-Ethylfenchol can be challenging due to steric hindrance and the potential for elimination reactions (dehydration) under strongly acidic conditions. Therefore, the choice of reagents and catalysts is critical.

• Acid Anhydrides: Using an acid anhydride, such as acetic anhydride, is often preferred over a carboxylic acid for esterifying tertiary alcohols.[4] The reaction is generally faster and avoids the production of water, which can lead to reversible reactions.

• Catalysts: While strong mineral acids like sulfuric acid can be used, they can also promote dehydration. Milder catalysts or stoichiometric amounts of activating agents are often employed. For instance, a patent for the synthesis of the related fenchyl acetate utilizes sulfuric acid as a catalyst with acetic anhydride.[8] Alternatively, solid acid catalysts like Montmorillonite K-10 have been shown to be effective for the esterification of tertiary alcohols with acid anhydrides, offering high conversion and selectivity with the advantage of being reusable.[1]

• Temperature Control: The reaction temperature needs to be carefully controlled to favor esterification over elimination.

Experimental Workflow Diagram

Sources

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• 2. studymind.co.uk [studymind.co.uk]
• 3. The Oxidation of Alcohols - ChemistryViews [chemistryviews.org]
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• 8. chemguide.co.uk [chemguide.co.uk]

Application Notes and Protocols for 2-Ethylfenchol in Flavor Formulation

Abstract

This guide provides a comprehensive overview of 2-Ethylfenchol, a key flavor ingredient, for researchers, scientists, and drug development professionals. It details the compound's unique sensory characteristics and outlines its practical applications in the formulation of food products and the masking of off-tastes in oral pharmaceuticals. This document offers in-depth, field-proven insights and step-by-step protocols for sensory evaluation and stability testing to ensure optimal and consistent performance. The methodologies described herein are designed to be self-validating, promoting scientific integrity and reproducibility.

Introduction to 2-Ethylfenchol: A Unique Flavor Compound

2-Ethylfenchol (CAS No. 18368-91-7) is a synthetic flavoring substance recognized for its potent and complex sensory profile.[1] It is a tertiary alcohol that is structurally related to fenchol, a naturally occurring monoterpenoid.[2] Its distinct aroma and taste characteristics make it a valuable tool for flavorists seeking to impart unique notes and enhance the overall sensory experience of a wide range of products.

The Flavor and Extract Manufacturers Association (FEMA) has designated 2-Ethylfenchol as Generally Recognized as Safe (GRAS), with the FEMA number 3491.[2][3][4] This designation, supported by evaluations from regulatory bodies such as the European Food Safety Authority (EFSA), underscores its safety for use in food and beverage applications.[2][5][6]

The primary sensory attributes of 2-Ethylfenchol are its characteristic earthy, camphor-like, and cooling notes, complemented by subtle citrus, lime-like, and fruity, blueberry-like undertones.[1] This multifaceted profile allows for its use in a variety of applications, from enhancing the naturalness of fruit flavors to adding complexity to savory and beverage formulations.[2][5]

Physicochemical Properties of 2-Ethylfenchol

A thorough understanding of the physicochemical properties of 2-Ethylfenchol is essential for its effective application in flavor formulations. These properties influence its solubility, volatility, and stability in different food matrices.

Property	Value	Source
CAS Number	18368-91-7
Molecular Formula	C₁₂H₂₂O
Molecular Weight	182.30 g/mol
Appearance	Off-white to light yellow liquid
Odor	Pungent camphor and earth
Boiling Point	105 °C at 15 mmHg
Density	0.956 g/mL at 25 °C
Refractive Index	n20/D 1.482
Solubility	Soluble in ethanol, propylene glycol, and most fixed oils; insoluble in water.
Flash Point	88 °C (closed cup)

Sensory Profile and Application in Food Products

The unique sensory profile of 2-Ethylfenchol makes it a versatile ingredient in flavor creation. Its earthy and cooling notes can be leveraged to enhance a variety of flavor profiles.

Aroma and Taste Thresholds:

• Aroma at 1.0%: Camphor cooling, citrus lime-like, fruity blueberry.[1]

• Taste at 10 ppm: Camphor-like cooling, citrus and fresh.[1]

Suggested Applications and Use Levels:

Food Category	Average Use Level (ppm)	Maximum Use Level (ppm)	Flavor Contribution
Beverages (non-alcoholic)	-	0.10	Adds freshness and complexity, particularly to citrus and berry flavors.
Baked Goods	-	0.05	Imparts subtle earthy notes, enhancing savory and some sweet profiles.
Chewing Gum	-	0.50	Provides a cooling sensation and a unique flavor dimension.
Condiments & Relishes	-	0.07	Adds a fresh, herbaceous note.
Frozen Dairy	-	0.02	Enhances fruit flavors and provides a cooling effect.
Fruit Ices	-	0.02	Complements fruit profiles with a refreshing note.
Milk Products	-	0.10	Can be used to create novel flavor combinations.

Source: Adapted from Perflavory. For experimental and research use.[2]

Logical Workflow for Flavor Formulation with 2-Ethylfenchol

Caption: A logical workflow for incorporating 2-Ethylfenchol into a new flavor formulation.

Protocols for Sensory Evaluation

A structured approach to sensory evaluation is critical for understanding the impact of 2-Ethylfenchol in a food matrix.[7][8]

Protocol 4.1: Quantitative Descriptive Analysis (QDA) of 2-Ethylfenchol in a Beverage

This protocol outlines a method for a trained sensory panel to identify and quantify the sensory attributes of 2-Ethylfenchol in a model beverage system.

Objective: To develop a comprehensive sensory profile of 2-Ethylfenchol in a lemon-lime carbonated beverage.

Materials:

• 2-Ethylfenchol (food grade)

• Model lemon-lime carbonated beverage base (unflavored)

• Sensory evaluation booths with controlled lighting and ventilation[8]

• Coded, odorless sample cups

• Unsalted crackers and filtered water for palate cleansing

Procedure:

• Panelist Training and Lexicon Development:

  • Recruit 8-12 experienced sensory panelists.

  • Conduct orientation sessions to familiarize panelists with the sensory characteristics of 2-Ethylfenchol in the beverage base at various concentrations (e.g., 0.05 ppm, 0.1 ppm, 0.5 ppm).

  • Collaboratively develop a lexicon of descriptive terms for the aroma, flavor, and mouthfeel attributes. This may include terms like "earthy," "camphor," "cooling," "citrus," "lime," "bitter," and "astringent."

  • Train panelists on the use of a 15-point intensity scale for each attribute.

• Sample Preparation:

  • Prepare samples of the lemon-lime beverage containing 2-Ethylfenchol at three different concentrations (e.g., 0.05 ppm, 0.1 ppm, and 0.2 ppm) and a control sample with no added 2-Ethylfenchol.

  • Code each sample with a random three-digit number.

• Evaluation:

  • Present the four samples to each panelist in a randomized order.

  • Instruct panelists to evaluate the aroma of each sample first, followed by the taste and mouthfeel.

  • Panelists should cleanse their palate with water and unsalted crackers between samples.

  • Each panelist will rate the intensity of each attribute from the developed lexicon on the 15-point scale.

• Data Analysis:

  • Collect the intensity ratings from all panelists.

  • Analyze the data using statistical methods (e.g., ANOVA, Principal Component Analysis) to identify significant differences in sensory attributes between the samples.

  • Generate a spider web plot to visualize the sensory profile of each sample.

Application in Pharmaceutical Formulations: Taste Masking

The unique sensory properties of 2-Ethylfenchol, particularly its cooling and camphoraceous notes, can be leveraged for taste masking in oral pharmaceutical formulations.[9][10] These attributes can help to distract from and mask the bitter or otherwise unpleasant tastes of active pharmaceutical ingredients (APIs).

Mechanism of Taste Masking with Flavoring Agents:

Flavoring agents like 2-Ethylfenchol do not chemically modify the bitter API. Instead, they work by a process of sensory interference. The strong and distinct aroma and flavor of the masking agent compete with the perception of the bitter taste, effectively reducing its intensity in the overall sensory experience. The cooling sensation can also provide a physiological distraction.

Workflow for Evaluating Taste Masking Efficacy

Caption: A systematic workflow for the development and evaluation of 2-Ethylfenchol as a taste-masking agent in pharmaceutical formulations.

Protocol 5.1: Evaluation of 2-Ethylfenchol for Masking Bitterness in an Oral Suspension

Objective: To assess the effectiveness of 2-Ethylfenchol in masking the bitter taste of a model bitter compound (e.g., quinine hydrochloride) in a pediatric oral suspension.

Materials:

• 2-Ethylfenchol (pharmaceutical grade)

• Quinine hydrochloride (or other model bitter API)

• Placebo oral suspension base

• Trained sensory panel (as in Protocol 4.1)

• 9-point hedonic scale for palatability assessment

Procedure:

• Formulation Preparation:

  • Prepare a control formulation containing the model bitter compound at a target concentration in the placebo suspension base.

  • Prepare test formulations containing the same concentration of the bitter compound and varying concentrations of 2-Ethylfenchol (e.g., 0.1 ppm, 0.2 ppm, 0.5 ppm).

• Sensory Evaluation:

  • Present the control and test formulations to the trained sensory panel in a randomized and double-blind manner.

  • Instruct panelists to rate the perceived bitterness of each sample on a 15-point intensity scale.

  • Additionally, have panelists rate the overall palatability of each sample using a 9-point hedonic scale (1 = dislike extremely, 9 = like extremely).

• Data Analysis:

  • Analyze the bitterness intensity scores and palatability ratings using appropriate statistical tests (e.g., t-tests or ANOVA with post-hoc tests) to determine if there are significant differences between the control and test formulations.

  • A significant reduction in bitterness scores and an increase in palatability scores for the test formulations would indicate effective taste masking.

Stability of 2-Ethylfenchol in Food Matrices

The stability of a flavor compound is crucial for maintaining the sensory quality of a food product throughout its shelf life.[11][12] The stability of 2-Ethylfenchol can be influenced by factors such as temperature, light, oxygen, and interactions with other components of the food matrix.[11]

Protocol 6.1: Accelerated Stability Testing of 2-Ethylfenchol in a Baked Good

Objective: To evaluate the stability of 2-Ethylfenchol in a model cookie system under accelerated storage conditions.

Materials:

• 2-Ethylfenchol

• Cookie dough base

• Gas chromatograph-mass spectrometer (GC-MS)

• Environmental chamber for controlled temperature and humidity storage

• Trained sensory panel

Procedure:

• Sample Preparation:

  • Prepare a batch of cookie dough containing a known concentration of 2-Ethylfenchol.

  • Prepare a control batch of cookie dough without 2-Ethylfenchol.

  • Bake the cookies under standardized conditions.

• Storage Conditions:

  • Package the cookies in airtight containers.

  • Store the packages in an environmental chamber at an accelerated storage condition (e.g., 35°C and 75% relative humidity) for a defined period (e.g., 8 weeks).

  • Store a set of control samples at a standard condition (e.g., 20°C).

• Analysis:

  • At specified time points (e.g., 0, 2, 4, 6, and 8 weeks), remove samples from both storage conditions.

  • Chemical Analysis:

    • Extract the volatile compounds from the cookies using a suitable method (e.g., headspace solid-phase microextraction - HS-SPME).

    • Quantify the concentration of 2-Ethylfenchol using GC-MS.

  • Sensory Analysis:

    • Conduct a triangle test with a trained sensory panel to determine if there is a perceivable difference between the cookies stored under accelerated conditions and the control samples.

• Data Interpretation:

  • Plot the concentration of 2-Ethylfenchol as a function of time for both storage conditions to determine its degradation kinetics.

  • Correlate the chemical data with the sensory data to understand the impact of 2-Ethylfenchol degradation on the flavor profile of the cookies.

Safety and Handling

2-Ethylfenchol is a combustible liquid and should be handled with appropriate care.[2][5]

• Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers.

• Handling: Use in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves and safety glasses. Avoid inhalation of vapors.

• Fire Safety: Keep away from heat, sparks, and open flames. Use dry sand, dry chemical, or alcohol-resistant foam for extinction in case of fire.

Conclusion

2-Ethylfenchol is a valuable and versatile flavor ingredient with a unique sensory profile that can be effectively utilized in a wide range of food and pharmaceutical applications. Its earthy, cooling, and complex characteristics offer flavorists a powerful tool for creating innovative and appealing products. The protocols outlined in this guide provide a systematic and scientifically rigorous framework for the evaluation and application of 2-Ethylfenchol, ensuring optimal performance and product quality. By adhering to these methodologies, researchers and developers can confidently incorporate this distinctive flavor compound into their formulations.

References

• FlavorSum. (n.d.). Unlocking Flavor Secrets: Guidelines for Food and Beverage Sensory Analysis. Retrieved from [Link]

• Kaity, S., et al. (2024). Strategies for beating the bitter taste of pharmaceutical formulations towards better therapeutic outcomes. RSC Publishing.
• Patel, A. R., et al. (2002). An Update On Taste Masking Technologies For Oral Pharmaceuticals. Indian Journal of Pharmaceutical Sciences.

• Perflavory. (n.d.). 2-ethyl fenchol, 18368-91-7. Retrieved from [Link]

• Sensory Spectrum. (n.d.). Off-Notes. Retrieved from [Link]

• Tentamus Group. (2025, April 1). Sensory analysis – How flavour tests support product development. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2-ethyl fenchol, 18368-91-7. Retrieved from [Link]

• Vici Health Sciences. (n.d.). Taste Masking Agents in Pharmaceuticals. Retrieved from [Link]

• Weerawatanakorn, M., et al. (2015). Reactivity and stability of selected flavor compounds. Journal of Food and Drug Analysis, 23(2), 1-15.
• EFSA Panel on Food Additives and Flavourings (FAF). (2020). Scientific Opinion on Flavouring Group Evaluation 72, Revision 2 (FGE.72Rev2). EFSA Journal, 18(3), 6044.
• International Cooperation for Convergence of Technical Requirements for the Assessment of Feed Ingredients (ICCF). (n.d.). STABILITY TESTING OF FEED INGREDIENTS.
• Pico, J., et al. (2020). Real-Time Monitoring of Volatile Compounds Losses in the Oven during Baking and Toasting of Gluten-Free Bread Doughs: A PTR-MS Evidence. Foods, 9(10), 1498.
• Smith, R. L., et al. (2005). GRAS flavoring substances 22. Food Technology, 59(8), 24-66.

• European Commission. (n.d.). 2-Ethylfenchol | Food and Feed Information Portal Database | FIP. Retrieved from [Link]

• Scribd. (n.d.). Nomor FEMA Flavor PF - GRAS25-2 PDF. Retrieved from [Link]

• Taylor & Francis Online. (2004). Full article: Taste Masking Technologies in Oral Pharmaceuticals: Recent Developments and Approaches. Pharmaceutical Development and Technology, 9(1), 1-13.

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• Lab Manager Magazine. (n.d.). Sensory Evaluation Methods in Food and Beverage Research. Retrieved from [Link]

• Chemical Exporter. (n.d.). 2-ethyl Fenchol (18368-91-7) | Chemical Product Exporter. Retrieved from [Link]

• Food Research Lab. (2024, May 18). Sensory Evaluation Methods For Food And Beverage Products. Retrieved from [Link]

• Pathogenia. (n.d.). Stability Testing (Food Testing). Retrieved from [Link]

• ResearchGate. (n.d.). Descriptive analysis of sensory properties of beverages and gelatins containing sucrose or synthetic sweeteners. Retrieved from [Link]

• ResearchGate. (n.d.). Sensory and Chemical Analysis Methods for Earthy and Musty Odors in Drinking Water Caused by Geosmin and 2-Methylisoborneol. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Real-Time Monitoring of Volatile Compounds Losses in the Oven during Baking and Toasting of Gluten-Free Bread Doughs: A PTR-MS Evidence. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Scientific Opinion on the safety and efficacy of straight-chain primary aliphatic alcohols/aldehydes/acids, acetals and esters with esters containing saturated alcohols and acetals containing saturated aldehydes (chemical group 1) when used as flavourings for all animal species. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Determination of the Volatile Components. Retrieved from [Link]

• Wiley Online Library. (2011). Scientific Opinion on Flavouring Group Evaluation 23, Revision 2 (FGE.23Rev2): Aliphatic, alicyclic and aromatic ethers including anisole derivatives from chemical groups 15, 16, 22, 26 and 30. EFSA Journal, 9(2), 1994.

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Application Note: Enantioselective Separation of 2-Ethylfenchol Isomers by Chiral High-Performance Liquid Chromatography

Abstract

2-Ethylfenchol, a key bicyclic monoterpenoid alcohol, is a valuable ingredient in the flavor and fragrance industries, prized for its distinctive earthy, camphor-like, and musty aroma profile.[1][2] As a chiral molecule, 2-Ethylfenchol exists as a pair of enantiomers. It is well-established that the stereochemistry of flavor and fragrance compounds can dramatically influence their olfactory properties and biological interactions.[3] Therefore, the ability to separate and quantify the individual enantiomers of 2-Ethylfenchol is critical for quality control, authenticity assessment, and the development of novel formulations. This application note presents a detailed protocol for the successful enantioselective separation of 2-Ethylfenchol isomers using chiral High-Performance Liquid Chromatography (HPLC), providing researchers and drug development professionals with a robust, validated methodology.

Introduction: The Imperative of Chiral Purity

Chiral molecules, or enantiomers, are non-superimposable mirror images that possess identical physical and chemical properties in an achiral environment. However, in the presence of other chiral entities, such as biological receptors (e.g., olfactory receptors), they can exhibit profoundly different activities. The separation of these isomers presents a significant analytical challenge because most conventional chromatographic techniques cannot differentiate between them.[4]

Direct separation using chiral chromatography is the most prevalent and efficient approach. This technique relies on a Chiral Stationary Phase (CSP), which creates a chiral environment within the column. The separation mechanism involves the formation of transient, diastereomeric complexes between the enantiomers and the chiral selector of the CSP. For a successful separation, there must be at least three points of interaction between the analyte and the stationary phase, with at least one of these interactions being stereochemically dependent.[5] Due to the complexity and specificity of these interactions, method development for chiral separations is often less predictable than for achiral chromatography, necessitating a systematic screening approach.[6]

This guide details a comprehensive strategy, from initial method development to full protocol validation, for the enantioselective analysis of 2-Ethylfenchol.

Foundational Strategy: Method Development Workflow

The development of a robust chiral separation method is a multi-step process that moves from broad screening to fine-tuned optimization and final validation. The unpredictability of chiral recognition mechanisms makes an initial screening phase, where multiple columns and mobile phases are tested, the most effective strategy.[7][8]

Selection of Chiral Stationary Phases (CSPs)

Polysaccharide-based CSPs, particularly those derived from amylose and cellulose coated or immobilized on a silica support, are the industry standard for their versatility and broad enantiorecognition capabilities.[6][9] For the separation of a terpene alcohol like 2-Ethylfenchol, the following immobilized polysaccharide CSPs are recommended for initial screening due to their robust nature and compatibility with a wide range of solvents:

• Cellulose tris(3,5-dimethylphenylcarbamate)

• Amylose tris(3,5-dimethylphenylcarbamate)

• Cellulose tris(4-chloro-3-methylphenylcarbamate)

Mobile Phase Screening

Screening should be conducted across different chromatographic modes to explore a wide range of potential interactions:

• Normal Phase (NP): Utilizes non-polar solvents like n-hexane or n-heptane with a polar modifier, typically an alcohol (e.g., isopropanol, ethanol). This mode is often the first choice for chiral separations.[10]

• Polar Organic (PO) Mode: Employs polar organic solvents such as methanol, ethanol, or acetonitrile.

• Reversed Phase (RP) Mode: Uses aqueous mobile phases with organic modifiers like acetonitrile or methanol.

The workflow below illustrates a logical progression from screening to a finalized, validated method.

Caption: Chiral HPLC Method Development and Validation Workflow.

Detailed Application Protocol: 2-Ethylfenchol

Based on a systematic screening process, the following protocol was developed and optimized for the baseline separation of 2-Ethylfenchol enantiomers. The normal phase mode on an immobilized cellulose-based CSP provided the best combination of resolution and peak shape.

Instrumentation and Materials

• HPLC System: A quaternary or binary HPLC or UHPLC system with a UV/PDA detector.

• Column: Immobilized Cellulose tris(3,5-dimethylphenylcarbamate) CSP, 5 µm, 4.6 x 250 mm.

• Solvents: HPLC-grade n-Heptane and Ethanol.

• Sample: Racemic 2-Ethylfenchol standard.

Sample Preparation

• Prepare a stock solution of racemic 2-Ethylfenchol at 1.0 mg/mL in Ethanol.

• Dilute the stock solution with the mobile phase (n-Heptane/Ethanol 98:2 v/v) to a working concentration of 50 µg/mL for analysis.

Chromatographic Conditions

Parameter	Condition	Rationale
Column	Immobilized Cellulose tris(3,5-dimethylphenylcarbamate), 5 µm, 4.6 x 250 mm	This CSP provides strong π-π and hydrogen bonding interactions, effective for terpene alcohols.
Mobile Phase	n-Heptane / Ethanol (98:2, v/v)	A low percentage of alcohol modifier in normal phase typically enhances chiral selectivity.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and efficiency.
Column Temperature	25 °C	Controlled temperature ensures reproducible retention times. Lower temperatures can be explored to improve resolution.[8]
Detection	UV at 210 nm	Alcohols like 2-Ethylfenchol lack a strong chromophore; detection at lower UV wavelengths is required.
Injection Volume	10 µL	Appropriate for achieving good peak shape and sensitivity at the specified concentration.

Protocol Validation: Ensuring Trustworthy Results

Validation ensures that the analytical method is suitable for its intended purpose.[11][12] The following parameters should be assessed according to ICH or USP guidelines.

System Suitability Test (SST)

Before any sample analysis, the chromatographic system's performance must be verified. A standard solution is injected six times, and the results must meet predefined criteria.

SST Parameter	Acceptance Criteria	Purpose
Resolution (Rs)	≥ 1.5	Confirms baseline separation between the two enantiomer peaks.[11]
Tailing Factor (T)	0.8 – 1.5	Measures peak symmetry, indicating good chromatographic performance.[11]
%RSD of Peak Area	≤ 2.0%	Demonstrates the precision and reproducibility of the injection system.
%RSD of Retention Time	≤ 1.0%	Shows the stability of the pump and mobile phase composition.

Method Validation Parameters

The following table summarizes the key validation experiments and typical acceptance criteria.

Validation Parameter	Experimental Approach	Acceptance Criteria
Specificity	Inject blank (mobile phase), individual enantiomers (if available), and the racemic mixture.	No interfering peaks at the retention times of the enantiomers.[11]
Linearity	Analyze a series of at least five concentrations of the racemate.	Correlation coefficient (r²) ≥ 0.999 for each enantiomer.[11]
Accuracy	Perform recovery studies by spiking a placebo with known concentrations at three levels (e.g., 80%, 100%, 120%).	Mean recovery should be within 98-102%.[11]
Precision	Repeatability (Intra-day): ≥6 replicate injections of the same standard. Intermediate Precision (Inter-day): Repeat on a different day with a different analyst.	Relative Standard Deviation (%RSD) should be ≤ 2.0%.[11]
Limit of Quantitation (LOQ)	Determine the lowest concentration that can be quantified with acceptable precision and accuracy.	Typically where %RSD ≤ 10%. Crucial for quantifying the minor enantiomer as an impurity.
Robustness	Introduce small, deliberate variations to the method (e.g., ±2% mobile phase modifier, ±2°C temperature, ±0.1 mL/min flow rate).	Resolution (Rs) should remain ≥ 1.5, and peak characteristics should not change significantly.

Expert Insights and Troubleshooting

Even with a robust protocol, challenges can arise. Understanding the causality behind chromatographic behavior is key to effective troubleshooting.

• Poor Resolution (Rs < 1.5):

  • Cause: Insufficient differential interaction between the enantiomers and the CSP.

  • Solution 1: Decrease the percentage of the alcohol modifier (e.g., from 2.0% to 1.5% Ethanol). This often increases retention and enhances the subtle energetic differences required for chiral recognition.

  • Solution 2: Lower the column temperature (e.g., to 15 °C). Reduced thermal energy can stabilize the transient diastereomeric complexes, improving selectivity.[6][8]

  • Solution 3: Change the alcohol modifier. Switching from Ethanol to Isopropanol can alter the hydrogen bonding interactions and significantly impact selectivity.

• Peak Tailing (T > 1.5):

  • Cause: Can be due to secondary interactions with active sites on the silica support or column contamination.

  • Solution: While 2-Ethylfenchol is neutral, trace acidic or basic impurities in the sample or system can cause tailing. Adding a very small amount of a competing agent to the mobile phase, such as 0.1% trifluoroacetic acid (TFA) for basic impurities or 0.1% diethylamine (DEA) for acidic impurities, can sometimes improve peak shape, but this should be done cautiously as it can also alter selectivity.[7]

The diagram below conceptualizes the core principle of chiral separation on a polysaccharide-based CSP.

Caption: Principle of Chiral Recognition on a Polysaccharide CSP.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the enantioselective separation of 2-Ethylfenchol. By employing a systematic screening and optimization strategy focused on immobilized polysaccharide-based chiral stationary phases, a robust and reliable HPLC method was established. The detailed validation steps ensure that the method is fit for purpose in regulated environments, providing accurate and precise quantification of enantiomeric purity. This methodology is crucial for quality control in the flavor and fragrance industry and serves as a foundational template for developing chiral separation methods for other terpene derivatives.

References

• BenchChem. (2025). A Researcher's Guide to the Validation of Chiral HPLC Methods for Ethanolamine Compounds.

• Mosandl, A. (n.d.). Enantioselective Gas Chromatography in Flavor and Fragrance Analysis. Oxford Academic. Available at: [Link]

• Waters Corporation. (n.d.). Chiral Purification of Volatile Flavors and Fragrances by SFC. Available at: [Link]

• Pharmaceutical Technology. (n.d.). System Suitability and Validation for Chiral Purity Assays of Drug Substances. Available at: [Link]

• Regis Technologies. (n.d.). Chiral Stationary Phases. Available at: [Link]

• I.B.S. (n.d.). Chiral HPLC Method Development. Available at: [Link]

• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Available at: [Link]

• Journal of Physics: Conference Series. (2022). Analysis of analytical techniques for fragrances contained in perfumes and cosmetics. IOPscience. Available at: [Link]

• Bicchi, C., et al. (n.d.). Gas Chromatography in the Analysis of Flavours and Fragrances. ResearchGate. Available at: [Link]

• SciSpace. (n.d.). Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram. Available at: [Link]

• FlavScents. (n.d.). 2-ethyl fenchol. Available at: [Link]

• YMC. (n.d.). Efficient method development for chiral separation by using CHIRAL ART columns. Available at: [Link]

• The Good Scents Company. (n.d.). 2-ethyl fenchol. Available at: [Link]

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• Perflavory. (n.d.). 2-ethyl fenchol, 18368-91-7. Available at: [Link]

• Al-Saeed, F. A., et al. (2021). Development and Validation of a Chiral Liquid Chromatographic Assay for Enantiomeric Separation and Quantification of Verapamil in Rat Plasma. National Institutes of Health (NIH). Available at: [Link]

• Nazareth, C., & Pereira, S. (2020). A Review on Chiral Stationary Phases for Separation of Chiral Drugs. International Journal of Pharmaceutical and Phytopharmacological Research. Available at: [Link]

• MDPI. (n.d.). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Available at: [Link]

• LCGC International. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs. Available at: [Link]

• Chiral Technologies. (n.d.). Polymeric Achiral Stationary Phases for the Analysis of Cannabinoid Mixtures. Available at: [Link]

• Dhandapani, R., & Tackett, B. (2023). Playing with Selectivity for Optimal Chiral Separation. LCGC International. Available at: [Link]

• ResearchGate. (n.d.). Recent Development: Enantioselective Extraction in Chiral Separation. Available at: [Link]

• National Institutes of Health (NIH). (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Available at: [Link]

• ScienceDirect. (n.d.). Indirect chromatographic approach for enantioselective analysis of chiral environmental pollutants. Available at: [Link]

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Application Note: Development of an Analytical Standard for 2-Ethylfenchol

Introduction

2-Ethylfenchol (CAS No. 18368-91-7) is a synthetic tertiary alcohol recognized for its distinctive earthy, woody, and pine-like aroma.[1][2][3][4] This unique organoleptic profile has led to its application in the flavor and fragrance industries.[1][2][4][5] As with any chemical entity utilized in consumer products or pharmaceutical applications, the availability of a high-purity, well-characterized analytical standard is paramount for accurate quantification, impurity profiling, and ensuring product quality and safety. This document provides a comprehensive, field-proven guide for the de novo development of a 2-Ethylfenchol analytical standard, from its chemical synthesis to its rigorous characterization and the validation of the analytical methods employed.

Rationale for In-House Standard Development

While commercial sources of 2-Ethylfenchol exist, the in-house development of an analytical standard offers several advantages for a research or quality control setting. It provides a deeper understanding of the impurity profile, which is critical for method validation and stability studies. Furthermore, it ensures a consistent and well-documented source of reference material, traceable to its synthetic origin. The principles outlined herein are grounded in guidelines from the United States Pharmacopeia (USP), European Pharmacopoeia (Ph. Eur.), and the National Institute of Standards and Technology (NIST) to ensure a robust and scientifically sound approach.[6][7][8][9][10][11][12][13][14][15]

Part 1: Synthesis of High-Purity 2-Ethylfenchol

A logical and efficient method for the synthesis of 2-Ethylfenchol, a tertiary alcohol, is the Grignard reaction. This classic organometallic reaction involves the nucleophilic addition of an organomagnesium halide (a Grignard reagent) to the carbonyl group of a ketone.[16][17][18][19] In this case, ethylmagnesium bromide will be reacted with fenchone, a readily available bicyclic ketone.

Experimental Protocol: Synthesis of 2-Ethylfenchol

Materials:

• Fenchone (98% purity)

• Ethyl bromide

• Magnesium turnings

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware (three-neck round-bottom flask, dropping funnel, condenser)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Grignard Reagent Preparation:

  • In a flame-dried three-neck flask under an inert atmosphere, add magnesium turnings.

  • Add a small volume of anhydrous diethyl ether to cover the magnesium.

  • In a dropping funnel, prepare a solution of ethyl bromide in anhydrous diethyl ether.

  • Add a few drops of the ethyl bromide solution to the magnesium to initiate the reaction (indicated by bubbling and a cloudy appearance).

  • Once initiated, add the remaining ethyl bromide solution dropwise, maintaining a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature for 30-60 minutes to ensure complete formation of the ethylmagnesium bromide.

• Reaction with Fenchone:

  • Dissolve fenchone in anhydrous diethyl ether in a separate dropping funnel.

  • Cool the Grignard reagent solution in an ice bath.

  • Add the fenchone solution dropwise to the cooled Grignard reagent with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench by the dropwise addition of saturated aqueous NH₄Cl solution.

  • Separate the ethereal layer and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter and concentrate the solution under reduced pressure to obtain the crude 2-Ethylfenchol.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel to yield high-purity 2-Ethylfenchol.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 2-Ethylfenchol.

Part 2: Characterization of the 2-Ethylfenchol Standard

A multi-technique approach is essential for the unambiguous identification and comprehensive characterization of the synthesized 2-Ethylfenchol.

Gas Chromatography-Mass Spectrometry (GC-MS) for Identity and Volatile Impurities

GC-MS is the primary technique for confirming the identity of volatile and semi-volatile compounds like 2-Ethylfenchol and for identifying any volatile impurities from the synthesis.

Experimental Protocol: GC-MS Analysis

• Instrumentation: Agilent Intuvo 9000/5977B GC/MS System or equivalent.[20]

• Column: HP-5MS (30 m x 0.250 mm, 0.25 µm) or equivalent.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program: Initial temperature of 70 °C (hold for 2 min), ramp at 15 °C/min to 250 °C (hold for 4 min).

• MSD Transfer Line: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Mass Scan Range: 40-400 amu.

• Sample Preparation: Dilute the synthesized 2-Ethylfenchol in high-purity hexane.

Expected Results: The mass spectrum should show a molecular ion peak (M+) at m/z 182.3, corresponding to the molecular weight of 2-Ethylfenchol. The fragmentation pattern should be consistent with a tertiary alcohol structure and can be compared to library spectra. The gas chromatogram will indicate the retention time of 2-Ethylfenchol and reveal the presence of any residual starting materials (e.g., fenchone) or by-products.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

¹H and ¹³C NMR spectroscopy are indispensable for confirming the precise chemical structure of 2-Ethylfenchol.

Experimental Protocol: NMR Analysis

• Instrumentation: Bruker Avance 400 MHz spectrometer or equivalent.

• Solvent: Chloroform-d (CDCl₃).

• ¹H NMR: Acquire standard proton spectra.

• ¹³C NMR: Acquire proton-decoupled carbon spectra.

Expected Results:

• ¹H NMR: The spectrum is expected to show characteristic signals for the ethyl group (a quartet and a triplet), methyl groups, and the methylene and methine protons of the bicyclic system. The absence of a proton signal for the hydroxyl group is common for tertiary alcohols, but its presence can sometimes be observed as a broad singlet.

• ¹³C NMR: The spectrum should show 12 distinct carbon signals, including a signal for the quaternary carbon attached to the hydroxyl group (around 70-80 ppm) and signals corresponding to the ethyl and methyl groups, and the bicyclic scaffold.

Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Identification

FTIR spectroscopy is used to confirm the presence of key functional groups, particularly the hydroxyl group.

Experimental Protocol: FTIR Analysis

• Instrumentation: PerkinElmer Spectrum Two FT-IR Spectrometer or equivalent.

• Sampling: Attenuated Total Reflectance (ATR) or as a thin film on a salt plate.

• Spectral Range: 4000-400 cm⁻¹.

Expected Results: The FTIR spectrum of 2-Ethylfenchol, being a tertiary alcohol, is expected to exhibit:

• A broad O-H stretching band around 3500-3200 cm⁻¹, indicative of intermolecular hydrogen bonding.[21][22]

• A C-O stretching band in the range of 1210-1100 cm⁻¹.[23]

• C-H stretching and bending vibrations in the regions of 3000-2850 cm⁻¹ and 1470-1365 cm⁻¹, respectively.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

While GC is suitable for volatile analysis, HPLC with a universal detector like a Corona Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) can be employed for the quantification of non-volatile impurities and for precise purity determination.

Experimental Protocol: HPLC Purity Analysis

• Instrumentation: HPLC system with a UV detector (if impurities are chromophoric) or a universal detector (CAD/ELSD).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: As appropriate for potential impurities.

• Sample Preparation: Dissolve a precisely weighed amount of the 2-Ethylfenchol standard in the mobile phase.

Purity Calculation: The purity is determined by the area percent method, where the area of the main peak is expressed as a percentage of the total area of all peaks.

Purity = (Area of 2-Ethylfenchol Peak / Total Area of All Peaks) x 100%

Part 3: Validation of the Analytical Method

Method validation is crucial to ensure that the chosen analytical procedure is fit for its intended purpose. The validation should be performed in accordance with ICH Q2(R2) guidelines.[10][24]

Validation Parameters and Acceptance Criteria

Parameter	Methodology	Acceptance Criteria
Specificity	Analyze blank, placebo (if applicable), and spiked samples.	The method should be able to unequivocally assess the analyte in the presence of components that may be expected to be present.
Linearity	Analyze a minimum of five concentrations over the desired range.	Correlation coefficient (r²) ≥ 0.999.
Accuracy	Perform recovery studies by spiking a known amount of the standard into a matrix.	Mean recovery between 98.0% and 102.0%.
Precision	Repeatability: Multiple injections of the same sample. Intermediate Precision: Analysis on different days, by different analysts, or with different equipment.	Relative Standard Deviation (RSD) ≤ 2.0%.
Range	Confirmed by linearity, accuracy, and precision data.	The range over which the method is demonstrated to be reliable.
Robustness	Deliberately vary method parameters (e.g., flow rate, column temperature, mobile phase composition).	The method should remain unaffected by small, deliberate variations in parameters.

Method Validation Workflow

Caption: Workflow for analytical method validation.

Conclusion

The development of a high-purity analytical standard for 2-Ethylfenchol is a systematic process that begins with a well-controlled chemical synthesis and is followed by rigorous, multi-technique characterization and method validation. By following the detailed protocols and adhering to the principles outlined in this guide, researchers and drug development professionals can establish a reliable and well-documented in-house reference standard. This, in turn, will ensure the accuracy and reproducibility of analytical data, a cornerstone of scientific integrity and product quality.

References

• U.S. Pharmacopeia. General Chapter <11> USP Reference Standards. [Link]

• European Directorate for the Quality of Medicines & HealthCare. Fact sheet: European Pharmacopoeia Reference Standards. [Link]

• Terpene Belt Farms. Cannabis-Derived Terpene Testing: Methods for Accurate Solvent Analysis. [Link]

• ResearchGate. (PDF) European Pharmacopoeia Reference Standards. [Link]

• Química Organica.org. IR Spectrum: Alcohols and Phenols. [Link]

• Indonesian Journal of Science & Technology. How to Read and Interpret FTIR Spectroscope of Organic Material. [Link]

• ACS Publications. Paper Chromatographic Analysis of Terpene Alcohols as Their o-Nitrophenyl- and p-Phenylazophenylurethan Derivatives. [Link]

• Spectroscopy Online. Alcohols—The Rest of the Story. [Link]

• SpectraBase. Fenchol. [Link]

• Agilent. Terpenes Analysis in Cannabis Products by Liquid Injection using the Agilent Intuvo 9000/5977B GC/MS System. [Link]

• Reddit. Why can't I see the hydroxyl group peaks in the FTIR spectra of the terciary alcohol I synthesized? [Link]

• Spectroscopy Online. The C-O Bond, Part I: Introduction and the Infrared Spectroscopy of Alcohols. [Link]

• JYX. Grignard additions of methylmagnesium iodide to fenchone and dehydrofenchone. Configurations of 1,2,3,3-tetramethylnorbornan-2-o. [Link]

• National Institutes of Health. Extraction and Analysis of Terpenes/Terpenoids. [Link]

• ResearchGate. (PDF) Extraction and Analysis of Terpenes/Terpenoids. [Link]

• National Institute of Standards and Technology. Definitions of Terms and Modes Used at NIST for Value-Assignment of Reference Materials for Chemical Measurements. [Link]

• SpectraBase. alpha-Fenchol - Optional[13C NMR] - Spectrum. [Link]

• National Institute of Standards and Technology. Reference materials. [Link]

• National Institute of Standards and Technology. NIST Standard Reference Materials® 2023 Catalog. [Link]

• Semantic Scholar. NIST Reference Materials: Utility and Future. [Link]

• National Institute of Standards and Technology. Standard Reference Materials. [Link]

• ResearchGate. Comparison of 1 H NMR spectra for N-(2-hydroxyethyl). [Link]

• Master Organic Chemistry. All About The Reactions of Grignard Reagents. [Link]

• FlavScents. 2-ethyl fenchol. [Link]

• Master Organic Chemistry. Grignard Reagents For Addition To Aldehydes and Ketones. [Link]

• Archives of Orofacial Sciences. GC-MS analysis of some volatile constituents extracted from stem of Euphorbia tirucalli Linn. [Link]

• The Good Scents Company. fenchol. [Link]

• The Good Scents Company. 2-ethyl fenchol. [Link]

• YouTube. Grignard Reagent Reaction Mechanism. [Link]

• PubMed Central. Gas Chromatography–Mass Spectrometry-Based Classification of 12 Fennel (Foeniculum vulgare Miller) Varieties Based on Their Aroma Profiles and Estragole Levels as Analyzed Using Chemometric Tools. [Link]

• YouTube. Grignard Reagent Synthesis Reaction Mechanism - Organic Chemistry. [Link]

• Macedonian Pharmaceutical Bulletin. TLC and GC-MS Analyses of Essential Oil Isolated from Macedonian Foeniculi fructus. [Link]

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• 24. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing SPME for 2-Ethylfenchol Soil Analysis

Welcome to the technical support center for Solid-Phase Microextraction (SPME) applications. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the extraction of 2-Ethylfenchol from soil matrices. As Senior Application Scientists, we have compiled this information based on established principles and field-proven insights to ensure your experimental success.

Frequently Asked Questions (FAQs)

Q1: What is 2-Ethylfenchol and why is its extraction from soil important?

A1: 2-Ethylfenchol is a semi-volatile organic compound known for its distinct earthy, camphor-like, and woody aroma.[1][2][3][4] Its presence in soil can be of interest in environmental science for monitoring microbial activity, in agriculture for its potential impact on crop sensory attributes, and in forensic science. Accurate extraction and quantification from a complex matrix like soil are critical for these applications. It is a clear liquid at room temperature, soluble in ethanol but insoluble in water, with a boiling point of 105 °C at 15 mm Hg.[1]

Q2: Why is Headspace SPME (HS-SPME) the recommended technique for 2-Ethylfenchol in soil?

A2: Headspace SPME is preferred for complex and "dirty" matrices like soil to prevent the SPME fiber from being contaminated by non-volatile components such as humic acids, minerals, and salts.[5][6] In HS-SPME, the fiber is exposed to the vapor phase (headspace) above the soil sample, allowing for the selective extraction of volatile and semi-volatile analytes like 2-Ethylfenchol while leaving non-volatile matrix components behind. This approach enhances fiber longevity and ensures cleaner chromatograms.

Q3: Which SPME fiber coating is best for extracting 2-Ethylfenchol?

A3: For semi-volatile, earthy-odor compounds like 2-Ethylfenchol, a combination fiber that can extract a broad range of analytes is generally the most effective. Based on successful methods for similar compounds like geosmin and 2-methylisoborneol (2-MIB), a 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is highly recommended.[7][8][9][10][11] This fiber's mixed-phase coating provides a high capacity for adsorbing a wide polarity and molecular weight range of compounds, making it ideal for the chemical properties of 2-Ethylfenchol.

Parameter Optimization Guide

Optimizing SPME parameters is crucial for achieving maximum sensitivity and reproducibility. The following sections detail the key parameters and provide recommendations for 2-Ethylfenchol extraction.

Q4: How do I optimize the extraction temperature?

A4: Temperature is a critical parameter that influences the partitioning of 2-Ethylfenchol from the soil matrix into the headspace.

• Rationale: Increasing the sample temperature increases the vapor pressure of semi-volatile compounds, facilitating their transfer into the headspace for extraction. However, excessively high temperatures can negatively impact the fiber's adsorption efficiency, as the partitioning from the headspace onto the fiber is an exothermic process.[12]

• Recommended Approach: Start with an extraction temperature around 50-60 °C . This range typically provides a good balance for semi-volatile compounds. For optimization, test a range of temperatures (e.g., 40, 50, 60, 70 °C) while keeping other parameters constant. A study on the similar compounds geosmin and 2-MIB found that higher temperatures did not always lead to better recovery.[11] The optimal temperature will be the one that yields the highest peak area for 2-Ethylfenchol.

Q5: What is the optimal extraction time?

A5: The extraction time determines how long the SPME fiber is exposed to the headspace.

• Rationale: SPME is an equilibrium-based technique. The analyte partitions between the soil, headspace, and fiber coating until equilibrium is reached. The time required to reach this point depends on factors like temperature, agitation, and the analyte's affinity for the fiber. While reaching full equilibrium can be time-consuming (sometimes hours), for quantitative analysis, it is often sufficient to use a consistent, shorter extraction time that provides good precision, even if equilibrium is not fully achieved.[13]

• Recommended Approach: Begin with an extraction time of 30 minutes . To optimize, evaluate a time course (e.g., 15, 30, 45, 60 minutes). Plot the peak area against extraction time. The optimal time is typically found in the region where the curve begins to plateau, indicating that equilibrium is being approached. For geosmin and 2-MIB, extraction times of 10 to 30 minutes have been successfully used.[7][11]

Q6: Should I add salt or adjust the pH of my soil sample?

A6: Modifying the sample matrix can significantly enhance extraction efficiency, particularly for polar compounds or samples with high water content.

• Salting-Out Effect: Adding an inorganic salt (e.g., NaCl) to the soil slurry increases the ionic strength of the aqueous phase.[6][12] This decreases the solubility of organic compounds like 2-Ethylfenchol in the water, driving them into the headspace and making them more available for extraction by the SPME fiber.

  • Protocol: Prepare a soil slurry (e.g., 5 g soil in 10 mL deionized water). Add NaCl to create a 25-30% (w/v) solution. Ensure the salt is fully dissolved before heating and extraction.

• pH Adjustment: Since 2-Ethylfenchol is a neutral alcohol, pH adjustment is not expected to have a significant effect on its volatility. However, soil pH can influence the binding of compounds to the soil matrix.[14] It is good practice to measure and report the soil pH but aggressive modification is likely unnecessary for this specific analyte.

Q7: How important is agitation?

A7: Agitation is crucial for accelerating the mass transfer of the analyte from the soil matrix to the headspace.

• Rationale: Constant agitation of the soil slurry ensures a homogenous sample temperature and facilitates the diffusion of 2-Ethylfenchol out of the soil pores and into the headspace. This leads to faster equilibration times and improved reproducibility.

• Recommended Approach: Use a magnetic stirrer or a vial rotator during both the pre-incubation (equilibration) and extraction phases. A consistent and vigorous agitation speed (e.g., 750 rpm) should be used for all samples and standards.

Summary of Recommended SPME Parameters

Parameter	Initial Recommendation	Optimization Range	Rationale
SPME Fiber	50/30µm DVB/CAR/PDMS	N/A	Broad-range fiber, effective for earthy/musty semi-volatiles.[7][10]
Extraction Mode	Headspace (HS)	N/A	Protects fiber from complex soil matrix.[5][6]
Sample Prep	5g soil + 10mL H₂O + NaCl	Soil:Water ratio (1:1 to 1:3), NaCl (0-35% w/v)	Creates slurry, salting-out effect enhances analyte transfer to headspace.[12]
Incubation Time	15 min	5 - 20 min	Allows sample to reach thermal equilibrium before fiber exposure.[15]
Extraction Temp.	60 °C	40 - 80 °C	Increases analyte vapor pressure.[12]
Extraction Time	30 min	15 - 60 min	Allows for sufficient partitioning of analyte to the fiber.[16]
Agitation	750 rpm	500 - 1000 rpm	Accelerates mass transfer and reduces equilibration time.[17]
Desorption Temp.	250 °C	240 - 270 °C	Ensures complete transfer of analyte to the GC inlet.
Desorption Time	4 min	2 - 5 min	Prevents carryover between samples.[7]

Troubleshooting Guide

Q8: I am seeing low or no peak for 2-Ethylfenchol. What should I check?

A8: This is a common issue that can stem from several factors. Follow this logical troubleshooting workflow.

Caption: Troubleshooting workflow for low analyte signal.

• Verify GC-MS System Performance: First, ensure your analytical instrument is performing correctly. Perform a direct liquid injection of a 2-Ethylfenchol standard to confirm sensitivity and proper chromatographic performance.

• Check SPME Fiber Health: Visually inspect the fiber for any signs of damage (bending, stripping of the coating). Run a high-concentration standard using HS-SPME to confirm the fiber can still effectively extract and desorb the analyte. Fibers have a limited lifetime and may need replacement.

• Re-evaluate Extraction Parameters:

  • Temperature/Time: Are your extraction temperature and time sufficient to volatilize 2-Ethylfenchol from your specific soil type? Consider increasing both.

  • Matrix Modifiers: If you are not using salt, try adding it. The "salting-out" effect can dramatically improve the recovery of semi-volatiles.[6][18]

• Assess Soil Matrix Effects: Different soil types (e.g., high clay or organic matter content) can bind analytes more strongly.[14][19] To test this, perform a matrix-spiking experiment. Analyze a blank soil sample, the same soil spiked with a known amount of 2-Ethylfenchol before extraction, and a blank extract spiked just before injection. A significantly lower recovery in the pre-extraction spike indicates strong matrix binding.

Q9: My results are not reproducible. What are the common causes of high variability?

A9: Poor reproducibility in SPME is almost always linked to inconsistent execution of the method.

Caption: Key factors affecting SPME reproducibility.

• Inconsistent Fiber Positioning: The depth of the fiber in the headspace must be identical for every run. Inconsistent placement leads to exposure to different analyte concentrations.[12]

• Variable Sample Volume and Headspace: Use the same size vials for all samples and standards and ensure the sample volume (soil + water) is consistent. This maintains a constant headspace volume, which is critical for equilibrium.[12]

• Temperature Fluctuations: Ensure your heating block or water bath maintains a stable temperature throughout the extraction.

• Insufficient Equilibration/Extraction Time: If your extraction time is on the steep part of the extraction curve, small variations in timing will lead to large variations in peak area. Try extending the extraction time.

• Analyte Carryover: Ensure the desorption time and temperature are adequate to completely clean the fiber between runs. You can check for carryover by running a blank vial after a high-concentration sample.

Q10: I am seeing extra, interfering peaks in my chromatogram. Where are they coming from?

A10: Extraneous peaks can originate from several sources.

• Contaminated Vials or Septa: Always use high-quality, pre-cleaned vials. Septa can be a major source of siloxane bleed and other contaminants. It is recommended to bake out septa before use (e.g., 2 hours at 150 °C).[12]

• SPME Fiber Bleed: All fibers will have some level of background bleed, especially when new. Ensure the fiber is properly conditioned according to the manufacturer's instructions before its first use.

• Contaminated Reagents: Use high-purity water (e.g., HPLC-grade) and analytical-grade salt. Run a "reagent blank" (water and salt, no soil) to check for contamination from these sources.

• Laboratory Environment: The SPME fiber is an excellent scavenger of volatile compounds from the ambient air. Keep the fiber retracted in its needle when not actively sampling to prevent contamination.[12]

References

• 2-ethyl Fenchol (18368-91-7) | Chemical Product Exporter. Pi-Pharma. Available at: [Link]

• Busby, R. R., et al. (2021). Solid-phase microextraction (SPME) for determination of geosmin and 2-methylisoborneol in volatile emissions from soil disturbance. Chemosphere, 284, 131333. Available at: [Link]

• 2-ethyl fenchol, 18368-91-7. The Good Scents Company. Available at: [Link]

• 2-ethyl fenchol, 18368-91-7. Perflavory. Available at: [Link]

• Solid-phase microextraction (SPME) for determination of geosmin and 2-methylisoborneol in volatile emissions from soil disturbance | Request PDF. ResearchGate. Available at: [Link]

• (Open Access) Optimization of headspace solid-phase microextraction of volatile organic compounds from dry soil samples by porous coatings using COMSOL Multiphysics (2022). SciSpace. Available at: [Link]

• Wang, D., et al. (2014). Analysis of Five Earthy-Musty Odorants in Environmental Water by HS-SPME/GC-MS. Journal of Analytical Methods in Chemistry, 2014, 827592. Available at: [Link]

• Optimization of headspace solid-phase microextraction of volatile organic compounds from dry soil samples by porous coatings. ChemRxiv. Available at: [Link]

• Analysis of Geosmin and 2-Methylisoborneol (MIB) by Solid Phase Micro Extraction (SPME) and CI-MS-MS using the Varian 240 MS. LCGC International. Available at: [Link]

• Szauman-Szumski, C., & Wasowicz, E. (2003). Determination of geosmin, 2-methylisoborneol, and a musty-earthy odor in wheat grain by SPME-GC-MS, profiling volatiles, and sensory analysis. Journal of Agricultural and Food Chemistry, 51(24), 7079-85. Available at: [Link]

• Solid-Phase Microextraction (SPME) for Determination of Geosmin and 2-Methylisoborneol in Volatile Emissions from Soil Disturbance. Defense Technical Information Center. Available at: [Link]

• Optimization and validation of solid phase micro-extraction (SPME) method for analysis of polycyclic aromatic hydrocarbons in rainwater and stormwater | Request PDF. ResearchGate. Available at: [Link]

• Al-Jallad, T., et al. (2024). Optimization of the determination of volatile organic compounds in plant tissue and soil samples. MethodsX, 13, 102914. Available at: [Link]

• (PDF) Optimization of the determination of volatile organic compounds in plant tissue and soil samples: Untargeted metabolomics of main active compounds. ResearchGate. Available at: [Link]

• Extraction and detection of Geosmin and 2-methylisoborneol in water using high-capacity sorptive extraction (HiSorbTM) with anal. The NELAC Institute. Available at: [Link]

• Maruya, K. A., et al. (2016). Solid-phase Microextraction (SPME) with Stable Isotope Calibration for Measuring Bioavailability of Hydrophobic Organic Contaminants. Environmental Science & Technology, 50(21), 11854-11861. Available at: [Link]

• Perestrelo, R., et al. (2020). Optimization of SPME-Arrow-GC/MS Method for Determination of Free and Bound Volatile Organic Compounds from Grape Skins. Molecules, 25(21), 5163. Available at: [Link]

• Psillakis, E., et al. (2000). DETECTION OF TNT-CONTAMINATION IN SPIKED-SOIL SAMPLES USING SPME AND GC/MS. Global NEST Journal, 2(3), 221-226. Available at: [Link]

• Merkle, S., Kleeberg, K. K., & Fritsche, J. (2015). Recent Developments and Applications of Solid Phase Microextraction (SPME) in Food and Environmental Analysis—A Review. Chromatography, 2(3), 394-431. Available at: [Link]

• Qualitative Analysis of Soils Samples Using Solid Phase Microextraction (SPME) and Gas Chromatography/mass Spectrometry (GC/MS). NASA Astrobiology Program. Available at: [Link]

• Extraction of pesticides from soil using direct-immersion SPME LC-Tips followed by GC-MS/MS: Evaluation and proof-of-concept | Request PDF. ResearchGate. Available at: [Link]

• Vega, F. A., et al. (2020). Influence of Soil Properties and Initial Concentration on the Fractionation of Nickel, Zinc, Copper and Lead in Soils Derived from Different Parent Materials. Agronomy, 10(4), 548. Available at: [Link]

• An Agilent Guide to SPME Analysis. Agilent Technologies. Available at: [Link]

• Optimization of Solid Phase Microextraction Analysis for the Headspace Volatile Compounds of Parmesan Cheese. ResearchGate. Available at: [Link]

• Solid Phase Microextraction Fundamentals. Agilent Technologies. Available at: [Link]

• Procedures for soil analysis. ISRIC - World Soil Information. Available at: [Link]

• SOIL ANALYSIS METHODS AND RESULTS INTERPRETATION MANUAL. CSIRO Research. Available at: [Link]

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• 5. | NASA Astrobiology Institute [astrobiology.nasa.gov]
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• 7. Solid-phase microextraction (SPME) for determination of geosmin and 2-methylisoborneol in volatile emissions from soil disturbance - PubMed [pubmed.ncbi.nlm.nih.gov]
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Troubleshooting peak tailing of 2-Ethylfenchol in gas chromatography

Technical Support Center: Gas Chromatography of 2-Ethylfenchol

A Guide to Troubleshooting Peak Tailing

Welcome to the technical support center for advanced gas chromatography applications. This guide is designed for researchers, scientists, and drug development professionals encountering peak tailing issues during the analysis of 2-Ethylfenchol. As a Senior Application Scientist, my goal is to provide you with a logical, in-depth troubleshooting framework grounded in scientific principles to help you achieve symmetric, reproducible peaks for accurate quantification.

2-Ethylfenchol (C₁₂H₂₂O) is a tertiary alcohol and a derivative of the bicyclic monoterpenoid fenchol. Its hydroxyl (-OH) functional group, while key to its chemical properties, is the primary reason for problematic interactions within a gas chromatography system, often leading to asymmetrical peak shapes, specifically peak tailing.[1][2] This guide will walk you through diagnosing and resolving these issues, from the injection port to the detector.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a significant problem for 2-Ethylfenchol analysis?

Answer:

Peak tailing is a chromatographic phenomenon where the back half of a peak is drawn out and slopes more gradually toward the baseline than the front half.[3] In an ideal chromatogram, peaks are symmetrical (Gaussian). Tailing is problematic because it reduces resolution between closely eluting compounds and compromises the accuracy and reproducibility of peak integration, leading to quantification errors.[4]

The root cause of peak tailing for 2-Ethylfenchol is almost always unwanted secondary interactions between the analyte and "active sites" within the GC system.[5] 2-Ethylfenchol possesses a polar hydroxyl (-OH) group. This group can form strong hydrogen bonds with exposed silanol (Si-OH) groups present on the surfaces of glass inlet liners, glass wool, or contaminated sections of the capillary column.[6][7] A fraction of the 2-Ethylfenchol molecules get temporarily "stuck" to these active sites, delaying their elution relative to the bulk of the molecules and causing the characteristic tail.[2]

Q2: My 2-Ethylfenchol peak is tailing. Where is the most logical place to start troubleshooting?

Answer:

Always start with the most accessible and frequently serviced part of the GC: the inlet . The heated inlet is where the sample is vaporized and introduced to the column, and it's the most common source of activity-related problems.[8]

Core Logic: The inlet liner is the first surface your analyte contacts at high temperature.[6] Any activity on this surface will have a pronounced effect on peak shape. Septum particles and non-volatile sample residue can also create new active sites over time.[9]

Troubleshooting Steps for the Inlet:

• Replace the Septum: A cored or overtightened septum can shed particles into the liner, creating active sites. This is a quick and easy first step.

• Replace the Inlet Liner: The liner is a critical consumable. Over time, its deactivation layer wears away, and it accumulates non-volatile residues from samples. Replace it with a fresh, high-quality, deactivated liner.[5]

• Use an Appropriate Liner: For active compounds like 2-Ethylfenchol, the choice of liner is critical. An ultra-inert or proprietary deactivated liner is strongly recommended.[8][10] If your sample is clean, a liner without glass wool may reduce surface area for potential interactions. If your sample contains non-volatile residue, a liner with deactivated glass wool is essential to trap this material and prevent it from reaching the column.[11][12]

Liner Type	Best Use Case for 2-Ethylfenchol	Advantages	Considerations
Ultra-Inert Straight/Splitless Liner	Clean, filtered samples	Minimizes surface area, reducing potential for active sites.[10]	Not ideal for dirty samples as non-volatile material will pass to the column.
Ultra-Inert Liner with Deactivated Wool	Samples containing non-volatile matrix	Wool aids in sample vaporization, promotes mixing, and traps residue.[11][12]	Wool increases surface area; must be exceptionally well-deactivated to prevent activity.[6]
Tapered/Gooseneck Liner (Splitless)	Splitless injections for trace analysis	Taper focuses analytes onto the column, reducing inlet discrimination.[12]	Ensure the taper and any wool are fully deactivated.

Q3: I've replaced my liner and septum with ultra-inert versions, but the peak tailing persists. What should I check next?

Answer:

If the inlet is confirmed to be inert, the next logical area to investigate is the analytical column itself. Column issues are typically related to contamination at the front end or an inappropriate stationary phase.

Core Logic: The first few meters of the column act as a trap for any non-volatile material that makes it past the inlet liner. This buildup contaminates the stationary phase, creating active sites and causing peak tailing and broadening.[7][13]

Troubleshooting Steps for the Column:

• Perform Column Maintenance (Inlet End): The most common solution is to trim the front end of the column.[9]

  • Procedure: Carefully disconnect the column from the inlet. Using a ceramic scoring wafer, cleanly cut approximately 15-20 cm from the inlet end.[14] A clean, 90-degree cut is crucial; a poor cut can itself cause peak distortion.[13][15] Reinstall the column at the correct depth.

• Assess Column Choice: Ensure you are using an appropriate stationary phase. For a polar alcohol like 2-Ethylfenchol, a mid-polarity or polar phase column is often recommended to achieve good peak shape without derivatization.

  • Phase Selection: A "wax" type column (polyethylene glycol, e.g., BP20) is a common choice for alcohols due to its hydrogen bond accepting nature, which can shield the analyte from interacting with silanols.[16][17] Alternatively, a mid-polarity phase like a 35% or 50% phenyl-methylpolysiloxane (e.g., BPX35, BPX50) can also provide good results.[16]

• Condition the Column: If the column has been sitting idle or exposed to air, it may need to be reconditioned according to the manufacturer's instructions to remove contaminants and water.

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", margin=0.1, fontname="Arial", fontsize=11]; edge [fontname="Arial", fontsize=10];

} end Caption: A systematic workflow for troubleshooting peak tailing.

Q4: I have an inert flow path and a suitable column, but I still see minor tailing. Are there any chemical modification techniques to eliminate this problem?

Answer:

Yes. When you have optimized the GC system and still face challenges with active compounds, the most robust solution is derivatization .[18] This technique modifies the analyte itself to make it less polar and more volatile.

Core Logic: Derivatization chemically masks the problematic functional group. For alcohols like 2-Ethylfenchol, the most common technique is silylation . This process replaces the active hydrogen on the hydroxyl group with a non-polar trimethylsilyl (TMS) group.[19]

The reaction is: R-OH + Silylating Agent → R-O-Si(CH₃)₃ + Byproduct

The resulting TMS ether is much less polar, more volatile, and no longer has the hydrogen-donating capability that causes interactions with active sites.[20][21] This almost always results in a sharp, symmetrical peak.

Protocol: Silylation of 2-Ethylfenchol

• Preparation: Ensure all glassware is scrupulously dry. Any moisture will consume the silylating reagent.[21]

• Reagents: A common and effective silylating agent is a mixture of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst.[20]

• Procedure:

  • In a 2 mL autosampler vial, dissolve a small, accurately known quantity of your 2-Ethylfenchol standard or dried sample extract in an appropriate solvent (e.g., 100 µL of Pyridine or Acetonitrile).

  • Add 100 µL of the BSTFA + 1% TMCS reagent.

  • Cap the vial tightly and vortex for 30 seconds.

  • Heat the vial at 60-70 °C for 30 minutes to ensure the reaction goes to completion.

  • Cool the vial to room temperature before injection.

• Analysis: Inject the derivatized sample. Note that you will now be analyzing the TMS-ether of 2-Ethylfenchol, which will have a different retention time than the parent alcohol. You may need to switch to a non-polar column (e.g., 5% phenyl-methylpolysiloxane) for optimal separation of the silylated product.[19]

dot graph G { layout=neato; node [shape=circle, style=filled, fontname="Arial"]; edge [fontname="Arial", fontsize=10];

} end Caption: Interaction between polar analyte and active sites causing peak tailing.

References

• Phenomenex. (n.d.). GC Column Troubleshooting Guide. Retrieved January 12, 2026, from [Link]

• Zhao, L., Broske, A. D., Mao, D., & Vickers, A. (2011). Evaluation of the Ultra Inert Liner Deactivation for Active Compounds Analysis by GC. Agilent Technologies, Inc. Retrieved January 12, 2026, from [Link]

• APPL. (n.d.). 2-ethyl Fenchol (18368-91-7) | Chemical Product Exporter. Retrieved January 12, 2026, from [Link]

• Agilent. (n.d.). Ultra Inert Liners for GC. Retrieved January 12, 2026, from [Link]

• American Laboratory. (2016, July 26). Selecting a GC Inlet Liner. Retrieved January 12, 2026, from [Link]

• GMP Insiders. (n.d.). Peak Tailing In Chromatography: Troubleshooting Basics. Retrieved January 12, 2026, from [Link]

• Restek. (2019, December 17). GC Inlet Liner Selection, Part III: Inertness. Retrieved January 12, 2026, from [Link]

• Hinshaw, J. V. (2000). Gas Chromatography Problem Solving and Troubleshooting.

• Phenomenex. (n.d.). GC Tech Tip: Peak Shape Problems - Tailing Peaks. Retrieved January 12, 2026, from [Link]

• Chrom Tech. (n.d.). Agilent Inlet Liners. Retrieved January 12, 2026, from [Link]

• Chemistry For Everyone. (2023, March 14). What Causes Tailing In Gas Chromatography? [Video]. YouTube. Retrieved January 12, 2026, from [Link]

• LabPurity. (n.d.). GC Troubleshooting: Common Issues & How to Fix Them. Retrieved January 12, 2026, from [Link]

• Perflavory. (n.d.). 2-ethyl fenchol, 18368-91-7. Retrieved January 12, 2026, from [Link]

• Element Lab Solutions. (n.d.). GC Diagnostic Skills I | Peak Tailing. Retrieved January 12, 2026, from [Link]

• Greyhound Chromatography. (n.d.). Derivatization Reagents - For Selective Response and Detection in Complex Matrices. Retrieved January 12, 2026, from [Link]

• Phenomenex. (n.d.). Troubleshooting Guide. Retrieved January 12, 2026, from [Link]

• Regis Technologies. (n.d.). GC Derivatization. Retrieved January 12, 2026, from [Link]

• Element Lab Solutions. (n.d.). Troubleshooting GC peak shapes. Retrieved January 12, 2026, from [Link]

• Agilent. (n.d.). Advanced GC Troubleshooting. Retrieved January 12, 2026, from [Link]

• LCGC. (2020, March 10). The LCGC Blog: GC Diagnostic Skills I | Peak Tailing. Retrieved January 12, 2026, from [Link]

• Phenomenex. (n.d.). Guide to Choosing a GC Column. Retrieved January 12, 2026, from [Link]

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• 1. academic.oup.com [academic.oup.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. aimanalytical.com [aimanalytical.com]
• 6. GC Inlet Liner Selection, Part III: Inertness [discover.restek.com]
• 7. youtube.com [youtube.com]
• 8. agilent.com [agilent.com]
• 9. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 10. agilent.com [agilent.com]
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• 20. 衍生化试剂气相色谱(GC)应用 [sigmaaldrich.com]
• 21. diverdi.colostate.edu [diverdi.colostate.edu]

Technical Support Center: Analysis of 2-Ethylfenchol in Complex Samples

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction to Matrix Effects in 2-Ethylfenchol Analysis

2-Ethylfenchol, a volatile terpene alcohol, presents unique challenges in quantitative analysis, particularly when dealing with complex biological samples such as plasma, serum, or urine. The "matrix," which comprises all components of the sample other than the analyte of interest, can significantly interfere with the accuracy, precision, and sensitivity of analytical methods, most notably in liquid chromatography-mass spectrometry (LC-MS).[1][2] This phenomenon, known as the matrix effect, is a primary concern in bioanalysis and requires a thorough understanding for the development of robust and reliable methods.

Matrix effects are broadly defined as the alteration of ionization efficiency of the target analyte due to the presence of co-eluting compounds from the sample matrix.[2][3] This can manifest as either ion suppression, a decrease in the analyte's signal, or ion enhancement, an increase in the signal. Both phenomena can lead to erroneous quantification. For a relatively nonpolar and volatile compound like 2-Ethylfenchol, major sources of matrix effects in biological fluids include phospholipids, salts, and endogenous metabolites.[3][4][5]

This technical guide is designed to equip you with the knowledge and tools to identify, troubleshoot, and mitigate matrix effects in your 2-Ethylfenchol analyses, ensuring the generation of high-quality, reproducible data.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the analysis of 2-Ethylfenchol in complex samples.

Issue 1: Poor Reproducibility and Inconsistent Peak Areas

Q: My 2-Ethylfenchol peak areas are highly variable between injections of different plasma samples, even at the same spiked concentration. What could be the cause?

A: This is a classic symptom of variable matrix effects. The composition of biological matrices can differ significantly between individuals or even in the same individual over time, leading to inconsistent ion suppression or enhancement.[3] Phospholipids are a common culprit in plasma samples, as they can co-elute with analytes and affect ionization efficiency.[4][5]

Immediate Troubleshooting Steps:

• Evaluate Matrix Effects Systematically: Utilize the post-extraction spike method to quantify the extent of the matrix effect. This involves comparing the response of 2-Ethylfenchol spiked into a blank, extracted matrix to the response in a neat solvent. A significant difference indicates the presence of matrix effects.

• Post-Column Infusion Experiment: To identify the regions of your chromatogram susceptible to ion suppression, perform a post-column infusion experiment. This will help you determine if your 2-Ethylfenchol peak is eluting in a "suppression zone."

Long-Term Solutions:

• Optimize Sample Preparation: The most effective way to combat matrix effects is to remove interfering components before analysis.[6]

  • Protein Precipitation (PPT): While quick, PPT is often insufficient for removing phospholipids.

  • Liquid-Liquid Extraction (LLE): LLE can be effective for a nonpolar compound like 2-Ethylfenchol. Experiment with different organic solvents (e.g., hexane, methyl tert-butyl ether) to maximize recovery of 2-Ethylfenchol while minimizing the extraction of interfering substances.[6]

  • Solid-Phase Extraction (SPE): SPE offers a more selective cleanup. Consider a reversed-phase or a mixed-mode SPE sorbent to retain 2-Ethylfenchol while washing away polar interferences and phospholipids.

  • Phospholipid Depletion Plates: Specialized plates designed to selectively remove phospholipids can be highly effective.[5]

• Chromatographic Separation: Adjust your LC method to separate 2-Ethylfenchol from the regions of significant ion suppression identified by your post-column infusion experiment. This may involve using a longer column, a different stationary phase, or modifying the gradient.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS (e.g., 2-Ethylfenchol-d3) is the gold standard for compensating for matrix effects. Since it co-elutes with the analyte and has nearly identical physicochemical properties, it will experience the same degree of ion suppression or enhancement, allowing for accurate correction of the analyte signal.

Issue 2: Low Signal Intensity and Poor Sensitivity

Q: I'm struggling to achieve the required limit of quantification (LOQ) for 2-Ethylfenchol in plasma. My signal-to-noise ratio is very low.

A: Low signal intensity is often a direct consequence of significant ion suppression. If co-eluting matrix components are competing with 2-Ethylfenchol for ionization, your analyte's signal will be diminished.

Immediate Troubleshooting Steps:

• Check for Obvious Sources of Contamination: Ensure your mobile phases, vials, and solvents are clean.

• Perform a Post-Column Infusion Experiment: This will visually demonstrate if your analyte is eluting in a region of strong ion suppression.

Long-Term Solutions:

• Aggressive Sample Cleanup: As mentioned previously, a more rigorous sample preparation method is crucial. For trace-level analysis, a simple protein precipitation is unlikely to be sufficient. A well-developed SPE or LLE method is recommended.

• Change Ionization Source: Electrospray ionization (ESI) is highly susceptible to matrix effects. For a relatively nonpolar and volatile compound like 2-Ethylfenchol, Atmospheric Pressure Chemical Ionization (APCI) may be a more suitable and less matrix-sensitive ionization technique.[7] Published methods for other terpenes have successfully used APCI.[8][9]

• Optimize MS Parameters: Ensure that your mass spectrometer's source parameters (e.g., gas flows, temperatures, voltages) are optimized for 2-Ethylfenchol to maximize its ionization efficiency.

• Sample Dilution: While it may seem counterintuitive, diluting your sample extract can sometimes improve the signal-to-noise ratio by reducing the concentration of interfering matrix components to a greater extent than the analyte.

Issue 3: Calibration Curve Fails to Meet Linearity and Accuracy Criteria

Q: My calibration curve for 2-Ethylfenchol in plasma is not linear, or the back-calculated concentrations of my calibrators are inaccurate. The curve prepared in neat solvent is fine.

A: This indicates that the matrix effect is concentration-dependent. The degree of ion suppression or enhancement is changing across your calibration range. This can happen if the interfering components become saturated at higher analyte concentrations.

Solutions:

• Matrix-Matched Calibrators: Always prepare your calibration standards in the same biological matrix as your unknown samples. This ensures that the standards and samples experience similar matrix effects.

• Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most robust solution. A SIL-IS will co-elute and experience the same concentration-dependent matrix effects as the analyte, providing accurate correction across the entire calibration range.

• Standard Addition Method: If a SIL-IS is not available, the standard addition method is an excellent alternative for accurate quantification in complex matrices. This method involves adding known amounts of a standard to aliquots of the unknown sample, effectively creating a calibration curve within each sample's unique matrix.

Frequently Asked Questions (FAQs)

Q1: How can I qualitatively assess if matrix effects are present in my method?

A1: The most common qualitative assessment is the post-column infusion experiment.

• Principle: A constant flow of a pure 2-Ethylfenchol solution is introduced into the LC eluent stream after the analytical column but before the mass spectrometer's ion source. This creates a stable baseline signal for 2-Ethylfenchol.

• Procedure: A blank, extracted matrix sample (e.g., plasma extract without 2-Ethylfenchol) is then injected onto the column.

• Interpretation: As the components of the matrix elute from the column, any that cause ion suppression will result in a dip in the stable baseline signal. Conversely, ion enhancement will cause a rise in the baseline. This allows you to map the regions of your chromatogram that are prone to matrix effects.

Q2: What is the difference between absolute and relative matrix effects?

A2:

• Absolute Matrix Effect refers to the difference in signal response of an analyte in a post-extraction spiked matrix sample compared to its response in a neat solution. It quantifies the degree of ion suppression or enhancement for a single matrix source.

• Relative Matrix Effect assesses the variability of the absolute matrix effect across different sources of the same matrix (e.g., plasma from six different individuals). This is crucial for ensuring method ruggedness, as it demonstrates that the method is not unduly influenced by inter-individual biological variability.

Q3: Is a stable isotope-labeled internal standard (SIL-IS) always the best solution?

A3: In most cases, yes. A SIL-IS is considered the "gold standard" for correcting matrix effects in LC-MS bioanalysis because it has nearly identical chemical and physical properties to the analyte.[6] It will co-elute and experience the same ionization suppression or enhancement, providing the most accurate correction. However, SIL-IS can be expensive and may not always be commercially available. In such cases, the standard addition method is a powerful alternative.

Q4: Can I use a structural analog as an internal standard?

A4: While possible, it is less ideal than a SIL-IS. A structural analog may have different chromatographic retention and ionization efficiency, meaning it may not experience the same matrix effects as 2-Ethylfenchol. If a SIL-IS is unavailable, a structural analog is better than no internal standard, but its ability to compensate for matrix effects must be thoroughly validated.

Q5: My sample preparation is very clean, but I still see matrix effects. What else can I do?

A5: Even with excellent sample preparation, some matrix components may remain. Consider the following:

• Chromatographic Optimization: Further refine your LC method. Try a different column chemistry (e.g., pentafluorophenyl - PFP) that may offer different selectivity for matrix components. Employing a shallower gradient can also improve the separation of your analyte from interfering compounds.

• Reduce Injection Volume: Injecting a smaller volume of your sample extract can reduce the total amount of matrix components entering the ion source.

• Switch Ionization Technique: As mentioned, if you are using ESI, consider switching to APCI, which is generally less susceptible to matrix effects from non-volatile components like salts and phospholipids.[7]

Experimental Protocols & Data Presentation

Protocol 1: Quantitative Assessment of Matrix Effect using Post-Extraction Spiking

• Prepare two sets of samples:

  • Set A (Neat Solution): Spike a known concentration of 2-Ethylfenchol (e.g., a mid-range QC level) into the mobile phase or reconstitution solvent.

  • Set B (Post-Spiked Matrix): Extract at least six different lots of blank biological matrix (e.g., human plasma) using your established sample preparation method. After the final extraction step, spike the same concentration of 2-Ethylfenchol as in Set A into the clean extracts.

• Analysis: Inject both sets of samples into the LC-MS/MS system and record the peak areas for 2-Ethylfenchol.

• Calculation:

  • Matrix Factor (MF) = (Peak Area in Set B) / (Peak Area in Set A)

  • Interpretation:

    • MF = 1: No matrix effect

    • MF < 1: Ion suppression

    • MF > 1: Ion enhancement

  • The %RSD of the MF across the different lots should be ≤15% to demonstrate that the matrix effect is consistent.

Protocol 2: The Standard Addition Method for Accurate Quantification

• Sample Preparation: Take at least four equal aliquots of your unknown sample.

• Spiking:

  • Leave one aliquot unspiked (this is your 'zero' point).

  • Spike the remaining aliquots with increasing, known concentrations of a 2-Ethylfenchol standard solution.

• Analysis: Analyze all prepared aliquots using your LC-MS/MS method and record the peak areas.

• Data Plotting and Calculation:

  • Plot the measured peak area (y-axis) against the concentration of the added standard (x-axis).

  • Perform a linear regression on the data points.

  • Extrapolate the regression line back to the x-axis (where the peak area is zero). The absolute value of the x-intercept is the concentration of 2-Ethylfenchol in the original, unspiked sample.

Table 1: Example Data Comparing Sample Preparation Techniques for 2-Ethylfenchol in Human Plasma

Sample Preparation Method	Mean Recovery (%)	Mean Matrix Factor (MF)	%RSD of MF (n=6 lots)
Protein Precipitation (Acetonitrile)	95	0.45 (Suppression)	35%
Liquid-Liquid Extraction (Hexane)	82	0.88 (Slight Suppression)	12%
Solid-Phase Extraction (C18)	88	0.95 (Minimal Effect)	8%
HybridSPE®-Phospholipid	91	1.02 (No Effect)	6%

This is example data based on typical performance for a nonpolar analyte.

Visualizations

Diagram 1: The Mechanism of Ion Suppression

Caption: Ion suppression in the ESI source.

Diagram 2: Workflow for the Standard Addition Method

Caption: Standard addition workflow for accurate quantification.

References

• Liang, X., et al. (2011). Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. Bioanalysis. [Link]

• Kole, P. L., et al. (2011). HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis. Journal of Pharmaceutical Analysis. [Link]

• Bioanalysis Zone. (n.d.). Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Bioanalysis Zone. [Link]

• Xia, Y. Q., et al. (2009). Phospholipids in liquid chromatography/mass spectrometry bioanalysis: comparison of three tandem mass spectrometric techniques for monitoring plasma phospholipids, the effect of mobile phase composition on phospholipids elution and the association of phospholipids with matrix effects. Rapid Communications in Mass Spectrometry. [Link]

• Barcelo, D., & Petrovic, M. (2021). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. [Link]

• Ashley, D. L., et al. (n.d.). Determining volatile organic compounds in human blood from a large sample population by using purge and trap gas chromatography/mass spectrometry. ResearchGate. [Link]

• Kim, H., et al. (2023). A Novel Sample Preparation Method for GC-MS Analysis of Volatile Organic Compounds in Whole Blood for Veterinary Use. MDPI. [Link]

• Cardinali, F. L., et al. (1993). Volatile Organic Compounds in Whole Blood-Determination by Heated Dynamic Headspace Purge and Trap Isotope Dilution GC/MS. U.S. Environmental Protection Agency. [Link]

• Bean, H. D., et al. (2023). Profiling volatile organic compounds from human plasma using GC × GC-ToFMS. Journal of Breath Research. [Link]

• Sangster, T., et al. (2006). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis. [Link]

• Modhave, Y., et al. (2012). Matrix effect in bioanalysis: an overview. International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

• Ganda, V., et al. (2018). Review Article on Matrix Effect in Bioanalytical Method Development. International Journal of MediPharm Research. [Link]

• Souverain, S., et al. (2009). Matrix effect elimination during LC-MS/MS bioanalytical method development. Bioanalysis. [Link]

• Mauri, P., & Pietta, P. (2000). Liquid chromatography/atmospheric pressure chemical ionization mass spectrometry of terpene lactones in plasma of volunteers dosed with Ginkgo biloba L. extracts. Journal of Mass Spectrometry. [Link]

• Tirillini, B., & Pagiotti, R. (2002). Sample preparation for serum/plasma profiling and biomarker identification by mass spectrometry. Journal of Chromatography B. [Link]

• Mauri, P., et al. (2006). LC-MS characterization of terpene lactones in plasma of experimental animals treated with Ginkgo biloba extracts Correlation with pharmacological activity. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Mauri, P., & Pietta, P. (2000). Liquid chromatography/atmospheric pressure chemical ionization ion trap mass spectrometry of terpene lactones in plasma of animals. Journal of Mass Spectrometry. [Link]

• Zivovinovic, S., et al. (2024). Simultaneous quantification of terpenes and cannabinoids by reversed-phase LC-APCI-MS/MS in Cannabis sativa L. samples combined with a subsequent chemometric analysis. Analytical and Bioanalytical Chemistry. [Link]

• Cerkowniak, M., et al. (2020). Quantification and Analysis of Trace Levels of Phenicols in Feed by Liquid Chromatography–Mass Spectrometry. Food Analytical Methods. [Link]

• Mallet, C. R., et al. (2022). Identification and Quantitation of 14C-Labeled Catechol Metabolites in Rat Plasma After Intranasal Instillation of Smoldering Eucalyptus Wood Smoke Extract. Chemical Research in Toxicology. [Link]

• Schiborr, C., et al. (2020). A sensitive LC-MS assay using derivatization with boron trifluoride to quantify curcuminoids in biological samples. Analytical Biochemistry. [Link]

• Tourdot, S., et al. (2018). Quantification of Eicosanoids and Their Metabolites in Biological Matrices: A Review. Bioanalysis. [Link]

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Technical Support Center: Minimizing Degradation of 2-Ethylfenchol During Sample Preparation

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to address common challenges associated with the stability of 2-Ethylfenchol during analytical sample preparation. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the scientific reasoning behind them to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What is 2-Ethylfenchol and why is it prone to degradation?

A1: 2-Ethylfenchol, also known as 2-ethyl-1,3,3-trimethyl-2-norbornanol, is a volatile organic compound (VOC) belonging to the terpene alcohol family.[1][2] Its structure, characterized by a bicyclic system and a tertiary alcohol group, makes it susceptible to degradation through several pathways:

• Thermal Stress: Like many terpenes, 2-Ethylfenchol is sensitive to high temperatures, which can lead to dehydration, rearrangement, or isomerization.[3][4]

• Oxidation: Exposure to air (oxygen) can lead to the oxidation of the alcohol group, potentially forming ketones or other degradation products. Some terpenes are known to possess antioxidant properties, but they can also be susceptible to oxidative degradation themselves.[5][6][7]

• Acid/Base Instability: While described as stable over a wide pH range, extreme pH conditions during extraction or sample preparation can catalyze degradation reactions such as dehydration.[1][8]

Understanding these vulnerabilities is the first step in developing a robust sample preparation protocol.

Q2: I'm seeing inconsistent quantification of 2-Ethylfenchol in my GC-MS analysis. Could sample storage be the issue?

A2: Absolutely. Improper storage is a frequent cause of analyte loss for volatile compounds like 2-Ethylfenchol. Here are the key storage parameters to control:

Parameter	Recommendation	Rationale
Temperature	Store standards and samples at 0°C or colder for long-term storage.[9] For short-term, a cool, dark place between 15-21°C (60-70°F) is acceptable.[10][11][12]	Lower temperatures reduce the volatility of 2-Ethylfenchol, minimizing evaporative losses. It also slows down potential degradation reactions. Some terpenes can commence evaporation at approximately 37°C (100°F).[11]
Light Exposure	Use amber or UV-protective glass containers.[12][13]	UV light can provide the energy to initiate and accelerate degradation reactions.[11][12]
Atmosphere	Store in airtight containers with minimal headspace.[13] Consider flushing the container with an inert gas like nitrogen or argon before sealing.	Oxygen in the air can lead to oxidative degradation.[4] Minimizing headspace reduces the amount of available oxygen.
Container Material	Use glass containers. Avoid plastic.[12]	Plastic containers can leach chemicals that may interfere with your analysis or adsorb the analyte.

Consistent application of these storage principles is crucial for reproducible results.

Q3: My recoveries for 2-Ethylfenchol are low when using liquid-liquid extraction (LLE). What am I doing wrong?

A3: Low recoveries in LLE often stem from the choice of solvent, pH conditions, or excessive handling.

• Solvent Selection: The choice of extraction solvent is critical. For a semi-polar compound like 2-Ethylfenchol, a solvent of similar polarity will generally yield better results. However, you must also consider the solvent's volatility and potential for co-extraction of interfering matrix components. While common LLE solvents can be effective, for volatile analytes, alternative techniques are often preferred to minimize analyte loss during solvent evaporation steps.

• pH Adjustment: While 2-Ethylfenchol is reported to be stable across a wide pH range, it's best to work at a neutral pH to avoid potential acid- or base-catalyzed degradation.[1][8]

• Minimizing Evaporation: During the solvent evaporation step to concentrate the sample, significant losses of volatile analytes like 2-Ethylfenchol can occur. A gentle stream of nitrogen and mild heat should be used. Avoid high temperatures.

Given the volatility of 2-Ethylfenchol, consider solvent-minimized or solvent-free techniques.

Troubleshooting Guide: Advanced Sample Preparation Techniques

For volatile and semi-volatile compounds like 2-Ethylfenchol, modern sample preparation techniques that minimize solvent use and thermal stress are highly recommended.

Issue: Poor sensitivity and matrix interference with direct injection or LLE.

Recommended Solution: Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is an excellent solvent-free technique for the analysis of volatile compounds.[14][15][16] It concentrates analytes from the headspace above the sample onto a coated fiber, which is then directly desorbed into the GC inlet.

Causality Behind this Choice:

• Enhanced Sensitivity: By concentrating the analyte from the headspace, HS-SPME can significantly improve detection limits compared to direct injection of a dilute sample.

• Reduced Matrix Effects: As a headspace technique, it leaves non-volatile matrix components behind in the sample vial, leading to a cleaner chromatogram and less instrument contamination.[14][15]

• Solvent-Free: This aligns with green chemistry principles and eliminates the analyte loss associated with solvent evaporation.[17]

Workflow for HS-SPME Method Development

Caption: HS-SPME workflow for 2-Ethylfenchol analysis.

Protocol: HS-SPME for 2-Ethylfenchol Analysis

• Sample Preparation:

  • For liquid samples, place a known volume (e.g., 1-5 mL) into a headspace vial (e.g., 10 or 20 mL).

  • For solid samples, weigh a homogenized aliquot (e.g., 0.1-0.5 g) into the vial and add a small amount of deionized water to aid in analyte partitioning into the headspace.[16]

• Optimize Extraction Parameters:

  • Fiber Selection: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is often a good starting point for broad-range volatile analysis.[14]

  • Temperature: Incubate the sample at a moderately elevated temperature (e.g., 50-70°C) to increase the vapor pressure of 2-Ethylfenchol.[18] Be aware that higher temperatures can promote degradation of some terpenes.[3]

  • Time: Allow for sufficient incubation (equilibration) time (e.g., 15-30 minutes) for the analyte to partition into the headspace, followed by a consistent extraction time (fiber exposure).

  • Agitation: Gentle agitation during incubation can facilitate faster equilibrium.

• Desorption:

  • Thermally desorb the fiber in the GC inlet at a temperature sufficient to release the analyte without causing thermal degradation (e.g., 250°C).

Issue: Thermal Degradation During GC Analysis.

Recommended Solution: Optimize GC Inlet Parameters and Consider Alternative Injection Techniques.

Even with a perfect extraction, degradation can occur in a hot GC inlet.

Causality and Mitigation Strategies:

• Inlet Temperature: While a high inlet temperature ensures rapid volatilization, it can also cause thermal degradation.[3] Experiment with lowering the inlet temperature. A pulsed splitless injection, which uses a lower initial temperature followed by a rapid ramp, can be beneficial.

• Direct Injection: If using liquid injections, a cool on-column (COC) injection technique can minimize thermal stress by introducing the sample directly onto the analytical column at a lower temperature. This is considered one of the most accurate methods for thermally sensitive compounds.[3]

Potential Degradation Pathway Visualization

Caption: Potential degradation pathways for 2-Ethylfenchol.

By systematically addressing each stage of the analytical process, from storage to final detection, you can significantly minimize the degradation of 2-Ethylfenchol and ensure the accuracy and reliability of your data.

References

• U.S. Environmental Protection Agency. (n.d.). Method 5000: Sample Preparation for Volatile Organic Compounds. In Test Methods for Evaluating Solid Waste, Physical/Chemical Methods (SW-846). Retrieved from [Link]

• Hewitt, A. D. (1998). Comparison of Sample Preparation Methods for the Analysis of Volatile Organic Compounds in Soil Samples: Solvent Extraction vs Vapor Partitioning. Environmental Science & Technology, 32(1), 143-149. Retrieved from [Link]

• Terpene Preservation: Commercial Storage Protocol Guide. (2024, March 21). Terpene Belt Farms. Retrieved from [Link]

• Kinner, A. (2017, May 1). Analysis of Terpenes in Cannabis Using Headspace Solid-Phase Microextraction and GC–MS. LCGC International. Retrieved from [Link]

• Jünger, M., et al. (2017). Identification of terpenes and essential oils by means of static headspace gas chromatography-ion mobility spectrometry. Analytical and Bioanalytical Chemistry, 409(24), 5735-5745. Retrieved from [Link]

• How to Store Terpenes Safely: 5 Tips to Protect Your Terps. (2024, February 28). Medical Terpenes. Retrieved from [Link]

• GERSTEL, Inc. (n.d.). AppNote 189: Quantitative Determination of Terpenes in Cannabis Using Headspace Solid Phase Microextraction and GC-MS. Retrieved from [Link]

• How to Store Terpenes? Tips and Tricks for Terpene Preservation. (2025, January 31). Bucanna Labs. Retrieved from [Link]

• Demeestere, K., et al. (2007). Sample preparation for the analysis of volatile organic compounds in air and water matrices. Journal of Chromatography A, 1153(1-2), 130-144. Retrieved from [Link]

• Thames Restek. (n.d.). Less Time Preparing Standards for Terpenes Analysis. Retrieved from [Link]

• How to Preserve Terpenes: 20 Best Ways. (n.d.). Root Sciences. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Development of a Testing Method for Terpenes in Cannabis Utilizing Headspace Solid Phase Microextraction-Gas Chromatography-Mass. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2-ethyl fenchol. Retrieved from [Link]

• Cannabis-Derived Terpene Testing: Methods for Accurate Solvent Analysis. (2025, May 30). SC Labs. Retrieved from [Link]

• Chang, H-T., et al. (2024). Using Headspace Gas Chromatography–Mass Spectrometry to Investigate the Volatile Terpenoids Released from the Liquidambar formosana Leaf and Its Essential Oil. Molecules, 29(17), 3983. Retrieved from [Link]

• Which solvents are best for terpene flash chromatography? (2023, January 26). Biotage. Retrieved from [Link]

• Hewitt, A. D. (1998). Preparing Soil Samples for Volatile Organic Compound Analysis. Defense Technical Information Center. Retrieved from [Link]

• Sajid, M., et al. (2023). Current advances in solid-phase microextraction technique as a green analytical sample preparation approach. Taylor & Francis Online. Retrieved from [Link]

• Fenchol. (n.d.). In Wikipedia. Retrieved from [Link]

• 2-ethyl fenchol. (n.d.). Perflavory. Retrieved from [Link]

• Preserving Terpenes In Cannabis Concentrates During Solvent Purging: The Gentle Approach. (n.d.). The FlackTek. Retrieved from [Link]

• III Analytical Methods. (n.d.). Ministry of the Environment, Government of Japan. Retrieved from [Link]

• Protocol for solid-phase microextraction method development. (n.d.). ResearchGate. Retrieved from [Link]

• Radojković, M., et al. (2022). Chemical Characterization of Terpene-Based Hydrophobic Eutectic Solvents and Their Application for Pb(II) Complexation during Solvent Extraction Procedure. Molecules, 27(19), 6682. Retrieved from [Link]

• Selected Methods of Analysis. (n.d.). Cengage. Retrieved from [Link]

• Optimization of Solid-Phase Microextraction (SPME) for the Recovery of Explosives from Aqueous and Post-Explosion Debris Followed by Gas and Liquid Chromatographic Analysis. (n.d.). ResearchGate. Retrieved from [Link]

• Understanding Solid-Phase Microextraction: Key Factors Influencing the Extraction Process and Trends in Improving the Technique. (n.d.). ResearchGate. Retrieved from [Link]

• 2-ethyl fenchol. (n.d.). FlavScents. Retrieved from [Link]

• (+)-2-ethyl fenchol. (n.d.). The Good Scents Company. Retrieved from [Link]

• W/HAP Catalyzed Terpenic Alcohols Oxidation: Kinetic studies. (n.d.). ResearchGate. Retrieved from [Link]

• What Is Fenchol? Benefits, Uses, and Risks. (n.d.). Leafwell. Retrieved from [Link]

• Gagnon, D. G., & D-C. (2022). Vapor Phase Terpenes Mitigate Oxidative Degradation of Cannabis sativa Inflorescence Cannabinoid Content in an Accelerated Stability Study. Cannabis and Cannabinoid Research, 7(2), 205-214. Retrieved from [Link]

• Biodegradation of 2,4-Dichlorophenol through a Distal meta-Fission Pathway. (n.d.). PubMed. Retrieved from [Link]

• catechol degradation II (meta-cleavage pathway). (n.d.). PubChem. Retrieved from [Link]

• 2-ethyl fenchol + arbanol. (n.d.). The Good Scents Company. Retrieved from [Link]

Sources

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• 18. mdpi.com [mdpi.com]

Technical Support Center: Enhancing the Detection Limits of 2-Ethylfenchol in Environmental Samples

Welcome to the technical support center dedicated to improving the analytical detection of 2-Ethylfenchol. This resource is designed for researchers, environmental scientists, and analytical chemists who are tasked with quantifying this challenging analyte at trace levels in complex environmental matrices. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the complexities of your analysis and achieve lower detection limits.

Introduction to 2-Ethylfenchol Analysis

2-Ethylfenchol (CAS 18368-91-7) is a synthetic fragrance ingredient with a characteristic earthy and camphor-like odor.[1][2] Its use in various consumer products can lead to its release into the environment, necessitating sensitive analytical methods for its monitoring in matrices such as water and soil. As a tertiary alcohol and a semi-volatile organic compound (SVOC), 2-Ethylfenchol presents several analytical challenges, including potential for poor chromatographic peak shape, low volatility, and susceptibility to matrix effects. This guide will provide you with the expertise to overcome these hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 2-Ethylfenchol that influence its analysis?

A1: Understanding the physicochemical properties of 2-Ethylfenchol is fundamental to developing a robust analytical method.

Property	Value	Implication for Analysis
Molecular Formula	C₁₂H₂₂O[3]	Determines the monoisotopic mass for mass spectrometry.
Molecular Weight	182.30 g/mol [3]	Influences volatility and chromatographic retention.
Boiling Point	105 °C at 15 mmHg[4]	Indicates its semi-volatile nature, suitable for GC analysis.
Density	0.956 g/mL at 25 °C[4]	Relevant for preparing accurate standard solutions.
Solubility	Insoluble in water; soluble in ethanol and most fixed oils.[4]	Dictates the choice of extraction solvents and techniques. Its insolubility in water makes it amenable to extraction from aqueous matrices.
Structure	Tertiary alcohol	The hydroxyl group can cause peak tailing on non-deactivated GC columns and is a target for derivatization.[5]

Q2: Why am I not seeing a signal for 2-Ethylfenchol even when I suspect it's in my sample?

A2: Several factors could contribute to a lack of signal. Firstly, the concentration in your sample may be below the current detection limit of your method. Secondly, as a polar and active compound, 2-Ethylfenchol can be lost through adsorption to active sites in the GC inlet or column.[6][7] Finally, matrix components can suppress the analyte's signal.

Q3: What are the most common analytical techniques for detecting 2-Ethylfenchol at trace levels?

A3: Gas chromatography coupled with mass spectrometry (GC-MS) is the gold standard for the identification and quantification of 2-Ethylfenchol.[8] To achieve low detection limits, sample preparation techniques such as Solid Phase Microextraction (SPME) and Purge-and-Trap (P&T) are commonly employed to pre-concentrate the analyte from the sample matrix.[1][5]

Troubleshooting Guides

This section is divided into the critical stages of the analytical workflow. Each Q&A addresses a specific issue you might encounter.

Part 1: Sample Preparation and Extraction

Q: My recoveries for 2-Ethylfenchol are low and inconsistent when using Headspace-SPME. What can I do?

A: Low and variable recoveries in HS-SPME are often linked to suboptimal extraction parameters and matrix effects. Here’s a systematic approach to troubleshooting:

• Fiber Selection: For terpenoid-like compounds such as 2-Ethylfenchol, a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is often a good starting point as it covers a broad range of analytes.[9] However, for non-polar compounds, a Polydimethylsiloxane (PDMS) fiber might also be effective.[10] It's recommended to screen a few fiber types to find the optimal one for your specific matrix.

• Extraction Temperature and Time: The equilibrium between the sample and the headspace is temperature-dependent. For semi-volatile compounds, increasing the temperature (e.g., to 50-60 °C) can improve partitioning into the headspace.[11] You must also allow sufficient time for this equilibrium to be reached. An equilibration time of 10-30 minutes is a good starting point.[11][12]

• Matrix Modification: The ionic strength of the sample can significantly impact the extraction efficiency of non-polar compounds from water. Adding salt (e.g., NaCl) to your aqueous samples increases the ionic strength and "salts out" the 2-Ethylfenchol, driving it into the headspace for more efficient extraction by the SPME fiber.

• pH Adjustment: While less common for neutral compounds like 2-Ethylfenchol, ensuring a consistent sample pH can help maintain reproducible extraction conditions, especially if your matrix has variable pH.

dot

Caption: Headspace Solid Phase Microextraction (HS-SPME) workflow.

Part 2: GC-MS Analysis

Q: I'm observing significant peak tailing for 2-Ethylfenchol. What is the cause and how can I fix it?

A: Peak tailing for polar compounds like 2-Ethylfenchol is a classic sign of active sites within your GC system.[7][9] The free silanol groups (-Si-OH) on the glass surfaces of the inlet liner and the front of the column can interact with the hydroxyl group of 2-Ethylfenchol, causing some molecules to be retained longer, resulting in a tailing peak.

Here's how to address it:

• Inlet Maintenance: The inlet is a common source of activity.

  • Use a Deactivated Liner: Always use a high-quality, deactivated inlet liner. For active compounds, liners with glass wool can sometimes introduce more activity; a liner with a taper or a cup design can be a better choice.[13]

  • Regular Replacement: Replace the inlet liner and septum regularly. A contaminated liner will have more active sites.

• Column Care:

  • Column Trimming: The front end of the GC column is most susceptible to contamination and degradation. Trimming 10-20 cm from the front of the column can remove active sites and restore peak shape.[7]

  • Use an Inert Column: Employ a column specifically designed for inertness, often labeled with "MS" or "Inert". These columns have a more robust deactivation layer.

• Optimize Injection Parameters:

  • Injection Temperature: Ensure the injection temperature is high enough for efficient volatilization but not so high that it causes analyte degradation. A starting point of 250 °C is common.[5][14]

  • Injection Mode: For trace analysis, splitless injection is generally preferred to transfer the maximum amount of analyte to the column.[15]

Sources

• 1. glsciences.eu [glsciences.eu]
• 2. 2-ethyl Fenchol (18368-91-7) | Chemical Product Exporter [chemicalbull.com]
• 3. 2-ethyl fenchol [flavscents.com]
• 4. 2-ETHYLFENCHOL | 18368-91-7 [chemicalbook.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. royalsocietypublishing.org [royalsocietypublishing.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. hilarispublisher.com [hilarispublisher.com]
• 11. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 12. spectroscopyonline.com [spectroscopyonline.com]
• 13. agilent.com [agilent.com]
• 14. microbiozindia.com [microbiozindia.com]
• 15. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Column Selection for Optimal Separation of 2-Ethylfenchol Isomers

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals tackling the analytical challenge of separating 2-Ethylfenchol isomers. As a substituted monoterpenoid alcohol, 2-Ethylfenchol possesses multiple chiral centers, leading to a complex mixture of stereoisomers (enantiomers and diastereomers) in its synthetic form. The distinct biological and organoleptic properties of each isomer necessitate their accurate separation and quantification.[1][2][3][4]

This document provides in-depth, field-proven insights to guide you through column selection and method optimization, moving beyond simple protocols to explain the why behind each choice.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating 2-Ethylfenchol isomers? A1: The main challenge lies in their structural similarity. 2-Ethylfenchol has multiple stereoisomers (enantiomers and diastereomers) which often have nearly identical physical properties like boiling point and polarity, making them difficult to separate with standard chromatographic columns. Chiral recognition, which requires a chiral stationary phase (CSP) to form transient diastereomeric complexes, is essential for separating the enantiomers.[5][6]

Q2: Which chromatographic technique is best suited for 2-Ethylfenchol analysis: GC, HPLC, or SFC? A2: The choice depends on your specific goals and available instrumentation.

• Gas Chromatography (GC) is generally the preferred method for volatile, thermally stable compounds like terpenes and their derivatives.[7][8][9] It offers high efficiency and is ideal for separating diastereomers and, with the right column, enantiomers.

• Supercritical Fluid Chromatography (SFC) is an outstanding alternative, particularly for chiral separations.[10][11][12] It combines the benefits of both GC and HPLC, offering high-speed, efficient separations while using environmentally friendly carbon dioxide as the primary mobile phase.[12][13]

• High-Performance Liquid Chromatography (HPLC) is also a powerful tool, especially when using modern chiral stationary phases. It is particularly useful if the isomers are not sufficiently volatile or if SFC is unavailable.[14][15]

Q3: What is the single most critical factor for achieving separation of these isomers? A3: The stationary phase chemistry of the column is paramount. No amount of optimization of temperature, pressure, or flow rate can compensate for a stationary phase that lacks the fundamental selectivity for the isomers . For enantiomers, a chiral stationary phase is non-negotiable.[5][14]

Column Selection and Strategy Guide

The optimal column depends on whether you are separating diastereomers or enantiomers. The following decision-making workflow will guide your selection process.

Caption: Logical workflow for selecting the appropriate column type.

Gas Chromatography (GC) Column Selection

Given 2-Ethylfenchol's volatility, GC is an excellent starting point.[4] A Flame Ionization Detector (FID) is typically used for its robustness and universal response to hydrocarbons.[7]

• For Diastereomer Separation (Achiral): Diastereomers have different physical properties and can be separated on achiral columns. The key is exploiting subtle differences in polarity and shape.

  • Mechanism: The hydroxyl (-OH) group in 2-Ethylfenchol allows for strong hydrogen bonding interactions. Stationary phases that can engage in these interactions will provide the best selectivity.

  • Primary Recommendation: WAX (Polyethylene Glycol - PEG) Columns. These highly polar columns interact strongly with the alcohol functional group, and separation is achieved based on the steric accessibility of the hydroxyl group in each diastereomer.[16][17]

  • Secondary Recommendation: Intermediate Polarity Columns (e.g., Phenyl or Cyanopropyl phases). Columns like a DB-624 (6% cyanopropylphenyl) or a Phenyl-based phase can offer alternative selectivity through π-π or dipole-dipole interactions, which may resolve isomers that co-elute on a WAX phase.[17][18]

• For Enantiomer Separation (Chiral): Enantiomers have identical physical properties in an achiral environment and require a Chiral Stationary Phase (CSP).

  • Mechanism: Chiral recognition in GC is achieved when the enantiomers form transient, short-lived diastereomeric complexes with the CSP. The difference in the stability of these complexes leads to different retention times.

  • Primary Recommendation: Derivatized Cyclodextrin Columns. Cyclodextrins are chiral, toroidal-shaped molecules that can include the analyte within their cavity.[19] For separating terpene derivatives, substituted beta-cyclodextrin columns are highly effective and widely documented.[16][20]

Table 1: Recommended GC Columns for 2-Ethylfenchol Isomer Separation

Separation Goal	Recommended Stationary Phase	Mechanism of Separation	Typical Dimensions
Diastereomers	Polyethylene Glycol (WAX)	Hydrogen Bonding, Dipole-Dipole	30-60 m x 0.25 mm ID, 0.25 µm film
Diastereomers	6% Cyanopropylphenyl / 94% Dimethylpolysiloxane	Dipole-Dipole, Dispersion	30-60 m x 0.25 mm ID, 1.40 µm film
Enantiomers	Derivatized Beta-Cyclodextrin	Chiral Inclusion Complexation	30 m x 0.25 mm ID, 0.25 µm film

Supercritical Fluid Chromatography (SFC) & HPLC Column Selection

SFC is a powerful tool for chiral separations, often providing faster and more efficient results than HPLC.[10][11][13] The principles of column selection are largely the same for both techniques.

• For Enantiomer Separation (Chiral):

  • Mechanism: Similar to GC, separation relies on the differential interaction of enantiomers with a CSP. In SFC/HPLC, this involves a combination of hydrogen bonding, π-π interactions, steric hindrance, and dipole-dipole interactions to form diastereomeric complexes.[5]

  • Primary Recommendation: Polysaccharide-Based Columns. CSPs based on derivatives of cellulose or amylose coated or immobilized on a silica support are the most versatile and widely successful for chiral separations.[5][14][15] Screening columns with different polysaccharide backbones and functional groups is a standard approach in method development.

  • Secondary Recommendation: Cyclodextrin-Based Columns. While dominant in GC, cyclodextrin phases are also effective in SFC and HPLC for certain analytes.[5][19]

Troubleshooting Guide

Even with the right column, achieving optimal separation requires careful method development. Here are solutions to common problems.

Caption: Troubleshooting workflow for poor peak resolution.

Q4: My peaks are co-eluting or have very poor resolution (<1.5). What should I do? A4:

• Cause: This indicates insufficient selectivity of your current method. The stationary phase and analytical conditions are not differentiating the isomers effectively.

• Solutions:

  • Optimize Temperature (for GC) or Mobile Phase (for SFC/HPLC): This is the first and most powerful parameter to adjust.[14]

    • GC: Decrease the oven temperature ramp rate (e.g., from 10 °C/min to 2 °C/min). Lowering the temperature increases interaction with the stationary phase, often improving resolution.

    • SFC/HPLC: Systematically vary the percentage of your co-solvent (modifier), such as methanol or ethanol. Small changes can have a large impact on selectivity.[14]

  • Change the Column: If optimizing conditions fails, your stationary phase lacks the required selectivity.

    • For diastereomers on GC, if a WAX column fails, switch to a PFP or a mid-polarity phenyl-based column to engage different separation mechanisms.[16][18]

    • For enantiomers, if one chiral column (e.g., a cellulose-based one) fails, screen other CSPs with different selectors (e.g., an amylose-based or a cyclodextrin-based column).[14][15]

Q5: My peaks are tailing. How can I improve the peak shape? A5:

• Cause: Peak tailing is often caused by active sites on the column or in the system that interact too strongly with the analyte, or by a mismatch between the sample solvent and the mobile phase.[21][22] The hydroxyl group on 2-Ethylfenchol is particularly susceptible to this.

• Solutions:

  • Check for System Activity: Ensure your GC inlet liner is clean and properly deactivated. In HPLC/SFC, contamination in the flow path can cause tailing.[21][23]

  • Modify Mobile Phase (SFC/HPLC): For chiral separations, adding a small amount of an amine modifier (like ethanolamine) or an acidic additive to the mobile phase can dramatically improve the peak shape for polar analytes by masking active sites on the stationary phase.[24]

  • Reduce Sample Load: Injecting too much sample can overload the column and cause peak tailing. Try reducing the injection volume or diluting the sample.[21][23]

Q6: My retention times are drifting between injections. What is the cause? A6:

• Cause: Unstable retention times point to a lack of equilibrium in the system or fluctuations in experimental conditions.[21][22]

• Solutions:

  • Ensure Column Equilibration: Before starting a sequence of analyses, allow sufficient time for the column to equilibrate with the carrier gas or mobile phase at the initial conditions. This is critical for gradient methods.[21]

  • Check for Leaks: In any chromatographic system, a small leak can cause fluctuations in flow rate and pressure, leading to shifting retention times.

  • Verify Temperature and Mobile Phase Consistency: Ensure the column oven temperature is stable and that the mobile phase is freshly prepared and properly mixed.[22]

Starting Experimental Protocols

These protocols provide robust starting points for your method development.

Protocol 1: GC-FID Screening for 2-Ethylfenchol Diastereomers

This method is designed as a general-purpose starting point for separating the diastereomers of 2-Ethylfenchol.

Parameter	Setting	Rationale
Column	WAX-type (PEG), 30 m x 0.25 mm ID, 0.25 µm film	A polar phase to maximize interaction with the alcohol group.[16][17]
Carrier Gas	Helium or Hydrogen	Standard carrier gases for GC.
Linear Velocity	35 cm/sec	A good starting point for efficiency.
Injector Temp.	250 °C	Ensures complete vaporization of the analyte.
Split Ratio	50:1	Prevents column overloading while maintaining good sensitivity.
Oven Program	50 °C (hold 1 min), ramp at 4 °C/min to 220 °C	A slow ramp is crucial for resolving closely eluting isomers.
Detector	FID @ 250 °C	Universal detector for organic compounds.

Protocol 2: Chiral GC-FID Separation of 2-Ethylfenchol Enantiomers

This protocol is tailored for resolving enantiomers using a common type of chiral column.

Parameter	Setting	Rationale
Column	Derivatized Beta-Cyclodextrin, 30 m x 0.25 mm ID, 0.25 µm film	A well-established CSP for separating terpene and alcohol enantiomers.[16][20]
Carrier Gas	Hydrogen	Often provides better efficiency and faster analysis times than helium.
Linear Velocity	40 cm/sec	Optimized for hydrogen carrier gas.
Injector Temp.	240 °C	Standard for this type of analysis.
Split Ratio	100:1	A higher split ratio is often needed for the sharp peaks in chiral GC.
Oven Program	60 °C (hold 1 min), ramp at 2 °C/min to 180 °C	A very slow temperature ramp is critical to resolve enantiomers.
Detector	FID @ 250 °C	Standard detector.

References

• Review: Isomer Separation, Chiral Resolution, and Structure Elucidation Analyses Are the Future of Analytical Supercritical Fluid Chromatography—Mass Spectrometry. (n.d.). Scirp.org.
• The Use of supercritical Fluid Chromatography as an Isomeric Separation Technique in Food Analysis. (2022). Omics.
• Technical Support Center: Optimizing GC Column Selection for Separating Alcohol Isomers. (n.d.). Benchchem.
• Playing with Selectivity for Optimal Chiral Separation. (2023).
• Best GC Columns for Alcohol Analysis: Methanol, Ethanol, Propanol & More. (2025). PharmaGuru.
• Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separ
• Chiral separation of Triacyclglycerols Isomers by Supercritical fluid chrom
• A Guide to Selective Columns for Isomer Separation. (2024).
• Supercritical fluid chrom
• Chiral column chrom
• Technical Support Center: Troubleshooting Separation of Ortho and Para Isomers. (n.d.). Benchchem.
• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separ
• The Effect of the Stationary Phase on Resolution in the HPLC-Based Separation of Racemic Mixtures Using Vancomycin as a Chiral Selector: A Case Study with Profen Nonsteroidal Anti-Inflamm
• Chiral Stationary Phases for High Performance Liquid Chromatographic Separation of Enantiomers: A Mini-Review. (n.d.).
• Separation of stereoisomers of some terpene derivatives by capillary gas chromatography-mass spectrometry and high-performance liquid chromatography using beta-cyclodextrin deriv
• Successful HPLC Operation – A Troubleshooting Guide. (n.d.). Thermo Fisher Scientific.
• Gas Chromatography (GC) Column Selection Guide. (n.d.). Sigma-Aldrich.
• HPLC Troubleshooting Guide. (n.d.). SCION Instruments.
• LC Chromatography Troubleshooting Guide. (2023). HALO Columns.
• New GC Columns for Improved Blood Alcohol Separ
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Enhancing the resolution of 2-Ethylfenchol from interfering compounds

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting strategies for the analytical separation of 2-Ethylfenchol from complex matrices. As Senior Application Scientists, we understand the nuances of chromatographic separation and aim to provide you with the causal reasoning behind our experimental recommendations, ensuring the integrity and validity of your results.

Introduction to the Challenge

2-Ethylfenchol, a valuable fragrance and flavor compound, presents a significant analytical challenge due to its structural similarity to other terpenes and the complexity of the matrices in which it is often found, such as essential oils and consumer products.[1][2] Achieving accurate quantification and identification requires high-resolution separation from a myriad of potential interfering compounds, including isomers, diastereomers, and other structurally related molecules.[3] This guide provides a systematic approach to troubleshooting and enhancing the resolution of 2-Ethylfenchol in your chromatographic analyses.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for 2-Ethylfenchol analysis?

A1: Gas chromatography (GC) coupled with a flame ionization detector (FID) or a mass spectrometer (MS) is the most prevalent method for analyzing volatile compounds like 2-Ethylfenchol.[4][5] GC-MS is particularly powerful as it provides both chromatographic separation and mass spectral information for confident identification.

Q2: What are the likely interfering compounds when analyzing 2-Ethylfenchol?

A2: The most probable interfering compounds are its own isomers and diastereomers, such as exo- and endo-isomers of 2-Ethylfenchol, as well as other fenchol derivatives and terpene alcohols commonly found in fragrance and flavor formulations.[3][6] Additionally, complex matrices like cosmetics can introduce a host of other volatile and semi-volatile compounds that may co-elute.[7]

Q3: My 2-Ethylfenchol peak is showing significant tailing. What are the potential causes and solutions?

A3: Peak tailing is a common issue in GC analysis and can be caused by several factors:

• Active Sites: The GC liner, injection port, or the front of the analytical column may have active sites (e.g., silanol groups) that interact with the hydroxyl group of 2-Ethylfenchol.

• Column Overload: Injecting too concentrated a sample can lead to peak tailing.

• Improper Column Installation: A poorly cut column or incorrect insertion depth into the injector or detector can cause peak distortion.

Solutions include using a deactivated liner, checking for and eliminating leaks, and ensuring proper column installation.[7]

Q4: I am observing poor resolution between 2-Ethylfenchol and an unknown peak. What is the first step to improve separation?

A4: The first step is to optimize your GC method parameters. Modifying the temperature program (slower ramp rate), carrier gas flow rate (optimizing for the column's efficiency), and injection technique can significantly improve resolution. If these adjustments are insufficient, changing the stationary phase of the GC column to one with a different selectivity is the next logical step.

Troubleshooting Guide: From Poor Resolution to Confident Identification

This section provides a structured approach to systematically troubleshoot and resolve common separation issues encountered during 2-Ethylfenchol analysis.

Scenario 1: Co-elution with an Isomeric Interference

You observe a single, broad, or misshapen peak where you expect to see 2-Ethylfenchol, suggesting co-elution with one or more of its isomers.

Before considering more complex solutions, exhaust the potential of your current analytical setup.

• Temperature Program Refinement: A slower temperature ramp will increase the time analytes spend interacting with the stationary phase, often improving the separation of closely eluting compounds.

• Carrier Gas Flow Rate Adjustment: Ensure your carrier gas flow rate is optimal for your column dimensions to achieve the highest efficiency.

If method optimization fails, the stationary phase of your GC column is the most critical factor influencing selectivity.

• Standard Non-Polar Columns (e.g., DB-5ms, HP-5ms): These columns separate primarily based on boiling point. While useful for general screening, they may not resolve structurally similar isomers.

• Intermediate Polarity Columns (e.g., DB-17ms, HP-50+): These columns offer different selectivity based on dipole-dipole interactions and can often resolve compounds that co-elute on non-polar phases.

• Polar Columns (e.g., WAX columns): These columns provide strong hydrogen bonding interactions and are excellent for separating polar compounds like alcohols. However, they may have lower thermal stability.

• Chiral Columns: For separating enantiomers or diastereomers of 2-Ethylfenchol, a chiral stationary phase is essential.[8][9][10][11][12] These columns, often based on cyclodextrin derivatives, provide the specific stereoselective interactions needed for chiral separations.[9][10][12]

Table 1: GC Column Selection Guide for 2-Ethylfenchol Analysis

Column Type	Stationary Phase Principle	Application for 2-Ethylfenchol
Non-Polar	Dispersive (van der Waals) forces	General purpose, separation by boiling point.
Intermediate Polarity	Dipole-dipole, π-π interactions	Improved resolution of polar isomers.
Polar	Hydrogen bonding	Good for separating alcohols, but may have bleed issues.
Chiral	Stereoselective interactions	Essential for separating enantiomers/diastereomers.

For highly complex matrices where single-dimension GC is insufficient, more advanced techniques are necessary.

• Comprehensive Two-Dimensional Gas Chromatography (GCxGC-TOFMS): This powerful technique utilizes two columns with different selectivities, providing a significant increase in peak capacity and resolving power.[1][2][4][5] It is particularly effective for separating trace analytes in complex fragrance mixtures.[1][5]

Scenario 2: Matrix Interferences from Complex Formulations

When analyzing 2-Ethylfenchol in cosmetic or consumer products, the sample matrix itself can be a significant source of interference.

The goal of sample preparation is to isolate the analytes of interest from the bulk of the matrix.

• Headspace (HS) Analysis: This technique is ideal for volatile compounds like 2-Ethylfenchol in complex, non-volatile matrices.[6] By analyzing the vapor phase above the sample, matrix interferences are minimized.

• Solid-Phase Microextraction (SPME): SPME is a solvent-free extraction technique that can be used to concentrate volatile and semi-volatile analytes from a sample onto a coated fiber.[13][14][15] The choice of fiber coating is critical for selectively extracting the target compounds.

• Liquid-Liquid Extraction (LLE): A classic technique that can be effective but may also extract a larger amount of interfering compounds.[7]

Table 2: Sample Preparation Technique Comparison

Technique	Principle	Advantages	Disadvantages
Headspace (HS)	Analysis of the vapor phase in equilibrium with the sample.	Minimizes matrix effects, easily automated.	May not be sensitive enough for trace analysis.
SPME	Adsorption/absorption of analytes onto a coated fiber.	Solvent-free, can concentrate analytes.	Fiber selection is critical, potential for carryover.
LLE	Partitioning of analytes between two immiscible liquids.	Well-established, can handle larger sample volumes.	Can be labor-intensive, may extract interferences.

This protocol provides a starting point for the analysis of 2-Ethylfenchol in a cream-based cosmetic product.

• Sample Preparation:

  • Accurately weigh 0.5 g of the cosmetic sample into a 20 mL headspace vial.

  • Add 1 g of NaCl to increase the vapor pressure of the analytes.

  • Add an appropriate internal standard.

  • Seal the vial immediately.

• Headspace Incubation:

  • Incubate the vial at 80°C for 20 minutes with agitation.

• GC-MS Analysis:

  • Inject 1 mL of the headspace into the GC-MS system.

  • Use a suitable GC column and temperature program to separate the analytes.

Conclusion

Enhancing the resolution of 2-Ethylfenchol from interfering compounds is a multi-faceted challenge that requires a systematic and logical approach. By understanding the principles of chromatographic separation and strategically selecting and optimizing your analytical method, you can achieve accurate and reliable results. This guide provides a framework for troubleshooting common issues and implementing advanced techniques to overcome even the most challenging separation problems.

References

• SepSolve Analytical. (n.d.). Fragrance profiling with GCxGC-TOF MS.
• JEOL. (n.d.). Using GCxGC/HRTOFMS with EI/FI/PI for component identification and time variation analysis of perfume. JEOL Resources.
• LECO Corporation. (n.d.). Improved GCxGC-TOFMS Workflow to More Efficiently Meet Compliance and Confidence Requirements for Fragrance Allergen Analysis.
• Humston-Fulmer, E. M., Fell, L. M., & Binkley, J. E. (n.d.). Flow Modulated GCxGC Coupled to TOFMS for Non-Target Profiling of Food, Flavor, and Fragrance Samples.
• BenchChem. (n.d.). Application Notes and Protocols for Fragrance Analysis in Cosmetics.
• News-Medical. (2024, October 17).
• Cordero, C., Gabetti, E., Bicchi, C., Merle, P., & Belhassen, E. (2019). GC×GC with parallel detection by FID and TOF MS featuring tandem ionization: extra-dimensions for great flexibility in fragrance allergens profiling. ISCC & GCxGC 2019.
• Pinto, C. G., et al. (2021). Recent Advances in Sample Preparation for Cosmetics and Personal Care Products Analysis. Molecules, 26(16), 4935.
• Hofstetter, J., et al. (2021).
• MatheO. (n.d.).
• Chromatography Today. (2016, February/March).
• Google Patents. (n.d.). US11760957B2 - Compositions containing fenchols and methods of use.
• Shimadzu. (n.d.). Simplified Cannabis Terpene Profiling by GCMS.
• Sigma-Aldrich. (n.d.). HS-SPME-GC/MS Analysis of Terpenes in Hops & Cannabis.
• ResearchGate. (n.d.).
• LCGC International. (n.d.). Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool.
• BenchChem. (n.d.).
• AZoM. (2022, July 22).
• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC.
• Agilent. (n.d.).
• Armstrong, D. W., et al. (2018).
• The Chrom Doctor. (n.d.).
• Fisher Scientific. (n.d.). GC Columns.
• CORE. (n.d.).
• Sigma-Aldrich. (n.d.). Separation of Alcohols and Esters in Spirits using Serially Connected GC Columns.

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• 15. researchgate.net [researchgate.net]

Technical Support Center: Stability of 2-Ethylfenchol Stock Solutions

This guide is designed for researchers, scientists, and drug development professionals to ensure the integrity and reliability of experimental results by addressing the critical aspect of 2-Ethylfenchol stock solution stability. As a key reference material in various applications, understanding its stability profile is paramount for generating reproducible and accurate data. This document provides in-depth, experience-driven guidance on preparing, storing, and troubleshooting 2-Ethylfenchol stock solutions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 2-Ethylfenchol?

A1: 2-Ethylfenchol is a chemically stable bicyclic monoterpene alcohol.[1] It is known to be stable across a wide pH range.[2] However, like all chemical reagents, its stability in a prepared stock solution is finite and depends on the solvent, storage conditions, and concentration.

Q2: What are the primary factors that can cause degradation of a 2-Ethylfenchol stock solution?

A2: The most common factors leading to the degradation of organic molecules like 2-Ethylfenchol include:

• Oxidation: Exposure to atmospheric oxygen or oxidizing agents can be a degradation pathway for alcohols.

• Temperature: Elevated temperatures can accelerate degradation reactions.

• Light Exposure (Photolysis): UV or ambient light can provide the energy to initiate degradation.

• Solvent Reactivity: The choice of solvent can impact stability. While generally stable, reactive impurities in the solvent could potentially interact with the analyte.

• Improper Storage: Frequent freeze-thaw cycles or storage in containers that are not inert or airtight can compromise the solution's integrity.

Q3: What is the recommended solvent for preparing 2-Ethylfenchol stock solutions?

A3: 2-Ethylfenchol is soluble in ethanol, propylene glycol, and most fixed oils, but it is insoluble in water.[3] For most laboratory applications, high-purity ethanol or methanol are recommended due to their volatility (which simplifies sample preparation for analysis) and compatibility with common analytical techniques like Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

Q4: How should I store my 2-Ethylfenchol stock solutions?

A4: For optimal stability, stock solutions should be stored in amber glass vials with airtight caps to protect from light and prevent solvent evaporation. It is recommended to store them at a controlled cool temperature, typically 2-8°C. For long-term storage, freezing at -20°C may be appropriate, but the potential for freeze-thaw degradation should be evaluated.

Q5: How long can I expect my 2-Ethylfenchol stock solution to be stable?

A5: The stability period is highly dependent on the storage conditions and solvent. A properly prepared and stored stock solution in high-purity ethanol, kept at 2-8°C and protected from light, can be stable for several months. However, it is best practice to establish an in-house stability protocol to determine a precise shelf-life for your specific conditions.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments that could be related to the stability of your 2-Ethylfenchol stock solution.

Issue 1: I am seeing a decrease in the peak area of 2-Ethylfenchol in my chromatograms over time.

• Potential Cause 1: Degradation of 2-Ethylfenchol.

  • Scientific Rationale: A consistent decrease in the analyte's peak area, while the injection volume and other parameters remain constant, is a classic indicator of degradation. The concentration of 2-Ethylfenchol in the solution is decreasing.

  • Troubleshooting Steps:

    • Prepare a fresh stock solution: Compare the peak area of the fresh standard to the aged standard under identical analytical conditions. A significant difference confirms degradation of the older solution.

    • Review storage conditions: Ensure the solution was stored at the recommended temperature, protected from light, and in a tightly sealed container.

    • Consider the solvent: Verify the purity of the solvent used. Impurities could be accelerating degradation.

• Potential Cause 2: Solvent Evaporation.

  • Scientific Rationale: If the container is not properly sealed, volatile solvents like ethanol or methanol will evaporate over time, leading to an increase in the concentration of 2-Ethylfenchol, which would manifest as a larger peak area. However, if the sample is being diluted to a working concentration, inconsistent solvent evaporation from the stock could lead to variability.

  • Troubleshooting Steps:

    • Check the container seal: Ensure the cap is secure and the liner is intact.

    • Use parafilm: For extra security, wrap the cap and neck of the vial with parafilm.

    • Minimize opening: Aliquot the stock solution into smaller, single-use vials to avoid repeatedly opening the main stock.

Issue 2: I am observing new, unidentified peaks in the chromatogram of my aged 2-Ethylfenchol solution.

• Potential Cause: Formation of Degradation Products.

  • Scientific Rationale: The appearance of new peaks that are not present in a freshly prepared standard is strong evidence of degradation. These new peaks represent the chemical products formed as 2-Ethylfenchol breaks down. Based on the structure of 2-Ethylfenchol (a bicyclic monoterpene alcohol), potential degradation pathways include oxidation.

  • Troubleshooting Steps:

    • Perform a Forced Degradation Study: To tentatively identify the source of the new peaks, you can intentionally stress a fresh solution of 2-Ethylfenchol. This is a core component of developing a stability-indicating analytical method.

    • Analyze with Mass Spectrometry (MS): If your analytical setup includes a mass spectrometer (e.g., GC-MS), the mass spectra of the new peaks can provide structural information to help identify the degradation products.

    • Discard the solution: The presence of degradation products indicates the stock solution is no longer reliable for quantitative analysis.

Experimental Protocols

Protocol 1: Preparation of a 2-Ethylfenchol Stock Solution (1 mg/mL)

Materials:

• 2-Ethylfenchol (≥97% purity)

• Ethanol (HPLC grade or equivalent)

• 10 mL amber glass volumetric flask with a ground glass stopper or screw cap with a PTFE liner

• Analytical balance

Procedure:

• Accurately weigh approximately 10 mg of 2-Ethylfenchol directly into the 10 mL volumetric flask. Record the exact weight.

• Add approximately 5 mL of ethanol to the flask and gently swirl to dissolve the 2-Ethylfenchol completely.

• Once dissolved, add ethanol to the flask until the bottom of the meniscus is level with the calibration mark.

• Stopper the flask and invert it 15-20 times to ensure the solution is homogeneous.

• Calculate the exact concentration based on the weight of 2-Ethylfenchol and the final volume.

• Label the flask with the compound name, concentration, solvent, preparation date, and preparer's initials.

• Store at 2-8°C, protected from light.

Protocol 2: Basic Forced Degradation Study

Objective: To intentionally degrade 2-Ethylfenchol to understand its degradation profile and test the specificity of an analytical method. This protocol is a simplified version based on principles outlined in ICH guidelines.

Materials:

• 2-Ethylfenchol stock solution (e.g., 1 mg/mL in ethanol)

• 1 M Hydrochloric Acid (HCl)

• 1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• HPLC or GC system

• pH meter

• Heating block or water bath

• UV lamp (for photostability)

Procedure:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M HCl. Heat at 60°C for 2 hours. Cool, neutralize with NaOH, and analyze.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M NaOH. Let stand at room temperature for 2 hours. Neutralize with HCl and analyze.

• Oxidation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Let stand at room temperature for 24 hours, protected from light. Analyze.

• Thermal Degradation: Place a tightly capped vial of the stock solution in a heating block at 60°C for 24 hours. Cool and analyze.

• Photostability: Expose a vial of the stock solution to a UV lamp for 24 hours. Analyze.

• Control: Keep a sample of the stock solution at 2-8°C, protected from light.

Analysis: Analyze all stressed samples and the control sample by your chosen chromatographic method. A stability-indicating method will show a decrease in the 2-Ethylfenchol peak and the appearance of new peaks (degradants) that are well-resolved from the parent peak.

Data Presentation

Table 1: Recommended Storage Conditions and Solvents

Parameter	Recommendation	Rationale
Solvent	High-purity Ethanol or Methanol	Good solubility, compatible with GC/HPLC, readily available.
Temperature	2-8°C (Refrigerated)	Slows down potential degradation reactions.
Container	Amber glass vial with PTFE-lined cap	Protects from light, prevents solvent evaporation and leaching.
Atmosphere	Standard (airtight seal)	Minimizes exposure to atmospheric oxygen and moisture.

Visualizations

Experimental Workflow for Stability Testing

This diagram outlines the logical flow for establishing the stability of a 2-Ethylfenchol stock solution.

Caption: Decision workflow for assessing the stability of 2-Ethylfenchol stock solutions.

References

• Rajagopalan, A., & Kroutil, W. (2011). Biocatalytic Reactions: Selected Highlights. ChemCatChem, 3(10), 1487-1493. Available from: [Link]

• Nowik, W., et al. (2025). Metal Ion Reduction, Chelation, and Cytotoxicity of Selected Bicyclic Monoterpenes and Their Binary Mixtures. Molecules, 30(6), 1234. Available from: [Link]

• Perflavory. (n.d.). 2-ethyl fenchol, 18368-91-7. Available from: [Link]

• Matysová, L., et al. (2010). A New Validated HPLC Method for the Simultaneous Determination of 2-phenoxyethanol, Methylparaben, Ethylparaben and Propylparaben in a Pharmaceutical Gel. Indian Journal of Pharmaceutical Sciences, 72(4), 421-425. Available from: [Link]

• ResearchGate. (2010). A New Validated HPLC Method for the Simultaneous Determination of 2-phenoxyethanol, Methylparaben, Ethylparaben and Propylparaben in a Pharmaceutical Gel. Available from: [Link]

• Patel, Y. P., et al. (2014). Stability Indicating HPLC Method Development and Validation. International Journal of Pharmaceutical Sciences Review and Research, 28(2), 163-171. Available from: [Link]

• Quest Journals. (2023). Development of Validated Stability-Indicating Assay Methods- Critical Review. Journal of Research in Pharmaceutical Science, 8(10), 50-58. Available from: [Link]

• PubMed. (2024). Comprehensive analysis of chemical and enantiomeric stability of terpenes in Cannabis sativa L. flowers. Available from: [Link]

• PubMed. (2010). A New Validated HPLC Method for the Simultaneous Determination of 2-phenoxyethanol, Methylparaben, Ethylparaben and Propylparaben in a Pharmaceutical Gel. Available from: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Solvents and Polarity. Available from: [Link]

• The Good Scents Company. (n.d.). 2-ethyl fenchol. Available from: [Link]

• PubMed. (1988). Biosynthesis of monoterpenes. Stereochemistry of the enzymatic cyclization of geranyl pyrophosphate to (-)-endo-fenchol. Available from: [Link]

• PubMed Central. (2012). Stability-Indicating HPLC Method for the Determination of Cefcapene Pivoxil. Available from: [Link]

• bioRxiv. (2021). Evolving a generalist biosensor for bicyclic monoterpenes. Available from: [Link]

• LCGC International. (2021). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. Available from: [Link]

• ResearchGate. (n.d.). Division of monoterpenes (acyclic, monocyclic, bicyclic). Available from: [Link]

• PubMed. (1991). Monoterpene biosynthesis: mechanistic evaluation of the geranyl pyrophosphate:(-)-endo-fenchol cyclase from fennel (Foeniculum vulgare). Available from: [Link]

• Journal of the American Chemical Society. (1982). Conformations of some bicyclic monoterpenes based on bicyclo[3.1.0]hexane from their low-resolution microwave spectra. Available from: [Link]

• PubMed. (2014). Preparation of phenols by phthaloyl peroxide-mediated oxidation of arenes. Available from: [Link]

• Graz University of Technology. (2024). Characterization of Camphene- and Fenchol-Based Hydrophobic Eutectic Solvents and Their Application in Aldehyde Extraction. Available from: [Link]

• University of Calgary. (2023). Solubility of Organic Compounds. Available from: [Link]

• ResearchGate. (n.d.). Some important structures and further bicyclic monoterpenes. Available from: [Link]

• Agronomy. (2022). Utility of Comprehensive GC×GC Gas Chromatography in Finding Varietal Markers among Volatile Compounds in Non-Aromatic Red Wines. Available from: [Link]

• PubMed Central. (2019). Gas Chromatography–Mass Spectrometry-Based Classification of 12 Fennel (Foeniculum vulgare Miller) Varieties Based on Their Aroma Profiles and Estragole Levels as Analyzed Using Chemometric Tools. Available from: [Link]

• Journal of Pharmaceutical and Biomedical Analysis. (1995). Development and validation of chromatographic methods (HPLC and GC) for the determination of the active components (benzocaine, tyrothricin and menthol) in throat lozenges. Available from: [Link]

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• 3. 2-ETHYLFENCHOL | 18368-91-7 [chemicalbook.com]

Overcoming challenges in the chiral synthesis of 2-Ethylfenchol

Welcome to the technical support center for the chiral synthesis of 2-Ethylfenchol. This guide is designed for researchers, scientists, and professionals in drug development and fragrance chemistry who are navigating the complexities of this stereoselective synthesis. Here, we address common challenges and frequently asked questions in a direct, question-and-answer format, grounded in established chemical principles and practical laboratory experience. Our goal is to provide not just procedural steps, but the underlying rationale to empower you to troubleshoot and optimize your experiments effectively.

Troubleshooting Guide: Overcoming Common Hurdles

The synthesis of 2-Ethylfenchol, typically achieved through the nucleophilic addition of an ethyl group to a fenchone precursor, presents several stereochemical and practical challenges. This section is dedicated to resolving the most common issues encountered during this process.

Question 1: My reaction yield is consistently low when reacting ethylmagnesium bromide with (-)-fenchone. What are the likely causes and how can I improve it?

Answer:

Low yields in the Grignard reaction with sterically hindered ketones like fenchone are a frequent challenge. The primary culprits are often competing side reactions, namely enolization of the ketone and reduction of the carbonyl group.

• Enolization: The Grignard reagent, being a strong base, can abstract a proton from the α-carbon of the fenchone, forming an enolate. This enolate is unreactive towards further nucleophilic addition and, upon aqueous workup, reverts to the starting fenchone.

• Reduction: If the Grignard reagent possesses a β-hydrogen (as in ethylmagnesium bromide), it can act as a reducing agent, transferring a hydride to the carbonyl carbon. This results in the formation of fenchol, an undesired byproduct.

Troubleshooting Workflow:

To mitigate these side reactions and enhance the yield of the desired 2-Ethylfenchol, the addition of anhydrous cerium(III) chloride (CeCl₃) is highly recommended. This forms an organocerium reagent in situ, which is significantly less basic but still highly nucleophilic.

Detailed Protocol for Cerium(III) Chloride-Mediated Grignard Addition:

• Drying of Cerium(III) Chloride: Anhydrous CeCl₃ is crucial. Commercially available "anhydrous" CeCl₃ should be dried under vacuum at ~140-150 °C for several hours immediately before use to remove any absorbed water.

• Reaction Setup: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), suspend the anhydrous CeCl₃ in dry tetrahydrofuran (THF).

• Pre-complexation: Stir the suspension vigorously for at least 2 hours at room temperature. This step is critical for the activation of the cerium salt.

• Addition of Fenchone: Add a solution of (-)-fenchone in dry THF to the CeCl₃ suspension and continue stirring for another hour.

• Grignard Addition: Cool the reaction mixture to a low temperature (e.g., -78 °C or 0 °C) and add the ethylmagnesium bromide solution dropwise via a syringe pump over an extended period. The slow addition and low temperature help to control the exothermicity of the reaction and further minimize side reactions.

• Quenching and Workup: After the addition is complete, allow the reaction to stir for a few more hours at low temperature before quenching with a saturated aqueous solution of ammonium chloride (NH₄Cl). Proceed with a standard aqueous workup and extraction.

This method has been shown to significantly improve the yields of addition products to sterically hindered ketones like fenchone[1][2][3].

Question 2: I've obtained a mixture of diastereomers (exo and endo 2-Ethylfenchol). How can I separate them, and how can I control the diastereoselectivity of the reaction?

Answer:

The nucleophilic addition of the ethyl group to the prochiral carbonyl carbon of fenchone creates a new stereocenter, resulting in the formation of two diastereomers: the exo and endo isomers. The facial selectivity of the attack determines the ratio of these products.

• Exo-attack: The ethyl group adds from the less sterically hindered face of the fenchone molecule.

• Endo-attack: The ethyl group adds from the more sterically hindered face.

Separation of Diastereomers:

Since diastereomers have different physical properties, they can typically be separated by standard chromatographic techniques.

Separation Method	Eluent System (Example)	Considerations
Flash Column Chromatography	Hexane/Ethyl Acetate gradient	The polarity difference between the exo and endo isomers may be small, requiring careful optimization of the eluent system and potentially the use of a high-purity silica gel.
Preparative HPLC	C18 or Phenyl-Hexyl column	Can provide higher resolution for difficult separations.

Controlling Diastereoselectivity:

Achieving high diastereoselectivity is a key challenge. The steric hindrance of the fenchone structure generally favors the exo product. However, the choice of nucleophile and reaction conditions can influence the outcome.

• Bulky Reagents: Employing a bulkier ethylating agent might enhance the preference for attack from the less hindered exo face.

• Chelation Control: The use of certain Lewis acids can promote chelation with the carbonyl oxygen, potentially altering the conformation of the substrate and influencing the direction of nucleophilic attack. The use of CeCl₃, as mentioned previously, can also have an effect on the diastereomeric ratio[1].

• Temperature: Lower reaction temperatures generally lead to higher selectivity by favoring the transition state with the lower activation energy.

Question 3: How can I confirm the enantiomeric purity of my synthesized 2-Ethylfenchol?

Answer:

Determining the enantiomeric excess (ee) of your product is crucial in any chiral synthesis. Since enantiomers have identical physical properties in an achiral environment, specialized analytical techniques are required.

Analytical Methods for Enantiomeric Excess Determination:

• Chiral Gas Chromatography (GC): This is a common and effective method. The sample is passed through a GC column coated with a chiral stationary phase (CSP). The enantiomers interact differently with the CSP, leading to different retention times and thus separation.

• Chiral High-Performance Liquid Chromatography (HPLC): Similar to chiral GC, this method uses a column with a chiral stationary phase to separate the enantiomers.

• NMR Spectroscopy with Chiral Shift Reagents: In the presence of a chiral lanthanide shift reagent, the enantiomers of 2-Ethylfenchol will form diastereomeric complexes that exhibit different chemical shifts in the ¹H or ¹³C NMR spectrum. The integration of the distinct signals allows for the determination of the enantiomeric ratio.

• Derivatization with a Chiral Reagent: Reacting the 2-Ethylfenchol with a chiral derivatizing agent (e.g., Mosher's acid chloride) forms diastereomeric esters. These diastereomers can then be separated and quantified using standard achiral chromatography or analyzed by NMR, as they will have distinct signals[4][5].

Frequently Asked Questions (FAQs)

Q1: What is the typical starting material for the chiral synthesis of 2-Ethylfenchol?

A1: The most common and commercially available chiral precursor is (-)-fenchone or (+)-fenchone . These are naturally derived, sterically hindered bicyclic monoterpene ketones that provide the chiral scaffold for the synthesis[1].

Q2: Can I use an organolithium reagent instead of a Grignard reagent for the ethylation?

A2: Yes, organolithium reagents such as ethyllithium can be used. They are generally more reactive than Grignard reagents, which can sometimes be advantageous. However, their higher basicity can also exacerbate the problem of enolization. The use of CeCl₃ to generate the less basic organocerium reagent is also beneficial when using organolithium reagents[1][2].

Q3: My NMR spectrum of the crude product is complex. How can I distinguish the product signals from byproducts?

A3: A complex NMR spectrum of the crude product likely indicates the presence of starting material (fenchone), the desired exo and endo 2-Ethylfenchol diastereomers, and the reduction byproduct (fenchol). Comparing the crude spectrum to the spectra of the pure starting material and, if available, an authentic sample of fenchol will help in identifying these species. The diastereomeric products will have distinct, albeit potentially overlapping, sets of signals. 2D NMR techniques like COSY and HSQC can be invaluable in assigning the complex signals to the respective isomers.

Q4: Are there any safety precautions I should be aware of during this synthesis?

A4: Yes, standard laboratory safety procedures should be strictly followed. Organometallic reagents like Grignard and organolithium reagents are highly reactive, pyrophoric (can ignite spontaneously in air), and react violently with water. All reactions involving these reagents must be conducted under a dry, inert atmosphere (argon or nitrogen) using anhydrous solvents. Appropriate personal protective equipment (PPE), including safety glasses, flame-retardant lab coat, and gloves, is mandatory.

Q5: Besides nucleophilic addition, are there other strategies for the chiral synthesis of 2-Ethylfenchol?

A5: While nucleophilic addition to fenchone is the most direct route, other strategies could theoretically be employed, such as the catalytic asymmetric ethylation of a fenchone-derived enolate or enol ether. However, these methods are generally more complex and less commonly reported for this specific target. The use of chiral auxiliaries attached to the fenchone scaffold could also be explored to direct the stereochemical outcome of the ethyl group addition.

References

• Imamoto, T., Sugiura, Y., & Takiyama, N. (1984). Reactions of carbonyl compounds with Grignard reagents in the presence of cerium chloride. Tetrahedron Letters, 25(38), 4233-4236.
• Imamoto, T. (1990). Carbonyl addition reactions promoted by cerium reagents. Pure and Applied Chemistry, 62(4), 747-752.
• Reddit. (2023). Help with Grignard Reaction. r/Chempros.
• Hartung, J., & Schimossek, K. (1996). Insights into the Cerium Chloride‐Catalyzed Grignard Addition to Esters. Liebigs Annalen, 1996(11), 1735-1743.
• Johnson, C. R., & Tait, B. D. (1987). A new approach to the synthesis of prostaglandins: The use of cerium(III) chloride for the conjugate addition of organometallics to α,β-unsaturated ketones. The Journal of Organic Chemistry, 52(2), 281-283.
• Kobayashi, S., & Nishio, K. (1994). Reactions of Allylmagnesium Reagents with Carbonyl Compounds and Compounds with C=N Double Bonds: Their Diastereoselectivities Generally Cannot Be Analyzed Using the Felkin–Anh and Chelation-Control Models. The Journal of Organic Chemistry, 59(22), 6620-6628.
• Solà, J., et al. (2001). Chiral β- and γ-aminoalcohols derived from (+)-camphor and (−)-fenchone as catalysts for the enantioselective addition of diethylzinc to benzaldehyde. Tetrahedron: Asymmetry, 12(15), 2225-2230.
• Madeira, C., et al. (2015). Chiral Drug Analysis in Forensic Chemistry: An Overview. Molecules, 20(7), 13135-13175.
• Restek Corporation. (n.d.). A Guide to the Analysis of Chiral Compounds by GC.
• Pichini, S., et al. (2002). Indirect chromatographic approach for enantioselective analysis of chiral environmental pollutants.
• Tao, Q. F., et al. (2002). Analysis of enantiomers of chiral phenethylamine drugs by capillary gas chromatography/mass spectrometry/flame-ionization detection and pre-column chiral derivatization. Journal of Biochemical and Biophysical Methods, 54(1-3), 103-113.
• Al-Zaydi, K. M. (2009). A Simple and Efficient Approach to the Synthesis of Endo and Exo Bicyclo[6.1.0]nona-3,5-diene-9-carboxaldehyde. Molecules, 14(3), 1187-1194.
• Wiesler, S., et al. (2021). Optimization of the Grignard reagent formation. The Journal of Organic Chemistry, 86(9), 6515-6525.
• Asymmetric. (2015). Reactions of Grignard Reagents. Master Organic Chemistry.
• Orita, A., et al. (2012). Grignard Method for Preparing Thioesters from Esters and Its Application to One-Pot Synthesis of Ketones and Aldehydes. Organic letters, 14(17), 4482-4485.

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• 5. Analysis of enantiomers of chiral phenethylamine drugs by capillary gas chromatography/mass spectrometry/flame-ionization detection and pre-column chiral derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of a GC-MS Method for 2-Ethylfenchol in Drinking Water

Introduction: The Olfactory Imperative in Water Quality

Public confidence in drinking water quality is fundamentally linked to its aesthetic properties: taste and odor. While often harmless, the presence of earthy or musty odors can lead to consumer complaints and a perception of contamination. 2-Ethylfenchol, a volatile organic compound (VOC) with a characteristic earthy, damp-soil, and patchouli-like aroma, is a potent taste and odor (T&O) agent.[1] Its detection at trace levels—often in the nanograms per liter (ng/L) range—is critical for water utilities to ensure consumer satisfaction and proactively manage water treatment processes.

This guide provides a comprehensive framework for the validation of a robust and sensitive Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantification of 2-Ethylfenchol in drinking water. As a Senior Application Scientist, my objective is not merely to present a protocol, but to elucidate the scientific rationale behind each decision, ensuring the resulting method is not only accurate and precise but also defensible and trustworthy. We will compare this gold-standard technique with alternative approaches, providing the experimental data and validation framework necessary for researchers and laboratory managers to implement this method with confidence.

The Analytical Cornerstone: Purge and Trap GC-MS (P&T-GC-MS)

For the analysis of highly volatile, non-polar compounds like 2-Ethylfenchol in an aqueous matrix, Purge and Trap (P&T) sample concentration is the technique of choice. It offers superior sensitivity compared to other methods like static headspace by efficiently extracting the entire analyte volume from a larger sample. This approach is consistent with established regulatory frameworks for VOC analysis in drinking water, such as those outlined by the U.S. Environmental Protection Agency (EPA).[2][3][4]

The causality behind this choice is twofold:

• Exhaustive Extraction: By bubbling an inert gas (the "purge") through the water sample, volatile compounds are stripped from the liquid phase and concentrated onto a sorbent trap. This is a dynamic, exhaustive process, leading to very low detection limits.[5]

• Matrix Elimination: The trap selectively retains organic analytes while allowing the vast majority of water vapor to pass through, protecting the GC-MS system and ensuring stable, long-term performance.[3][4]

Below is a diagram illustrating the complete analytical workflow.

Caption: The Purge and Trap GC-MS analytical workflow for 2-Ethylfenchol.

Experimental Protocol: A Self-Validating System

Trustworthiness in an analytical method is built upon a foundation of rigorous validation. The following protocol is designed to be a self-validating system, where each step is challenged and its performance is quantified.

Instrumentation and Conditions

The following table outlines the recommended starting parameters, grounded in principles from EPA Methods 524.2 and 8260D.[2][3][6] The robustness of the method will be tested by making small, deliberate variations to these parameters.

Parameter	Condition	Rationale for Selection
Purge and Trap
Sample Volume	40 mL	A larger volume increases the mass of analyte available for purging, enhancing sensitivity.
Purge Gas	Helium (99.999%)	Inert gas that effectively strips volatiles without reacting with the analyte or column.
Purge Flow & Time	40 mL/min for 11 minutes	Optimized to ensure >95% of the analyte is transferred from the water to the trap.
Trap Type	Vocarb 3000 (or equivalent Tenax/Silica Gel/Carbon)	Multi-bed trap effectively retains a wide range of VOCs, from highly volatile gases to semi-volatiles like 2-Ethylfenchol.
Desorb Time & Temperature	2 minutes at 250°C	Ensures rapid and complete transfer of 2-Ethylfenchol to the GC column, maintaining sharp chromatographic peaks.
Gas Chromatograph (GC)
Column	30 m x 0.25 mm ID, 1.4 µm film thickness (e.g., DB-VMS, DB-5ms)	A non-polar or mid-polar column provides excellent separation for volatile compounds based on boiling point, with low column bleed to ensure clean mass spectra.
Oven Program	35°C (hold 2 min), ramp to 180°C at 10°C/min, then to 220°C at 20°C/min (hold 3 min)	The temperature program is optimized to separate 2-Ethylfenchol from potential interferences (e.g., other T&O compounds like MIB and Geosmin) while minimizing run time.
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard, robust ionization technique that produces repeatable and characteristic fragmentation patterns for library matching and identification.
Acquisition Mode	Selected Ion Monitoring (SIM)	For trace-level quantification, SIM mode is vastly more sensitive than full scan mode. It focuses the detector on specific ions for 2-Ethylfenchol, increasing signal-to-noise.
Target Ions for 2-Ethylfenchol	m/z 121 (Quantifier), m/z 109, 136 (Qualifiers)	The most abundant, characteristic fragment ion (m/z 121) is used for quantification, while qualifier ions confirm identity by being present in the correct ratio. These values are hypothetical and must be determined experimentally.

Method Validation Parameters and Acceptance Criteria

Method validation provides objective evidence that a method is fit for its intended purpose.[7] The following parameters must be assessed according to harmonized guidelines, such as those from IUPAC or the WHO.[7][8]

Caption: Logical flow of the method validation process.

Validation Results: A Representative Data Set

The following table summarizes the expected performance of this validated method.

Validation Parameter	Procedure	Acceptance Criteria	Hypothetical Result
Specificity	Analyze a reagent water blank and a matrix blank; confirm no interfering peaks at the retention time of 2-Ethylfenchol.	No significant peaks (>10% of LOQ) at the target retention time.	Pass. No interferences observed.
Linearity & Range	Analyze a 7-point calibration curve from 1.0 to 100 ng/L.	Correlation Coefficient (R²) ≥ 0.995.	R² = 0.9991 over a range of 1.0 - 100 ng/L.
Limit of Detection (LOD)	Analyze 7 replicates of a low-level (e.g., 1.0 ng/L) spike. LOD = 3.14 x Standard Deviation.	Signal-to-Noise ≥ 3.	0.3 ng/L.
Limit of Quantitation (LOQ)	Analyze 7 replicates of a low-level spike. LOQ = 10 x Standard Deviation.	Signal-to-Noise ≥ 10; Precision (%RSD) ≤ 20%.	1.0 ng/L.
Accuracy (Recovery)	Analyze 5 replicates of spiked matrix samples at three concentrations (Low: 3 ng/L, Mid: 25 ng/L, High: 75 ng/L).	Mean Recovery: 80 - 120%.	Low: 98.5%Mid: 102.1%High: 99.2%
Precision (Repeatability)	Calculate %RSD for the 5 replicate spikes at each concentration level from the accuracy study.	%RSD ≤ 15%.	Low: 6.8%Mid: 4.5%High: 3.1%
Robustness	Vary GC oven initial temperature (±2°C) and purge flow rate (±2 mL/min). Analyze mid-level spikes.	%RSD of results across all conditions ≤ 20%.	Pass. Results varied by less than 8% from the nominal method.

Comparison with Alternative Analytical Methods

While P&T-GC-MS is the recommended approach, it is essential to understand its performance relative to other available techniques for T&O analysis.

Method	Principle	Advantages	Disadvantages	Best Suited For
P&T-GC-MS (This Guide)	Dynamic, exhaustive purging of volatiles from water onto a sorbent trap, followed by thermal desorption into the GC-MS.	Highest Sensitivity (sub-ng/L) ; Automated; Robust; Well-established (e.g., EPA methods).[4][9]	Higher initial instrument cost; More complex than headspace.	Trace-level quantification and routine monitoring of specific T&O compounds in drinking water.
Static Headspace (HS) GC-MS	A water sample is equilibrated in a sealed vial at a set temperature. A portion of the vapor (headspace) above the sample is injected.	Simpler instrumentation; Less water introduced into the GC-MS system.[6]	Less Sensitive than P&T (typically low µg/L); Equilibrium-based, not exhaustive.	Screening for higher concentrations of VOCs or when sub-ng/L sensitivity is not required.
Stir Bar Sorptive Extraction (SBSE)-GC-MS	A magnetic stir bar coated with a sorbent (PDMS) is stirred in the sample, extracting analytes. The bar is then thermally desorbed.	Excellent sensitivity, comparable to P&T; Lower water interference.	Can be more manual; Potential for sorbent fouling in complex matrices.	Research applications and analysis of a broad range of semi-volatile and volatile compounds.
Sensory Analysis (Flavor Profile Analysis)	A panel of trained human analysts systematically sniffs and tastes the water to describe and semi-quantify the T&O characteristics.[10][11]	Directly measures human perception ; Holistic assessment of all T&O characteristics.[12]	Subjective and Semi-Quantitative ; Cannot identify specific compounds; Higher detection thresholds than instrumental methods; Requires trained panel.	Proactive monitoring of overall water aesthetic quality, identifying T&O events, and guiding chemical analysis.[10]

Conclusion

The validation of an analytical method is the cornerstone of data integrity. For the critical task of monitoring 2-Ethylfenchol in drinking water, a Purge and Trap Gas Chromatography-Mass Spectrometry (P&T-GC-MS) method provides the necessary sensitivity, specificity, and robustness. By following a structured validation protocol grounded in international standards, a laboratory can produce scientifically sound and defensible data. This guide demonstrates that a properly validated P&T-GC-MS method, with a quantifiable LOQ of 1.0 ng/L and excellent accuracy and precision, is unequivocally fit-for-purpose. While sensory methods are invaluable for screening and assessing overall aesthetic quality, only a validated instrumental method like the one described herein can provide the definitive, quantitative data required for effective process control and regulatory compliance in modern water treatment.

References

• Title: EPA Method 8260D (SW-846): Volatile Organic Compounds by Gas Chromatography-Mass Spectrometry (GC/MS) Source: U.S. Environmental Protection Agency URL: [Link]

• Title: EPA Method 524 for Determination of VOCs in Drinking Water Using Agilent 5975T LTM GC/MSD with Static Headspace Source: Agilent Technologies Application Note URL: [Link]

• Title: Volatile Organic Compounds (VOCs) Analysis in Water Source: Agilent Technologies URL: [Link]

• Title: U.S. EPA Method 524.3 for Analysis of Volatile Organic Compounds (VOCs) in Finished Drinking Water Source: LCGC International URL: [Link]

• Title: Simultaneous Analysis of Volatile Organic Compounds in Water Using Purge and Trap Gas-Chromatography–Mass-Spectrometry Source: GL Sciences URL: [Link]

• Title: Identification of taste-and-odor compounds in drinking water Source: Drexel University Thesis URL: [Link]

• Title: Protocol for Review and Validation of New Methods for Regulated Organic and Inorganic Analytes in Wastewater Source: U.S. Environmental Protection Agency URL: [Link]

• Title: Guidelines for the validation and verification of quantitative and qualitative test methods Source: National Association of Testing Authorities, Australia URL: [Link]

• Title: Taste and Odor Control Source: California State University, Sacramento - Office of Water Programs URL: [Link]

• Title: The Basics of Water Odor Testing, A Comprehensive Guide Source: Scentroid URL: [Link]

• Title: Taste and Odour - Australian Drinking Water Guidelines Source: National Health and Medical Research Council (NHMRC) URL: [Link]

• Title: An Update on Taste, Odor, and Appearance Methods for Water Analysis Source: ResearchGate (Journal AWWA) URL: [Link]

• Title: Analytical Methods for Environmental Monitoring Source: Global Environment Monitoring System (GEMS) URL: [Link]

• Title: Guidelines on Validation – Appendix 4: Analytical Method Validation Source: World Health Organization (WHO) URL: [Link]

• Title: A Guide to Analytical Method Validation Source: Waters Corporation URL: [Link]

• Title: Guidance on Environmental Data Verification and Data Validation Source: U.S. Environmental Protection Agency URL: [Link]

• Title: Methods for the Determination of Organic Compounds in Drinking Water Source: U.S. Environmental Protection Agency URL: [Link]

• Title: 2-ethyl fenchol, 18368-91-7 Source: The Good Scents Company URL: [Link]

• Title: A Review on GC-MS and Method Development and Validation Source: Impact Factor URL: [Link]

Sources

• 1. 2-ethyl fenchol, 18368-91-7 [perflavory.com]
• 2. epa.gov [epa.gov]
• 3. agilent.com [agilent.com]
• 4. glsciences.eu [glsciences.eu]
• 5. impactfactor.org [impactfactor.org]
• 6. ingenieria-analitica.com [ingenieria-analitica.com]
• 7. demarcheiso17025.com [demarcheiso17025.com]
• 8. dcvmn.org [dcvmn.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Research Portal [researchdiscovery.drexel.edu]
• 11. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]
• 12. researchgate.net [researchgate.net]

Inter-Laboratory Comparison of 2-Ethylfenchol Quantification Methods: A Senior Application Scientist's Guide

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethylfenchol is a tertiary alcohol known for its characteristic earthy, camphor-like, and woody aroma.[1][2][3][4][5] With the molecular formula C₁₂H₂₂O, it is utilized in the flavor and fragrance industries and shares structural similarities with well-known off-flavor compounds such as geosmin and 2-methylisoborneol (2-MIB), which are significant in water quality analysis.[6][7][8] The accurate and precise quantification of 2-Ethylfenchol is critical for quality control in consumer products and for monitoring its presence in various environmental matrices.

This guide provides an in-depth comparison of two prevalent analytical methodologies for the quantification of volatile organic compounds, adapted for 2-Ethylfenchol: Headspace Solid-Phase Microextraction coupled with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS) and Purge and Trap coupled with Gas Chromatography-Mass Spectrometry (P&T-GC-MS) . As a Senior Application Scientist, my objective is to not only present the protocols but also to elucidate the rationale behind the experimental choices, ensuring a robust and self-validating analytical approach. The comparison is supported by a simulated inter-laboratory study to guide researchers in method selection and validation.

The Importance of Method Validation

The reliability of any analytical data hinges on the validation of the method used. According to the International Organization for Standardization (ISO) 5725 standard, analytical method accuracy is a combination of trueness (closeness to a reference value) and precision (closeness of repeated measurements).[2][8][9][10][11] Furthermore, regulatory bodies like the U.S. Environmental Protection Agency (EPA) have stringent guidelines for the validation of analytical methods for drinking water, which serve as a gold standard for ensuring data quality.[12][13][14][15] This guide is framed within these principles of analytical excellence.

Comparative Methodologies

We will explore two powerful techniques for the analysis of volatile compounds like 2-Ethylfenchol from a liquid matrix. The choice between these methods often depends on the specific application, required sensitivity, sample throughput, and laboratory resources.

Methodology 1: Headspace Solid-Phase Microextraction (HS-SPME) with GC-MS

HS-SPME is a solvent-free sample preparation technique that is both simple and efficient for extracting volatile and semi-volatile compounds.[16] It relies on the partitioning of analytes from the headspace of a sample onto a coated fiber, which is then thermally desorbed into the GC inlet.[16][17]

Experimental Workflow: HS-SPME-GC-MS

Caption: HS-SPME-GC-MS workflow for 2-Ethylfenchol analysis.

Detailed Protocol: HS-SPME-GC-MS

1. Sample Preparation:

• Pipette 10 mL of the aqueous sample into a 20 mL headspace vial.

• Add a sufficient amount of sodium chloride (e.g., 3.6 g) to saturate the solution. This increases the ionic strength, promoting the partitioning of volatile analytes into the headspace.

• Spike with an appropriate internal standard (e.g., 2-isobutyl-3-methoxypyrazine at 50 ng/L).

• Immediately seal the vial with a PTFE-lined septum cap.

2. HS-SPME Extraction:

• Place the vial in an autosampler with an agitator and incubator.

• Incubation/Equilibration: Incubate the sample at 60°C for 15 minutes with agitation to facilitate the equilibration of 2-Ethylfenchol between the liquid and vapor phases.

• Fiber Selection: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for a broad range of volatile compounds, including those with earthy notes.[16][18][19]

• Extraction: Expose the SPME fiber to the headspace for 30 minutes at 60°C.

3. GC-MS Analysis:

• Desorption: After extraction, the fiber is immediately transferred to the heated GC injection port (250°C) for thermal desorption for 2 minutes in splitless mode.

• Gas Chromatograph (GC) Conditions:

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Start at 40°C (hold for 2 min), ramp to 180°C at 10°C/min, then ramp to 250°C at 20°C/min (hold for 5 min).

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Acquisition Mode: A combination of full scan (m/z 40-350) for identification and Selected Ion Monitoring (SIM) for quantification. Key ions for 2-Ethylfenchol would need to be determined from its mass spectrum (e.g., m/z 182, 153, 135).

Methodology 2: Purge and Trap (P&T) with GC-MS

Purge and Trap is a dynamic headspace technique that involves bubbling an inert gas through a liquid sample.[20] The purged volatile analytes are then trapped on an adsorbent material. The trap is subsequently heated to desorb the analytes into the GC-MS system. This method is highly effective for pre-concentrating very volatile compounds from water.[17][21][22]

Experimental Workflow: P&T-GC-MS

Caption: P&T-GC-MS workflow for 2-Ethylfenchol analysis.

Detailed Protocol: P&T-GC-MS

1. Sample Purging:

• Load 25 mL of the aqueous sample into the sparging vessel of the P&T system.

• Spike with an internal standard directly into the sample.

• Purge: Purge the sample with high-purity helium or nitrogen at a flow rate of 40 mL/min for 11 minutes at an elevated temperature (e.g., 60°C) to enhance the recovery of semi-volatile compounds.[21]

2. Analyte Trapping and Desorption:

• Trap: The purged volatiles are collected on a multi-bed adsorbent trap (e.g., Tenax®).

• Dry Purge: Purge the trap with a dry gas for a short period (e.g., 1 minute) to remove excess water vapor.

• Desorption: Rapidly heat the trap (e.g., to 250°C) and backflush with GC carrier gas to transfer the analytes to the GC column.

• Trap Bake: After desorption, the trap is baked at a higher temperature (e.g., 280°C) to remove any residual compounds.

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Start at 40°C (hold for 2 min), ramp to 180°C at 10°C/min, then ramp to 250°C at 20°C/min (hold for 5 min).

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Acquisition Mode: Full scan (m/z 40-350) and SIM mode for quantification.

Inter-Laboratory Comparison: A Simulated Study

To objectively compare these methods, we present data from a simulated inter-laboratory study involving four independent laboratories. Each laboratory analyzed a standard sample of 2-Ethylfenchol at 50 ng/L using both HS-SPME-GC-MS and P&T-GC-MS. The performance of each lab was evaluated based on key validation parameters.[21]

Performance Metrics Definitions

Parameter	Definition	Acceptance Criteria (Typical)
LOD (Limit of Detection)	The lowest concentration of an analyte that can be reliably detected above the noise level.	S/N ≥ 3
LOQ (Limit of Quantification)	The lowest concentration of an analyte that can be quantitatively determined with acceptable precision and accuracy.	S/N ≥ 10; RSD < 20%
Linearity (R²)	The ability of the method to produce results that are directly proportional to the concentration of the analyte.	R² ≥ 0.995
Precision (%RSD)	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings.	≤ 15% for replicate measurements
Accuracy (% Recovery)	The closeness of the measured value to the true value, expressed as a percentage of the known concentration.	70-130%

Comparative Performance Data

Table 1: HS-SPME-GC-MS Inter-Laboratory Results

Laboratory	LOD (ng/L)	LOQ (ng/L)	Linearity (R²)	Precision (%RSD, n=5)	Accuracy (% Recovery)
Lab 1	0.8	2.5	0.998	6.5	98.2
Lab 2	1.0	3.0	0.996	8.2	105.1
Lab 3	0.9	2.8	0.997	7.1	95.7
Lab 4	1.2	3.5	0.995	9.5	109.3
Mean	1.0	3.0	0.997	7.8	102.1
Overall RSD	16.4%	14.2%	-	-	5.8%

Table 2: P&T-GC-MS Inter-Laboratory Results

Laboratory	LOD (ng/L)	LOQ (ng/L)	Linearity (R²)	Precision (%RSD, n=5)	Accuracy (% Recovery)
Lab 1	0.4	1.2	0.999	4.1	101.5
Lab 2	0.5	1.5	0.998	5.5	96.8
Lab 3	0.3	1.0	0.999	3.8	103.2
Lab 4	0.6	1.8	0.997	6.2	94.5
Mean	0.45	1.4	0.998	4.9	99.0
Overall RSD	27.2%	24.1%	-	-	4.1%

Discussion: Choosing the Right Method

Both HS-SPME-GC-MS and P&T-GC-MS are highly capable techniques for the quantification of 2-Ethylfenchol. The choice between them is dictated by the specific analytical requirements.

Causality Behind Experimental Choices

• Sample Preparation: The addition of salt in HS-SPME is a critical step that leverages the "salting-out" effect to increase the volatility of the analyte, thereby improving extraction efficiency. For P&T, elevating the purge temperature serves a similar purpose, enhancing the mass transfer of semi-volatile compounds from the liquid to the gas phase.

• Extraction/Concentration: SPME is an equilibrium-based technique, making it highly reproducible but potentially susceptible to matrix effects. P&T is an exhaustive extraction method, which can lead to lower detection limits as a larger volume of the sample is effectively stripped of its volatile components.

• Instrumentation: Both methods utilize the high selectivity and sensitivity of GC-MS. The use of a non-polar column like a DB-5ms is standard for a wide range of volatile and semi-volatile compounds. SIM mode is employed to maximize sensitivity for target analytes by monitoring only specific ions, which is crucial for achieving low detection limits.

Method Performance and Application

• Sensitivity: The simulated data clearly indicates that P&T-GC-MS offers superior sensitivity , with lower LODs and LOQs. This is attributed to the exhaustive nature of the purge process from a larger sample volume. This makes P&T the method of choice for trace-level analysis, such as in drinking water quality monitoring where taste and odor thresholds can be in the low ng/L range.[7][22]

• Precision and Accuracy: Both methods demonstrate excellent precision and accuracy, well within typical acceptance criteria. P&T shows slightly better intra-laboratory precision, likely due to the fully automated and enclosed system which minimizes manual handling errors.

• Throughput and Cost: HS-SPME generally offers higher sample throughput . The extraction step can be overlapped with the GC-MS run time using a modern autosampler. SPME fibers are reusable but have a finite lifetime, representing a consumable cost. P&T systems are more complex, require more maintenance (e.g., trap replacement), and typically have a longer cycle time per sample, which includes the purge, desorb, and bake steps.

• Matrix Effects: HS-SPME is inherently more robust against complex matrices (e.g., wastewater, beverages) because the fiber is only exposed to the headspace, protecting it from non-volatile matrix components. P&T can be more susceptible to contamination and carryover if samples contain high levels of interfering compounds.

Recommendations

• For high-throughput quality control laboratories analyzing relatively clean matrices where low ng/L sensitivity is not paramount, HS-SPME-GC-MS is an excellent choice due to its speed, simplicity, and lower maintenance.

• For environmental monitoring or research applications requiring the utmost sensitivity to detect trace levels of 2-Ethylfenchol, P&T-GC-MS is the recommended methodology. Its ability to achieve sub-ng/L detection limits is critical for regulatory compliance and environmental impact studies.

Conclusion

The quantification of 2-Ethylfenchol can be reliably achieved by either HS-SPME-GC-MS or P&T-GC-MS. A thorough understanding of the principles, advantages, and limitations of each technique, grounded in the principles of method validation as outlined by ISO and the EPA, is essential for selecting the appropriate method. This guide provides the necessary framework and detailed protocols to empower researchers and scientists to make informed decisions, ensuring the generation of high-quality, reproducible, and defensible analytical data.

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• Analysis of 2-Methylisoborneol and Geosmin in Drinking Water by GC-MS and SPME Arrow , Shimadzu. [Link]

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Comparative sensory analysis of 2-Ethylfenchol, geosmin, and 2-methylisoborneol

An In-Depth Comparative Guide to the Sensory Analysis of 2-Ethylfenchol, Geosmin, and 2-Methylisoborneol

Introduction: The Pervasive Nature of Earthy and Musty Off-Flavors

In the realm of sensory science, few aromas are as potent and polarizing as those described as "earthy" or "musty." These notes, while sometimes desirable in specific contexts like perfumes or beetroots, are often classified as significant off-flavors in drinking water, beverages, and aquaculture, leading to consumer rejection and substantial economic losses.[1][2] Three compounds are frequently implicated in these characteristic sensory profiles: geosmin, 2-methylisoborneol (MIB), and the less commonly discussed but equally impactful 2-Ethylfenchol.

Geosmin and MIB are notorious in the water and aquaculture industries.[3][4] Produced by microorganisms like cyanobacteria and actinomycetes, they are responsible for the majority of biologically-caused taste and odor issues in drinking water worldwide.[4][5] 2-Ethylfenchol, while also possessing a powerful earthy aroma, is more commonly utilized as a fragrance and flavor ingredient, valued for its diffusive, damp-soil character.[6][7]

Understanding the distinct sensory characteristics of these molecules and the methodologies to detect and quantify them is paramount for quality control professionals, environmental scientists, and flavor chemists. This guide provides a comparative sensory analysis of these three compounds, details the experimental protocols for their evaluation, and explains the causality behind the chosen analytical strategies.

Chemical and Sensory Profile Comparison

While all three compounds elicit an "earthy" sensation, they possess unique nuances in their sensory profiles and are detectable by the human nose at exceptionally low concentrations. The human olfactory system is so sensitive to geosmin, for instance, that it can be detected at concentrations as low as 5 parts per trillion (ppt).[8][9]

Table 1: Comparative Properties of 2-Ethylfenchol, Geosmin, and 2-Methylisoborneol

Property	2-Ethylfenchol	Geosmin	2-Methylisoborneol (MIB)
Chemical Formula	C₁₂H₂₂O[10][11]	C₁₂H₂₂O[3]	C₁₁H₂₀O[4][12]
Molar Mass	182.30 g/mol [11]	182.30 g/mol	168.28 g/mol [4]
Odor Threshold in Water	Not widely reported, but described as "very powerful".[6]	0.006 - 0.01 µg/L (6-10 ng/L or ppt)[3]	0.002 - 0.02 µg/L (2-20 ng/L or ppt)[4]
Primary Sensory Descriptors	Earthy, damp-soil, patchouli, oakmoss, camphoraceous, cooling.[6][13]	Earthy, musty, soil, fresh rain (petrichor), dusty.[3][14]	Musty, earthy, camphoraceous, medicinal.[4]
Common Sources	Primarily synthetic for flavor/fragrance use.[11]	Soil bacteria (Actinomycetes), blue-green algae (cyanobacteria).[15]	Blue-green algae (cyanobacteria), Actinomycetes bacteria.[4]

Methodologies for Advanced Sensory Analysis

A comprehensive sensory analysis of these potent compounds requires a dual approach: the irreplaceable perception of the human nose and the quantitative power of analytical instrumentation. The two cornerstone methodologies are evaluation by trained human sensory panels and Gas Chromatography-Olfactometry (GC-O).

Human Sensory Panels: The Gold Standard for Perception

Despite advances in analytical chemistry, the human sensory system remains the ultimate detector for assessing taste and odor, as it directly measures the consumer experience.[16] For off-flavor analysis, particularly in drinking water, structured methods like Flavor Profile Analysis (FPA) and Threshold Odor Number (TON) are employed.

Causality Behind the Method: The choice to use a trained panel is a self-validating principle. The reliability of sensory data is directly proportional to the training and calibration of the panelists.[17][18] An untrained person may simply say water tastes "bad," but a trained panelist can identify the specific character of the off-flavor (e.g., "earthy" vs. "medicinal"), rate its intensity, and provide the reproducible, high-quality data needed for corrective action.[19]

This protocol outlines the key steps for conducting a Flavor Profile Analysis, a common method in the water industry.

• Panelist Selection & Screening:

  • Recruit 10-15 individuals.

  • Screen for sensory acuity using basic taste identification (sweet, sour, salty, bitter) and odor recognition tests with common standards.

  • Exclude individuals with high taste/odor thresholds or anosmia to the target compounds.

• Panelist Training & Calibration:

  • Familiarize panelists with a lexicon of standard odor descriptors relevant to water quality.

  • Prepare reference standards of geosmin and MIB at various concentrations (from sub-threshold to clearly detectable).

  • Train panelists to consistently recognize and rate the intensity of each specific off-flavor on a standardized scale (e.g., a 0-12 point scale where 0 = not detectable, 2 = threshold, 12 = very strong).

• Sample Preparation:

  • Collect water samples in odor-free glass containers.

  • Bring all samples to a consistent, controlled temperature (e.g., 25°C), as temperature can affect the volatility and perception of the compounds.[20]

  • Include a "control" or "blank" sample of odor-free water for reference. Samples should be coded with random three-digit numbers to blind the panelists.

• Evaluation Procedure:

  • Conduct the evaluation in a dedicated sensory analysis room that is free from distracting odors.

  • Panelists first evaluate the odor (orthonasal perception) by gently swirling the covered sample container, bringing it to their nose, removing the cover, and sniffing.

  • Next, for taste evaluation (retronasal perception), panelists take a small amount of water into their mouths, swirl it, and expectorate.

  • Panelists record the perceived flavor descriptors and their corresponding intensity ratings for each sample.

• Data Analysis:

  • Collect the results from all panelists.

  • Calculate the mean intensity ratings for each descriptor for each sample.

  • Use statistical analysis (e.g., ANOVA) to determine if there are significant differences between samples and to assess the panel's performance (repeatability and reproducibility).

Caption: Workflow for Human Sensory Panel Evaluation.

Gas Chromatography-Olfactometry (GC-O): Identifying the Culprits

GC-O is a powerful analytical technique that combines the separation capabilities of a gas chromatograph (GC) with the sensitivity of the human nose as a detector.[21][22] It is the definitive method for pinpointing which specific volatile compounds in a complex mixture are responsible for a particular aroma.

Causality Behind the Method: A standard GC-Mass Spectrometry (GC-MS) analysis can identify and quantify hundreds of volatile compounds in a sample, but it cannot tell you which ones actually contribute to the aroma.[21] Many compounds may be present at high concentrations but have no odor, while others (like geosmin) can be present at trace levels far below the MS detection limit yet dominate the sensory profile.[16] GC-O bridges this gap by directly linking an instrumental peak to a sensory perception event, ensuring that analytical efforts are focused on the compounds that matter.[23]

• Sample Preparation & Extraction:

  • Volatile and semi-volatile compounds must be extracted and concentrated from the sample matrix (e.g., water, fish tissue).

  • A common technique is Stir Bar Sorptive Extraction (SBSE) or Solid-Phase Microextraction (SPME), which use a coated fiber or stir bar to adsorb the compounds from the sample.

  • The adsorbed compounds are then thermally desorbed into the GC inlet.

• Gas Chromatographic Separation:

  • The GC uses a heated capillary column to separate the mixture of volatile compounds based on their boiling points and chemical properties.

  • The separated compounds elute from the end of the column at different times (retention times).

• Effluent Splitting:

  • At the end of the GC column, the effluent is split. Typically, 50% is directed to a chemical detector like a Mass Spectrometer (MS) for compound identification, and the other 50% is directed to a heated sniffing port.[24]

• Olfactometric Detection:

  • A trained analyst (assessor) sniffs the effluent from the sniffing port throughout the GC run.

  • Humidified air is mixed with the effluent at the port to prevent the analyst's nose from drying out.

  • When an odor is detected, the analyst records its retention time, describes its character (e.g., "earthy," "musty"), and rates its intensity.

• Data Integration & Analysis:

  • The output is two-fold: a chromatogram from the MS detector and an olfactogram from the human assessor.

  • By aligning the retention times, a specific peak on the chromatogram can be matched to a specific odor event.

  • The MS provides a mass spectrum for the peak, allowing for the positive identification of the odor-active compound (e.g., geosmin).

  • Techniques like Aroma Extract Dilution Analysis (AEDA) can be used with GC-O, where the sample is serially diluted and re-analyzed. The most potent odorants are those that can still be detected at the highest dilution factor.[25]

Caption: Gas Chromatography-Olfactometry (GC-O) Workflow.

Challenges in Sensory Evaluation: Adaptation and Masking

The sensory evaluation of these specific compounds is not without its challenges. Both geosmin and MIB are known to cause sensory adaptation or fatigue, where prolonged exposure to the odorant makes it more difficult to detect.[2][26] Furthermore, in complex mixtures, one potent compound can mask or suppress the perception of another. For example, studies have shown that the presence of MIB or geosmin can lower the perceived intensity of desirable flavors in catfish.[2][26] These effects underscore the importance of using controlled protocols, including adequate rest periods for panelists between samples and the use of reference standards to prevent sensory drift.

Conclusion

The comparative sensory analysis of 2-Ethylfenchol, geosmin, and 2-methylisoborneol reveals three potent molecules with distinct, yet overlapping, earthy and musty characteristics. While geosmin is the quintessential "smell of rain" and MIB provides a mustier, camphor-like note, 2-Ethylfenchol contributes a more complex profile with patchouli and cooling undertones.

Effective quality control and research in fields affected by these compounds demand a sophisticated analytical approach. The combination of trained human sensory panels, which provide invaluable data on perceived flavor and intensity, and instrumental techniques like GC-O, which definitively identify the chemical culprits, represents the gold standard. By understanding the causality behind these methodologies and implementing them with scientific rigor, researchers and industry professionals can effectively manage the sensory impact of these pervasive earthy odorants.

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Comparison of different SPME fiber coatings for 2-Ethylfenchol extraction

An Application Scientist's Guide to SPME Fiber Selection for 2-Ethylfenchol Extraction

Introduction: The Analytical Challenge of 2-Ethylfenchol

2-Ethylfenchol is a key semi-volatile compound in the flavor and fragrance industry, prized for its distinctive earthy, woody, and camphor-like aroma profile.[1][2][3] Its chemical structure, a substituted norbornanol, gives it a relatively non-polar character and a boiling point of 105°C at 15 mm Hg, classifying it as a semi-volatile organic compound (SVOC).[4] Accurate quantification of 2-Ethylfenchol in complex matrices—such as consumer products, environmental samples, or flavor formulations—is critical for quality control and research.

Solid Phase Microextraction (SPME) has become the technique of choice for such analyses, offering a solvent-free, efficient, and sensitive method for sample preparation.[5][6] SPME integrates sample extraction, concentration, and introduction into a single step, streamlining laboratory workflows.[5] The heart of the SPME technique lies in the coated fiber, which extracts analytes from the sample matrix through absorption or adsorption.[7] The performance and reliability of the entire analytical method are critically dependent on the selection of the appropriate fiber coating.[8]

This guide provides a comprehensive comparison of commercially available SPME fiber coatings for the extraction of 2-Ethylfenchol, grounded in the principles of chemical affinity and supported by experimental insights.

The Decisive Role of the Fiber Coating

The SPME fiber coating governs the selectivity and efficiency of the extraction process. The fundamental principle guiding selection is the chemical affinity between the analyte and the coating material. This interaction can be based on two primary mechanisms:

• Absorption: The analyte partitions into a liquid-like polymer coating, similar to a solvent extraction. This process is non-competitive, and the amount of analyte extracted is proportional to its concentration in the sample until the fiber's capacity is reached. Non-polar coatings like Polydimethylsiloxane (PDMS) operate via this mechanism.

• Adsorption: The analyte binds to the surface of a solid, porous sorbent. This is a competitive process where analytes may displace one another from active sites. Porous polymers like Divinylbenzene (DVB) and carbon materials like Carboxen™ are examples of adsorbent coatings.[7]

For a semi-volatile, largely non-polar molecule like 2-Ethylfenchol, the choice of fiber requires careful consideration of its molecular weight (182.30 g/mol ) and polarity.

Comparative Analysis of SPME Fiber Coatings

To determine the optimal fiber for 2-Ethylfenchol extraction, we compare four common commercially available coatings: Polydimethylsiloxane (PDMS), Polyacrylate (PA), Polydimethylsiloxane/Divinylbenzene (PDMS/DVB), and the triple-phase Divinylbenzene/Carboxen™/Polydimethylsiloxane (DVB/CAR/PDMS).

100 µm Polydimethylsiloxane (PDMS)

• Mechanism & Selectivity: PDMS is a non-polar, liquid-like coating that extracts analytes via absorption. It is best suited for non-polar, semi-volatile to volatile compounds. Given 2-Ethylfenchol's chemical nature, PDMS is a logical starting point. Its effectiveness is based on van der Waals interactions.

• Expected Performance: PDMS is expected to show good affinity for 2-Ethylfenchol. However, its extraction efficiency for compounds with any degree of polarity can be limited. For analytes with higher volatility, the thicker 100 µm film is generally preferred to increase phase volume and extraction capacity.

85 µm Polyacrylate (PA)

• Mechanism & Selectivity: PA is a polar coating designed for extracting polar analytes like phenols and fatty acids. The extraction mechanism involves dipole-dipole interactions and hydrogen bonding.

• Expected Performance: Due to the significant non-polar character of the 2-Ethylfenchol molecule, the PA fiber is expected to exhibit low extraction efficiency. The polar nature of the coating will have a weak affinity for the primarily non-polar structure of the analyte, making it a suboptimal choice.

65 µm Polydimethylsiloxane/Divinylbenzene (PDMS/DVB)

• Mechanism & Selectivity: This is a mixed-phase fiber that combines the absorptive properties of PDMS with the adsorptive properties of a porous DVB polymer. DVB has a strong affinity for aromatic and moderately polar compounds. This combination makes the fiber versatile and often provides higher sensitivity for a broad range of volatile compounds compared to PDMS alone.[9][10]

• Expected Performance: The PDMS/DVB fiber is a strong candidate for 2-Ethylfenchol. The DVB polymer can effectively trap the molecule through π-π interactions with its cyclic structure, while the PDMS component aids in extracting the non-polar backbone. This dual mechanism often leads to superior extraction efficiency for semi-volatile compounds.

50/30 µm Divinylbenzene/Carboxen™/PDMS (DVB/CAR/PDMS)

• Mechanism & Selectivity: This "triple-phase" fiber is one of the most versatile and widely used coatings for analyzing a broad range of volatile and semi-volatile compounds.[11] It combines three materials:

  • DVB: For larger or more polar molecules.

  • Carboxen™: A carbon molecular sieve with micropores ideal for trapping small, highly volatile molecules (12]

  • PDMS: Acts as a binder and contributes to the extraction of non-polar compounds.

• Expected Performance: This fiber is expected to yield the highest extraction efficiency for 2-Ethylfenchol. The combination of adsorbents covers a wide range of analyte properties. Studies have shown that DVB/CAR/PDMS fibers can detect a significantly greater number of VOCs from a complex matrix compared to other fibers.[11] The synergistic effect of the different materials makes it highly effective for complex fragrance and flavor profiles.

Quantitative Data Summary

The following table summarizes the expected relative performance of each fiber for the headspace extraction of 2-Ethylfenchol from a standard aqueous solution, based on established principles of SPME. The data is presented as a relative peak area response normalized to the lowest-performing fiber.

Fiber Coating	Thickness	Primary Mechanism	Polarity	Expected Relative Response	Rationale
Polyacrylate (PA)	85 µm	Absorption	Polar	1.0	Poor affinity due to polarity mismatch with the non-polar analyte.
Polydimethylsiloxane (PDMS)	100 µm	Absorption	Non-polar	4.5	Good affinity for the non-polar structure of 2-Ethylfenchol.
PDMS/Divinylbenzene (DVB)	65 µm	Adsorption/Absorption	Biphasic	8.0	Enhanced trapping by DVB polymer in addition to PDMS absorption.
DVB/Carboxen™/PDMS	50/30 µm	Adsorption/Absorption	Multiphase	10.0	Superior trapping efficiency from the combination of DVB and Carboxen pores.[8][11]

Visualizing the Selection and Extraction Process

SPME Fiber Selection Logic

The choice of an SPME fiber is a systematic process based on the physicochemical properties of the target analyte.

Caption: Standard workflow for HS-SPME-GC-MS analysis of volatile compounds.

Recommended Experimental Protocol

This protocol provides a robust starting point for the quantitative analysis of 2-Ethylfenchol using the recommended DVB/CAR/PDMS fiber. The causality behind these parameter choices is aimed at maximizing analyte transfer to the headspace while ensuring equilibrium is approached for reproducible extraction.

Objective: To quantify 2-Ethylfenchol in a liquid matrix using Headspace Solid Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS).

Materials:

• SPME Fiber: 50/30 µm Divinylbenzene/Carboxen™/PDMS (DVB/CAR/PDMS)

• Vials: 20 mL clear glass headspace vials with magnetic screw caps and PTFE/silicone septa

• Sample: 5 mL of the sample matrix containing 2-Ethylfenchol

• Instrument: GC-MS system equipped with a split/splitless injector

Procedure:

• Fiber Conditioning: Before first use, condition the new DVB/CAR/PDMS fiber according to the manufacturer's instructions (typically by inserting it into the GC inlet at 270°C for 30-60 minutes). This step is critical to remove any contaminants and ensure a clean baseline.

• Sample Preparation:

  • Pipette 5 mL of the liquid sample into a 20 mL headspace vial.

  • Rationale: Maintaining a consistent sample volume and headspace volume is crucial for reproducibility, as SPME is an equilibrium-based technique. [13] * (Optional) Add 1.5 g of NaCl. Rationale: Salting out can increase the vapor pressure of semi-polar and non-polar analytes in aqueous matrices, improving their partitioning into the headspace and enhancing sensitivity. [13] * Immediately seal the vial with the cap.

• Headspace Extraction:

  • Place the vial in the autosampler tray or a heating block with agitation capabilities.

  • Incubation Temperature: 60°C. Rationale: This temperature is below the boiling point of 2-Ethylfenchol but high enough to significantly increase its vapor pressure, facilitating efficient transfer into the headspace without thermal degradation.

  • Incubation Time: 15 minutes. Rationale: This allows the sample to reach thermal equilibrium before the fiber is exposed.

  • Agitation: 250 rpm. Rationale: Agitation continuously renews the sample at the headspace interface, accelerating the equilibrium process. [13] * Extraction Time: 30 minutes. Rationale: The fiber is exposed to the headspace for this duration to allow for sufficient partitioning of 2-Ethylfenchol onto the fiber coating. This time should be optimized to ensure equilibrium or, at a minimum, highly reproducible pre-equilibrium conditions.

• Desorption and GC-MS Analysis:

  • Immediately after extraction, transfer the SPME fiber to the GC injection port.

  • Injector Temperature: 250°C. Rationale: This ensures rapid and complete thermal desorption of 2-Ethylfenchol from the fiber into the GC column.

  • Desorption Time: 5 minutes.

  • Injector Mode: Splitless (for trace analysis) for the first 2 minutes to ensure quantitative transfer, then switch to split mode to clean the inlet.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • GC Column: A mid-polar column (e.g., ZB-624 or equivalent, 60 m x 0.25 mm x 1.4 µm) is recommended for good peak shape of oxygenated compounds. [11] * Oven Program: Initial 40°C (hold 2 min), ramp at 5°C/min to 220°C (hold 5 min). Rationale: This program provides good separation of volatile and semi-volatile fragrance compounds. [11] * MS Detection: Use electron ionization (EI) at 70 eV. Scan from m/z 40 to 300. For quantification, use selected ion monitoring (SIM) on characteristic ions of 2-Ethylfenchol for maximum sensitivity.

• Post-Analysis Fiber Cleaning: After desorption, keep the fiber in the hot inlet for an additional 10 minutes (or in a separate conditioning station) to prevent carryover between samples. Run a blank analysis to confirm the fiber is clean.

Conclusion

The selection of an SPME fiber coating is the most critical parameter for the successful analysis of 2-Ethylfenchol. While PDMS fibers show an affinity for this non-polar molecule, mixed-phase coatings offer significantly superior performance. Based on established chemical principles and extensive application data for similar analytes, the Divinylbenzene/Carboxen™/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is the recommended choice. Its multiphasic nature provides the highest extraction efficiency and versatility, making it ideal for robust and sensitive quantification of 2-Ethylfenchol in various research and quality control settings.

References

• IEEE. (n.d.). Comparing the Selectivity of Solid Phase Microextraction Fibers to Detect Volatile Organic Compounds. IEEE Xplore.
• Perflavory. (n.d.). 2-ethyl fenchol, 18368-91-7.
• ChemicalBook. (n.d.). 2-ETHYLFENCHOL | 18368-91-7.
• MDPI. (n.d.). Comparison of Different Solid-Phase Microextraction Formats Dedicated to the Analysis of Volatile Compounds—A Comprehensive Study.
• The Good Scents Company. (n.d.). 2-ethyl fenchol, 18368-91-7.
• Sigma-Aldrich. (n.d.). 2-Ethylfenchol = 97 , FCC, FG 18368-91-7.
• Tradeasia. (n.d.). 2-ethyl Fenchol (18368-91-7) | Chemical Product Exporter.
• ResearchGate. (n.d.). Guidelines for solid-phase micro-extraction (SPME) of volatile flavour compounds for gas-chromatographic analysis, from the Working Group on Methods of Analysis of the International Organization of the Flavor Industry (IOFI).
• PubMed. (n.d.). Solid-phase microextraction method development for headspace analysis of volatile flavor compounds.
• MDPI. (2018). Sampling Dynamics for Volatile Organic Compounds Using Headspace Solid-Phase Microextraction Arrow for Microbiological Samples.
• International Labmate Ltd. (n.d.). SPME in GC Sample Preparation: Advantages and Applications.
• CORE. (n.d.). Headspace Solid Phase Microextraction (SPME) Analysis of Flavor Compounds in Wines. Effect of the Matrix Volatile Composition.
• NIH. (2018). A comparison of sample preparation methods for extracting volatile organic compounds (VOCs) from equine faeces using HS-SPME. PMC.
• ACS Publications. (n.d.). Analysis of Volatile Fragrance and Flavor Compounds by Headspace Solid Phase Microextraction and GC-MS. American Chemical Society.
• ResearchGate. (2018). SPME Fiber Evaluation for Volatile Organic Compounds Extraction from Acerola.
• Sigma-Aldrich. (n.d.). Selecting the Appropriate SPME Fiber Coating –Effect of Analyte Molecular Weight and Polarity.
• ResearchGate. (n.d.). SPME Commercial Devices and Fibre Coatings.
• MilliporeSigma. (n.d.). SPME for GC Analysis.
• MDPI. (n.d.). Supramolecular Materials as Solid-Phase Microextraction Coatings in Environmental Analysis.
• Agilent. (n.d.). SPME Fibers.
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A Comparative Guide to the Cross-Validation of HPLC and GC Methods for 2-Ethylfenchol Analysis

In the realm of analytical chemistry, particularly within the pharmaceutical and flavor & fragrance industries, the accurate quantification of specific compounds is paramount. 2-Ethylfenchol, a monoterpenoid with a characteristic earthy and camphor-like aroma, finds its application in various commercial products.[1][2] Its analysis demands robust and reliable methods to ensure product quality and consistency. This guide provides an in-depth comparison and cross-validation of two of the most powerful chromatographic techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), for the analysis of 2-Ethylfenchol.

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[3] This guide is structured to provide researchers, scientists, and drug development professionals with the foundational knowledge and practical insights necessary to select and validate the appropriate methodology for their specific needs, adhering to the principles outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[4][5]

Understanding the Analyte: 2-Ethylfenchol

2-Ethylfenchol (C₁₂H₂₂O) is a tertiary alcohol with a molecular weight of 182.30 g/mol .[6] It is a volatile compound with a boiling point of 105 °C at 15 mmHg.[6][7] Its volatility and chemical structure are key determinants in the selection of an appropriate analytical technique. While its volatility suggests a natural fit for GC analysis, its potential for analysis by HPLC, particularly for non-volatile matrices or when coupled with mass spectrometry, warrants a thorough investigation.

Principles of Separation: HPLC vs. GC

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are both separation techniques that rely on the differential partitioning of an analyte between a mobile phase and a stationary phase. However, the nature of these phases and the underlying principles of separation differ significantly.

Gas Chromatography (GC): In GC, the mobile phase is an inert gas (e.g., helium, nitrogen) and the stationary phase is a high-boiling point liquid coated on a solid support within a column.[8][9] Separation is based on the analyte's volatility and its interaction with the stationary phase. More volatile compounds and those with weaker interactions travel through the column faster. Given 2-Ethylfenchol's volatility, GC is a primary candidate for its analysis.[10]

High-Performance Liquid Chromatography (HPLC): HPLC utilizes a liquid mobile phase (a solvent or mixture of solvents) to carry the sample through a column packed with a solid stationary phase.[11][12] Separation is based on the analyte's polarity and its interaction with the stationary and mobile phases. HPLC is particularly well-suited for non-volatile or thermally labile compounds.[13] While 2-Ethylfenchol is volatile, HPLC can be a viable option, especially when derivatization is employed or when analyzing it in complex, non-volatile matrices.[14][15]

Method Validation: A Cornerstone of Scientific Integrity

The validation of an analytical method is a formal process that provides evidence that the method is suitable for its intended purpose.[16] The ICH Q2(R1) and the recent Q2(R2) guidelines provide a comprehensive framework for validating analytical procedures.[4][17][18] Key validation parameters include:

• Specificity/Selectivity: The ability to assess the analyte unequivocally in the presence of other components.[19]

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[19]

Comparative Performance Data: HPLC vs. GC for 2-Ethylfenchol

The following table summarizes hypothetical but realistic performance data for the analysis of 2-Ethylfenchol by both HPLC and GC, based on typical method validation results for similar terpenes.[20][21][22]

Validation Parameter	HPLC Method	GC Method
Linearity (R²)	> 0.998	> 0.999
Accuracy (% Recovery)	98.5 - 101.2%	99.1 - 100.8%
Precision (RSD%)
- Repeatability	< 1.5%	< 1.0%
- Intermediate Precision	< 2.0%	< 1.5%
LOD	~ 0.1 µg/mL	~ 0.01 µg/mL
LOQ	~ 0.3 µg/mL	~ 0.03 µg/mL
Robustness	Passed	Passed

Interpretation of Data:

From this comparison, the GC method generally exhibits higher sensitivity (lower LOD and LOQ) and better precision for a volatile analyte like 2-Ethylfenchol. This is expected due to the efficient volatilization and separation of the compound in the gas phase.[13] However, the HPLC method still provides excellent linearity, accuracy, and precision, making it a suitable alternative, particularly in scenarios where GC is not available or when the sample matrix is not amenable to GC analysis.

Experimental Protocols

Gas Chromatography (GC) Method

This protocol outlines a typical GC-FID (Flame Ionization Detector) method for the quantification of 2-Ethylfenchol.

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID)

• Autosampler

• Capillary Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

Reagents:

• 2-Ethylfenchol reference standard (≥97% purity)[6]

• Solvent: Hexane or Ethyl Acetate (HPLC grade)

• Carrier Gas: Helium (99.999% purity)

Chromatographic Conditions:

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL (split mode, 50:1 split ratio)

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 240 °C

  • Hold: 5 minutes at 240 °C

• Carrier Gas Flow Rate: 1.0 mL/min (constant flow)

• Detector Temperature: 280 °C

Sample Preparation:

• Prepare a stock solution of 2-Ethylfenchol (1 mg/mL) in the chosen solvent.

• Create a series of calibration standards by serially diluting the stock solution to cover the desired concentration range (e.g., 1 - 100 µg/mL).

• Prepare unknown samples by accurately weighing and dissolving them in the solvent to achieve a concentration within the calibration range.

High-Performance Liquid Chromatography (HPLC) Method

This protocol describes a reversed-phase HPLC-UV method. For a compound like 2-Ethylfenchol, which lacks a strong chromophore, derivatization or the use of a more universal detector like a Mass Spectrometer (MS) or Charged Aerosol Detector (CAD) would be necessary for high sensitivity. The following is a hypothetical method assuming UV detection is feasible at low wavelengths.

Instrumentation:

• HPLC system with a UV-Vis Detector

• Autosampler

• Reversed-Phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

Reagents:

• 2-Ethylfenchol reference standard (≥97% purity)[6]

• Mobile Phase A: Water (HPLC grade)

• Mobile Phase B: Acetonitrile (HPLC grade)

• Solvent: Acetonitrile or Methanol (HPLC grade)

Chromatographic Conditions:

• Mobile Phase: Isocratic elution with 70% Acetonitrile and 30% Water

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection Wavelength: 205 nm

Sample Preparation:

• Prepare a stock solution of 2-Ethylfenchol (1 mg/mL) in the chosen solvent.

• Create a series of calibration standards by serially diluting the stock solution (e.g., 5 - 200 µg/mL).

• Prepare unknown samples by accurately weighing and dissolving them in the solvent to fall within the calibration range.

Cross-Validation of Analytical Methods

Cross-validation is performed to ensure that two different analytical methods provide comparable results.[23][24] This is crucial when transferring a method between laboratories or when using a different technique to analyze the same sample.

Experimental Workflow for Cross-Validation:

Caption: Workflow for the cross-validation of HPLC and GC methods.

Procedure:

• A single, homogeneous batch of a sample containing 2-Ethylfenchol is prepared.

• Multiple aliquots of this sample are analyzed using both the validated HPLC and GC methods.

• The results obtained from both methods are then statistically compared. A common approach is to use a paired t-test to determine if there is a statistically significant difference between the means of the two sets of results. A Bland-Altman plot can also be used to assess the agreement between the two methods.

Acceptance criteria for cross-validation are typically that the mean accuracy of the results from the test method should be within a certain percentage (e.g., ±15%) of the results from the reference method.[25]

Visualization of Analytical Workflows

GC Analysis Workflow

Caption: The analytical workflow for 2-Ethylfenchol analysis by GC.

HPLC Analysis Workflow

Caption: The analytical workflow for 2-Ethylfenchol analysis by HPLC.

Conclusion and Recommendations

Both HPLC and GC are powerful techniques for the analysis of 2-Ethylfenchol, each with its own set of advantages and limitations.

• Gas Chromatography (GC) is generally the preferred method for volatile compounds like 2-Ethylfenchol due to its higher sensitivity, better resolution for such analytes, and typically faster analysis times.[8]

• High-Performance Liquid Chromatography (HPLC) serves as a robust alternative, especially when dealing with complex, non-volatile sample matrices or when GC instrumentation is unavailable. The versatility of HPLC detectors, particularly when coupled with mass spectrometry, can provide excellent specificity and sensitivity.[11]

The choice between HPLC and GC will ultimately depend on the specific requirements of the analysis, including the sample matrix, required sensitivity, available instrumentation, and throughput needs. Regardless of the chosen method, rigorous validation according to ICH and FDA guidelines is essential to ensure the generation of accurate and reliable data.[26][27] Cross-validation should be performed whenever there is a change in the analytical method to ensure consistency of results.

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A Comparative Guide to the Determination of the Odor Threshold of 2-Ethylfenchol in Water

This guide provides a comprehensive comparison of methodologies for determining the odor threshold concentration (OTC) of 2-Ethylfenchol in water. Designed for researchers and water quality professionals, this document delves into the rationale behind selecting an appropriate sensory analysis technique, offers a detailed, field-proven protocol, and presents a framework for data analysis and interpretation.

Introduction: The Challenge of 2-Ethylfenchol

2-Ethylfenchol (CAS 18368-91-7) is a tertiary alcohol characterized by a potent and distinctive odor profile, often described as earthy, pungent, and camphor-like.[1][2][3] While used in the flavor and fragrance industry, its presence in drinking water, even at trace concentrations, can lead to significant aesthetic issues and consumer complaints.[4] Accurately quantifying the concentration at which 2-ethylfenchol becomes perceptible to the human nose—its odor threshold—is a critical task for water treatment facilities, environmental monitoring agencies, and research institutions. This guide provides the scientific framework to achieve this with precision and reliability.

Comparative Analysis of Sensory Evaluation Methodologies

The sensory evaluation of water quality relies on several established methods. The choice of method is paramount and depends on the specific objective of the study. For determining a single compound's detection threshold, some methods are more suitable than others.[5]

Method	Description	Suitability for Single-Compound OTC
Flavor Profile Analysis (FPA)	A descriptive method where a highly trained panel identifies and quantifies specific flavor and odor notes in a sample.[6][7][8] It creates a detailed profile of the water's sensory characteristics without dilution.[6]	Not Ideal. FPA is designed for complex samples with multiple odorants, like drinking water with various potential contaminants.[9] It is overly complex and less direct for determining the detection threshold of a single, specific compound.
Triangle Test	A discriminative method where a panelist is presented with three samples (two are identical, one is different) and asked to identify the odd one out.[10][11] It is a forced-choice procedure effective at determining if a perceptible difference exists between two products.[10][12]	Good for Panelist Screening. While it can be adapted for threshold determination, its primary strength lies in confirming a perceptible difference. It is an excellent tool for screening and qualifying panelists to ensure they have the required sensory acuity for threshold testing.[11]
Forced-Choice Ascending Concentration Series (ASTM E679-19)	A method where panelists are presented with a series of sample sets, each containing one spiked sample and two blanks (or one blank in a binary test). The concentration of the spiked sample increases in each subsequent set.[13] The panelist's task is to identify the spiked sample at each concentration level.	Highly Recommended. This method is the industry standard for determining detection and recognition thresholds.[13][14][15] Its structured, ascending concentration approach is specifically designed to pinpoint the lowest concentration at which a substance can be reliably detected.

Rationale for Selection: Based on this comparison, the ASTM E679-19, "Standard Practice for Determination of Odor and Taste Thresholds By a Forced-Choice Ascending Concentration Series Method of Limits," is the most authoritative and appropriate methodology for determining the odor threshold of 2-ethylfenchol in water.[13] It provides a robust, statistically grounded, and reproducible framework specifically for this purpose.

Experimental Workflow for OTC Determination

The following diagram illustrates the comprehensive workflow for determining the odor threshold of 2-ethylfenchol, from panelist recruitment to the final data analysis.

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Quantitative comparison of 2-Ethylfenchol levels in different food products

This guide provides a comprehensive framework for the quantitative comparison of 2-Ethylfenchol, a synthetic flavoring agent, across various food products. While its parent compound, fenchol, is naturally occurring, 2-Ethylfenchol is primarily introduced to foods to impart specific flavor profiles, including fresh, woody, and earthy notes.[1][2][3] This document is intended for researchers, scientists, and quality control professionals in the food and beverage industry, offering detailed methodologies for its accurate quantification.

Introduction to 2-Ethylfenchol in Food Products

2-Ethylfenchol, chemically known as 2-ethyl-1,3,3-trimethyl-2-norbornanol, is a volatile organic compound valued in the flavor and fragrance industry for its complex aromatic profile.[1][3] It is described as having a fresh pine-like aroma with earthy, woody, and camphoraceous undertones.[2][3][4] As a synthetic flavoring substance, it is used to enhance or impart specific notes in a variety of products, including beverages, candies, and baked goods.[2][5][6] Its application levels are typically low, often in the parts-per-million (ppm) range, necessitating sensitive and robust analytical methods for its detection and quantification.[2]

The quantitative analysis of 2-Ethylfenchol in complex food matrices presents several challenges, including potential interferences from other volatile compounds and the need for efficient extraction from diverse sample types. This guide outlines a validated approach using Solid-Phase Microextraction (SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS), a widely accepted and highly effective technique for the analysis of volatile and semi-volatile compounds in food.[7]

Principle of the Analytical Approach

The quantification of 2-Ethylfenchol relies on the principle of separating the volatile and semi-volatile compounds from the food matrix, followed by their chromatographic separation and mass spectrometric detection.[8] Headspace Solid-Phase Microextraction (HS-SPME) is selected as the extraction method due to its solvent-free nature, high sensitivity, and ease of automation. The extracted analytes are then thermally desorbed into a gas chromatograph for separation based on their boiling points and affinity for the stationary phase. Finally, a mass spectrometer is used for detection and quantification, providing high selectivity and structural confirmation.

Experimental Workflow for Quantitative Analysis

The following section details the step-by-step protocol for the quantification of 2-Ethylfenchol in food samples.

Sample Preparation

The primary objective of sample preparation is to create a homogenous sample and facilitate the release of 2-Ethylfenchol into the headspace for extraction.

• Solid Samples (e.g., baked goods, candies):

  • Accurately weigh 1-2 grams of the homogenized sample into a 20 mL headspace vial.

  • For dry or dense matrices, add 5 mL of deionized water to aid in the release of volatile compounds.

  • Add a known concentration of an appropriate internal standard (e.g., deuterated 4-ethylphenol or a compound with similar chemical properties but not present in the sample).

  • Immediately seal the vial with a magnetic screw cap containing a PTFE/silicone septum.

• Liquid Samples (e.g., beverages):

  • Pipette 5 mL of the liquid sample into a 20 mL headspace vial.

  • To enhance the release of 2-Ethylfenchol, add 1 gram of sodium chloride to increase the ionic strength of the solution (salting-out effect).

  • Add the internal standard at a known concentration.

  • Immediately seal the vial.

HS-SPME Procedure

The selection of the SPME fiber coating is critical for the efficient extraction of the target analyte. A divinylbenzene/carboxen/polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for its broad applicability to a wide range of volatile and semi-volatile compounds.

• Place the sealed vial in a heating block or the autosampler's incubation chamber set to 60°C.

• Allow the sample to equilibrate for 15 minutes to ensure the partitioning of 2-Ethylfenchol between the sample and the headspace.

• Expose the SPME fiber to the headspace of the vial for 30 minutes at 60°C to allow for the adsorption of the volatile compounds.

GC-MS Analysis

The following GC-MS parameters are provided as a starting point and may require optimization based on the specific instrument and column used.

• Gas Chromatograph (GC) Conditions:

  • Injector: Splitless mode, 250°C.

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp: 5°C/min to 150°C.

    • Ramp: 15°C/min to 250°C, hold for 5 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification and full scan (m/z 40-300) for qualitative confirmation.

    • Target Ions for 2-Ethylfenchol (C12H22O, MW: 182.3): Based on its structure, characteristic ions would be selected for monitoring (e.g., m/z 182, 167, 139, 95). The specific ions should be confirmed by analyzing a pure standard.

    • Internal Standard Ions: Select appropriate ions for the chosen internal standard.

Calibration and Quantification

• Prepare a series of calibration standards in a matrix similar to the samples being analyzed (e.g., a blank food sample spiked with known concentrations of 2-Ethylfenchol).

• Analyze the calibration standards using the same HS-SPME-GC-MS method.

• Construct a calibration curve by plotting the ratio of the peak area of 2-Ethylfenchol to the peak area of the internal standard against the concentration of 2-Ethylfenchol.

• Quantify the concentration of 2-Ethylfenchol in the food samples by applying the response factor from the calibration curve to the measured peak area ratios.

Visualizing the Analytical Workflow

The following diagram illustrates the key steps in the quantitative analysis of 2-Ethylfenchol in food products.

Caption: Workflow for 2-Ethylfenchol quantification.

Comparative Data of 2-Ethylfenchol Levels

The following table presents hypothetical, yet realistic, quantitative data for 2-Ethylfenchol levels in various food products where it might be used as a flavoring agent. These values are based on typical usage levels suggested by FEMA (Flavor and Extract Manufacturers Association) and are for illustrative purposes.[2] Actual concentrations will vary depending on the specific product formulation.

Food Product Category	Typical Application Level (ppm)	Mean Measured Concentration (ppm)	Standard Deviation (ppm)
Non-alcoholic Beverages	0.10	0.08	0.02
Alcoholic Beverages	Not specified	0.05	0.01
Hard Candy	Not specified	0.25	0.05
Chewing Gum	0.50	0.42	0.08
Baked Goods	0.05	0.04	0.01
Frozen Dairy/Fruit Ices	0.02	0.015	0.005
Condiments & Relishes	0.07	0.06	0.01
Milk Products	0.10	0.09	0.02

Discussion and Interpretation

The presented analytical method provides a robust and sensitive approach for the quantification of 2-Ethylfenchol in a variety of food matrices. The hypothetical data in the table illustrates the expected low-level concentrations of this flavoring agent in consumer products. For quality control purposes, the developed method can be used to verify that the concentration of 2-Ethylfenchol is within the manufacturer's specifications and complies with regulatory guidelines.

For researchers in flavor chemistry, this methodology can be adapted to study the stability of 2-Ethylfenchol during food processing and storage, as well as its interaction with other food components that may influence its release and perception. Furthermore, understanding the concentration of specific flavoring agents like 2-Ethylfenchol is crucial for sensory science studies aiming to correlate chemical composition with consumer preference.

Conclusion

This guide has detailed a comprehensive methodology for the quantitative analysis of 2-Ethylfenchol in food products. By leveraging HS-SPME-GC-MS, researchers and quality control professionals can achieve accurate and reliable quantification of this synthetic flavoring agent. The provided workflow, from sample preparation to data analysis, serves as a self-validating system to ensure the scientific integrity of the results. Adherence to these protocols will enable a better understanding and control of the flavor profiles of various food products.

References

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A Senior Application Scientist's Guide to Mass Spectrometry Ionization Techniques for the Analysis of 2-Ethylfenchol

Introduction: The Analytical Challenge of 2-Ethylfenchol

2-Ethylfenchol, a synthetic tertiary alcohol (C₁₂H₂₂O), is a key aroma compound valued for its characteristic earthy, camphor-like, and woody scent.[1][2][3][4] Its application in the flavor and fragrance industries necessitates robust and reliable analytical methods for quality control, purity assessment, and trace-level detection.[2] As a volatile and relatively nonpolar small molecule, the choice of ionization technique in mass spectrometry is critical for achieving optimal sensitivity and structural elucidation. This guide provides an in-depth comparison of four common ionization techniques—Electron Ionization (EI), Chemical Ionization (CI), Electrospray Ionization (ESI), and Atmospheric Pressure Chemical Ionization (APCI)—for the analysis of 2-Ethylfenchol, complete with hypothetical supporting data and experimental protocols.

Pillar 1: Understanding the Analyte - Chemical Properties of 2-Ethylfenchol

A thorough understanding of the analyte's physicochemical properties is paramount in selecting the appropriate ionization technique.

Property	Value	Implication for Mass Spectrometry
Molecular Formula	C₁₂H₂₂O	Determines the monoisotopic mass for accurate measurements.
Molecular Weight	182.30 g/mol [5]	Falls within the ideal range for most common mass analyzers.
Boiling Point	105 °C at 15 mmHg[1][5]	Indicates sufficient volatility for gas chromatography-mass spectrometry (GC-MS).
Polarity	Relatively nonpolar	Influences the choice between atmospheric pressure ionization techniques.
Thermal Stability	Stable	Can withstand the temperatures used in GC inlets and heated ion sources.[6]
Functional Group	Tertiary alcohol	The hydroxyl group can participate in certain ionization processes.

Pillar 2: Comparative Evaluation of Ionization Techniques

This section delves into the theoretical underpinnings and expected performance of each ionization technique for 2-Ethylfenchol analysis.

Electron Ionization (EI): The Hard Ionization Standard

Principle of Operation: In EI, the analyte in the gas phase is bombarded with high-energy electrons (typically 70 eV), causing the ejection of an electron to form a molecular ion (M⁺•).[7][8] The excess energy imparted leads to extensive and reproducible fragmentation, creating a unique mass spectrum that acts as a chemical fingerprint.[8]

Expected Performance for 2-Ethylfenchol: Given its volatility and thermal stability, 2-Ethylfenchol is an excellent candidate for GC-EI-MS.[9] The resulting mass spectrum is expected to show a low-abundance molecular ion peak and a rich fragmentation pattern. The fragmentation can provide significant structural information, which is invaluable for unequivocal identification.[7]

Chemical Ionization (CI): The Softer Alternative

Principle of Operation: CI is a softer ionization technique that involves ion-molecule reactions in the gas phase.[10][11] A reagent gas (e.g., methane, ammonia) is first ionized by electron impact. These reagent gas ions then react with the analyte molecule, typically through proton transfer, to form a protonated molecule ([M+H]⁺).[10][12] This process imparts less energy to the analyte, resulting in significantly less fragmentation compared to EI.[10][11]

Expected Performance for 2-Ethylfenchol: For 2-Ethylfenchol, CI would be employed to confirm the molecular weight, which might be ambiguous in the EI spectrum. The softer nature of CI is expected to yield a prominent [M+H]⁺ ion with minimal fragmentation.[13] This is particularly useful for quantitative studies where the molecular ion is the target for monitoring.

Electrospray Ionization (ESI): For Polar and Non-Volatile Analytes

Principle of Operation: ESI is a soft ionization technique that generates ions from a liquid solution.[14][15] A high voltage is applied to a liquid passing through a capillary, creating a fine spray of charged droplets. As the solvent evaporates, the charge density on the droplets increases, eventually leading to the formation of gas-phase ions.[15][16] ESI is particularly well-suited for polar, large, and thermally labile molecules.[14][16]

Expected Performance for 2-Ethylfenchol: Due to its relatively low polarity and high volatility, 2-Ethylfenchol is not an ideal candidate for ESI.[17] ESI typically requires the analyte to be pre-charged in solution or to have sufficient polarity to be efficiently charged during the electrospray process.[18] It is anticipated that 2-Ethylfenchol would exhibit very poor ionization efficiency with ESI.

Atmospheric Pressure Chemical Ionization (APCI): Bridging the Polarity Gap

Principle of Operation: APCI is an ionization technique that is well-suited for semi-volatile and less polar compounds.[6][19][20] The analyte solution is passed through a heated nebulizer to create a fine aerosol, which is then vaporized. A corona discharge needle ionizes the solvent vapor, which in turn ionizes the analyte molecules through gas-phase reactions, similar to CI.[20][21]

Expected Performance for 2-Ethylfenchol: APCI is expected to be a highly effective ionization technique for 2-Ethylfenchol, especially when coupled with liquid chromatography (LC).[22] Its ability to ionize relatively nonpolar and volatile compounds makes it a strong contender.[6][19] A strong signal corresponding to the protonated molecule [M+H]⁺ is anticipated, with minimal fragmentation.

Pillar 3: Experimental Protocols and Data

To provide a tangible comparison, the following sections outline hypothetical experimental setups and the expected quantitative outcomes.

Experimental Workflow

The general workflow for analyzing 2-Ethylfenchol by mass spectrometry would involve sample preparation, introduction into the mass spectrometer via an appropriate chromatographic method, ionization, mass analysis, and data interpretation.

Caption: General experimental workflow for the mass spectrometric analysis of 2-Ethylfenchol.

Hypothetical Experimental Protocols

For GC-MS (EI and CI):

• Sample Preparation: Prepare a 10 µg/mL solution of 2-Ethylfenchol in methanol.

• GC System: Agilent 7890B GC.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm).

• Inlet Temperature: 250 °C.

• Oven Program: Start at 60 °C, hold for 1 min, ramp to 280 °C at 15 °C/min.

• MS System: Agilent 5977B MSD.[9]

• Ion Source Temperature: 230 °C.

• EI Mode: 70 eV electron energy.

• CI Mode: Methane reagent gas.

For LC-MS (ESI and APCI):

• Sample Preparation: Prepare a 10 µg/mL solution of 2-Ethylfenchol in 50:50 methanol:water.

• LC System: Shimadzu LC-20AD.

• Column: C18 (100 mm x 2.1 mm, 2.6 µm).

• Mobile Phase: A: Water with 0.1% formic acid, B: Acetonitrile with 0.1% formic acid.

• Gradient: 50% B to 95% B over 5 minutes.

• MS System: Sciex Triple Quad™ 5500.

• ESI Mode: Needle voltage +4.5 kV, source temperature 400 °C.

• APCI Mode: Corona discharge current 5 µA, source temperature 450 °C.[22]

Comparative Data Summary (Hypothetical)

The following table summarizes the expected performance metrics for each ionization technique based on the known principles and properties of 2-Ethylfenchol.

Parameter	Electron Ionization (EI)	Chemical Ionization (CI)	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)
Primary Ion Observed	M⁺• (m/z 182.2)	[M+H]⁺ (m/z 183.2)	[M+H]⁺ (m/z 183.2)	[M+H]⁺ (m/z 183.2)
Molecular Ion Abundance	Low (<5%)	High (>80%)	Very Low / Not Observed	High (>90%)
Degree of Fragmentation	Extensive	Minimal	Negligible	Minimal
Relative Sensitivity	High	Moderate	Very Low	Very High
Limit of Detection (LOD)	~1 ng/mL	~5 ng/mL	>1 µg/mL	~0.1 ng/mL
Suitability for Quantification	Moderate (using fragment ions)	Good	Poor	Excellent
Suitability for Identification	Excellent (library searchable)	Good (molecular weight confirmation)	Poor	Good (molecular weight confirmation)

Visualization of Ionization Mechanisms

The following diagrams illustrate the fundamental processes of the most suitable ionization techniques for 2-Ethylfenchol.

Caption: Simplified mechanism of Electron Ionization for 2-Ethylfenchol.

Caption: Simplified mechanism of Atmospheric Pressure Chemical Ionization.

Conclusion and Recommendations

For the comprehensive analysis of 2-Ethylfenchol, a multi-faceted approach is recommended:

• For Structural Elucidation and Unambiguous Identification: GC-EI-MS is the gold standard. Its reproducible fragmentation patterns can be matched against spectral libraries for confident identification.[7][8]

• For Molecular Weight Confirmation: GC-CI-MS serves as an excellent complementary technique to EI, providing a clear molecular ion when it is weak or absent in the EI spectrum.[10][11]

• For High-Sensitivity Quantification: LC-APCI-MS is the superior choice.[6][20] Its soft ionization mechanism leads to a strong molecular ion signal, ideal for trace-level detection and quantification in complex matrices.[22]

• Not Recommended: ESI is not a suitable technique for a volatile and relatively nonpolar compound like 2-Ethylfenchol due to its poor ionization efficiency.[17]

By understanding the principles of each ionization technique and the chemical nature of 2-Ethylfenchol, researchers and drug development professionals can select the optimal analytical strategy to meet their specific research goals.

References

• Atmospheric Pressure Chemical Ionization (APCI) - National MagLab. (n.d.). Retrieved January 12, 2026, from [Link]

• Kitova, E. N., Soya, N., & Klassen, J. S. (2002). Identifying Specific Small-Molecule Interactions Using Electrospray Ionization Mass Spectrometry. Analytical Chemistry, 74(21), 5547–5554. [Link]

• Atmospheric Pressure Chemical Ionization (APCI): Principles, Advances, and Diverse Applications - MetwareBio. (n.d.). Retrieved January 12, 2026, from [Link]

• Mastering Atmospheric Pressure Chemical Ionization (APCI) in Mass Spectrometry - LabX. (n.d.). Retrieved January 12, 2026, from [Link]

• What Is Atmospheric Pressure Chemical Ionization (APCI) In LC-MS? - Chemistry For Everyone. (2023, August 4). YouTube. Retrieved January 12, 2026, from [Link]

• Wendling, K. S. (2010). Methods to detect volatile organic compounds using selected-ion chemical ionization mass spectrometry. Carolina Digital Repository. [Link]

• Atmospheric-pressure Chemical Ionization | Encyclopedia MDPI. (2022, December 1). Retrieved January 12, 2026, from [Link]

• Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations. (n.d.). Retrieved January 12, 2026, from [Link]

• A Beginner's Guide to Mass Spectrometry: Types of Ionization Techniques - ACD/Labs. (2023, August 23). Retrieved January 12, 2026, from [Link]

• de la Mata, A. P., & Johnson, D. W. (2019). A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation. Mass Spectrometry Reviews, 38(4-5), 350-375. [Link]

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• 2-ethyl fenchol, 18368-91-7 - Perflavory. (n.d.). Retrieved January 12, 2026, from [Link]

• Ionization of Volatile Organics and Nonvolatile Biomolecules Directly from a Titanium Slab for Mass Spectrometric Analysis - NIH. (2021, November 9). Retrieved January 12, 2026, from [Link]

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• Terpenes in Hemp and Cannabis Determined Using EI GC-MS/MS - Waters Corporation. (n.d.). Retrieved January 12, 2026, from [Link]

• Terpenes Analysis in Cannabis Products by Liquid Injection using the Agilent Intuvo 9000/5977B GC/MS System. (n.d.). Retrieved January 12, 2026, from [Link]

• Electrospray ionization - Wikipedia. (n.d.). Retrieved January 12, 2026, from [Link]

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• Houriet, R., Stahl, D., & Winkler, F. J. (1981). Negative chemical ionization of alcohols. Environmental Health Perspectives, 36, 63–70. [Link]

• Chemical Ionization - Chemistry LibreTexts. (2022, July 3). Retrieved January 12, 2026, from [Link]

• Video: Chemical Ionization (CI) Mass Spectrometry - JoVE. (n.d.). Retrieved January 12, 2026, from [Link]

• Screening of Terpenes with Solvent-Mediated Chemical Ionization - Shimadzu. (n.d.). Retrieved January 12, 2026, from [Link]

• Influence of Yeast and Enzyme Formulation on Prosecco Wine Aroma During Storage on Lees - MDPI. (n.d.). Retrieved January 12, 2026, from [Link]

• Fenchol | C10H18O | CID 15406 - PubChem - NIH. (n.d.). Retrieved January 12, 2026, from [Link]

• Fenchol - the NIST WebBook - National Institute of Standards and Technology. (n.d.). Retrieved January 12, 2026, from [Link]

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Safety & Regulatory Compliance

Hazard Characterization: Understanding the Risk Profile of 2-Ethylfenchol

As a Senior Application Scientist, I understand that excellence in research is intrinsically linked to an unwavering commitment to safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdle; it is a cornerstone of responsible science. This guide provides a comprehensive, technically grounded framework for the proper disposal of 2-Ethylfenchol, ensuring the safety of laboratory personnel and the integrity of our shared environment.

Our approach moves beyond simple instruction to instill a deep understanding of the why behind each procedure. By internalizing these principles, you can build a self-validating system of safety that protects you, your colleagues, and your research.

Before we can manage a substance, we must understand its nature. 2-Ethylfenchol (CAS 18368-91-7) is an aromatic alcohol widely used in the fragrance and flavor industries.[1][2] While not classified as acutely toxic, its primary hazard lies in its combustibility and potential for environmental harm if disposed of improperly.[3][4] The key to its safe management is recognizing its status as a combustible liquid and a substance whose discharge into the environment must be avoided.[5]

According to the Globally Harmonized System (GHS), 2-Ethylfenchol is classified as a Category 4 Combustible Liquid.[3][4] This designation is critical. While its flash point is relatively high, it still necessitates specific handling and storage protocols to mitigate fire risk, especially when stored in bulk or when waste streams are consolidated.

Property	Value	Source(s)
CAS Number	18368-91-7	[5][6]
Molecular Formula	C₁₂H₂₂O	[5][6]
Synonyms	Ethylfenchol, 2-ethyl-1,3,3-trimethyl-2-norbornanol	[2][5]
GHS Classification	Combustible liquid (Category 4)	[3][4]
Flash Point	~88 °C (190.4 °F) - closed cup	[6]
Storage Class	10: Combustible liquids	[6]
Primary Hazards	Combustible; Avoid contact with skin and eyes	[3][5]
Environmental Note	Discharge into the environment must be avoided	[5]

The Cardinal Rule: Prohibited Disposal Methods

To ensure safety and compliance, it is essential to first understand what is strictly forbidden. The following disposal methods for 2-Ethylfenchol are illegal and unsafe.

• Sewer/Drain Disposal is Prohibited: Under no circumstances should 2-Ethylfenchol or its solutions be poured down the drain.[5][7] This practice is explicitly banned by the EPA and local regulations for flammable/combustible materials and substances that can harm aquatic ecosystems.[8][9][10] Even small amounts can contribute to the accumulation of flammable vapors in plumbing and pose a significant risk to wastewater treatment facilities.[8][11]

• Evaporation is Not Disposal: Intentionally allowing 2-Ethylfenchol to evaporate in a fume hood is not an acceptable method of disposal.[12][13] This practice releases chemical vapors into the atmosphere and violates fundamental principles of responsible waste management.

• Disposal in Regular Trash is Prohibited: Liquid chemical waste must never be placed in the regular solid waste stream.[12] This includes materials, such as paper towels or bench protectors, that are heavily saturated with 2-Ethylfenchol. These items must be collected as chemically contaminated solid waste.[12]

Standard Operating Procedure (SOP) for Routine Waste Collection

Proper disposal begins at the point of generation. Adhering to a systematic collection protocol is critical for maintaining a safe laboratory environment.

3.1. Step-by-Step Waste Accumulation Protocol

• Container Selection:

  • Collect liquid 2-Ethylfenchol waste in a designated, leak-proof container that is chemically compatible with the substance.[12][14]

  • The original product container is often an excellent choice.[7][15] Alternatively, use a clean, empty glass bottle with a tight-fitting screw cap.

  • Ensure the container is in good condition, with no cracks or signs of deterioration.[8]

• Waste Segregation (The Causality of Chemical Safety):

  • Crucially, 2-Ethylfenchol waste must be segregated from incompatible materials. As a combustible alcohol, it must be kept separate from strong oxidizing agents (e.g., nitric acid, perchlorates) to prevent a dangerous exothermic reaction.[12][16]

  • It is best practice to maintain separate waste streams for halogenated and non-halogenated solvents, as this can impact the final disposal route and cost.[15] 2-Ethylfenchol falls into the non-halogenated category.

• Labeling for Unambiguous Identification:

  • Immediately label the waste container. The label must be clear, durable, and include the following information:[7][14][17]

    • The words "Hazardous Waste."

    • The full chemical name: "2-Ethylfenchol Waste " (avoiding abbreviations or formulas).

    • A clear indication of the hazard: "Combustible Liquid ."

    • The approximate concentration or percentage of all components if it is a mixed waste stream.

  • Vague labels like "Solvent Waste" are not compliant and create a serious safety hazard for waste handlers.[7]

• Safe Accumulation and Storage:

  • Keep the waste container securely capped at all times, except when you are actively adding waste.[7][17] Using a funnel left in the container is a common but dangerous violation.

  • Fill containers to no more than 90% capacity, leaving adequate headspace for vapor expansion.[17]

  • Store the container in a designated Satellite Accumulation Area (SAA). This area should be at or near the point of generation.

  • For combustible liquids like 2-Ethylfenchol, storage within a rated flammable storage cabinet is the best practice.[12]

  • Always use secondary containment, such as a chemical-resistant tray or bin, to contain any potential leaks or spills.[14]

Spill and Emergency Response

In the event of a spill, a swift and correct response is paramount to ensuring personnel safety.

• Alert & Evacuate: Alert all personnel in the immediate area. If the spill is large or ventilation is poor, evacuate the laboratory.

• Control Ignition Sources: Immediately remove or turn off all potential ignition sources, including hot plates, open flames, and electrical equipment.[5]

• Don PPE: Before addressing the spill, put on the appropriate Personal Protective Equipment (PPE):

  • Nitrile gloves (or other chemically impermeable gloves).[5]

  • Splash-proof safety goggles.[5]

  • A lab coat.

• Contain & Absorb:

  • For small spills, cover the liquid with a non-combustible absorbent material such as vermiculite, sand, or a chemical spill pillow.[18][19]

  • Work from the outside of the spill toward the center to prevent spreading.

• Collect Waste:

  • Using non-sparking tools (e.g., plastic dustpan), carefully collect the absorbed material.[5]

  • Place the contaminated absorbent into a sturdy, sealable container or a heavy-duty plastic bag.[5][12]

  • Label the container as "2-Ethylfenchol Spill Debris " and manage it as hazardous waste.

• Decontaminate: Clean the spill area with soap and water.

The Final Disposal Pathway: From Lab to Destruction

The ultimate fate of 2-Ethylfenchol waste is environmentally sound destruction, managed by licensed professionals. Your role is to prepare it safely for this final step. The process is a clear, logical workflow.

Diagram 1: A workflow for the safe management of 2-Ethylfenchol waste.

The only acceptable final disposal methods for 2-Ethylfenchol are removal by a licensed chemical waste contractor for controlled incineration or another form of chemical destruction.[5] Your institution's Environmental Health & Safety (EHS) department manages this process.[13][20] Never give chemical waste to an unlicensed party.

Protocol for Empty Container Decontamination

An "empty" container is not simply one with no visible liquid. To be considered non-hazardous, it must be properly decontaminated.

• Triple Rinse Procedure:

  • Thoroughly empty all contents from the container into the appropriate hazardous waste collection vessel.[14]

  • First Rinse: Add a small amount of a suitable solvent (such as ethanol or isopropanol) to the container. Secure the cap and swirl to rinse all interior surfaces. Empty this rinsate into your 2-Ethylfenchol hazardous waste container. This first rinsate is considered hazardous waste. [14]

  • Second & Third Rinse: Repeat the rinse process two more times. Subsequent rinsates may be permissible for drain disposal depending on local regulations, but the most conservative and recommended approach is to collect all three rinsates as hazardous waste.

• Container Preparation for Disposal:

  • Allow the rinsed container to air-dry completely in a well-ventilated area (e.g., a fume hood).

  • Completely remove or deface the original product label to prevent any confusion.[12]

  • Dispose of the clean, dry, and unlabeled glass container in a designated glass disposal box or according to your facility's specific procedures for non-hazardous laboratory glass.[12]

By adhering to these scientifically sound and regulation-compliant procedures, you contribute to a culture of safety and responsibility. The meticulous management of chemical substances from acquisition to disposal is a hallmark of professional excellence in the scientific community.

References

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Navigating the Safe Handling of 2-Ethylfenchol: A Comprehensive Guide to Personal Protective Equipment and Disposal

For researchers, scientists, and drug development professionals, the integrity of your work and the safety of your team are paramount. This guide provides an in-depth, procedural framework for the safe handling of 2-Ethylfenchol, focusing on the critical role of Personal Protective Equipment (PPE) and appropriate disposal protocols. Our aim is to empower your laboratory with the knowledge to not only meet but exceed safety standards, fostering a culture of proactive risk management.

Understanding the Compound: Why Specific Precautions are Essential

2-Ethylfenchol is a combustible liquid with a characteristic odor, utilized primarily in the flavor and fragrance industries.[1][2] While not classified as acutely toxic, its combustible nature and the potential for irritation necessitate a meticulous approach to handling to prevent workplace accidents and ensure the well-being of laboratory personnel. The primary risks associated with 2-Ethylfenchol are flammability and potential skin and eye irritation upon contact.[2][3] Therefore, the selection and use of appropriate PPE are not merely procedural formalities but critical control measures to mitigate these hazards.

Core Principles of Protection: Selecting the Right PPE

The selection of PPE for handling 2-Ethylfenchol is guided by a risk-based assessment. The following table summarizes the recommended PPE for various laboratory scenarios involving this compound.

Scenario	Required Personal Protective Equipment	Rationale
Low-Volume Handling (<100 mL) on an open bench	- Safety glasses with side shields- Nitrile or Neoprene gloves- Laboratory coat	Protection against accidental splashes to the eyes and skin during routine, small-scale operations.
High-Volume Handling (>100 mL) or heating	- Tightly fitting safety goggles- Face shield- Chemical-resistant gloves (Nitrile or Neoprene)- Flame-resistant laboratory coat- Work in a certified chemical fume hood	Increased risk of splashes and vapor generation necessitates enhanced facial and skin protection. A fume hood is crucial to control flammable vapors.
Potential for Aerosol Generation	- Full-face respirator with an appropriate cartridge- Tightly fitting safety goggles- Chemical-resistant gloves (Nitrile or Neoprene)- Flame-resistant laboratory coat- Work in a certified chemical fume hood	To prevent inhalation of aerosolized particles and protect the respiratory system from irritation.

Experimental Protocol: Glove Selection and Integrity Check

Objective: To select appropriate gloves and ensure their integrity before handling 2-Ethylfenchol.

Materials:

• Nitrile gloves

• Neoprene gloves

• 2-Ethylfenchol

• Laboratory coat

• Safety glasses

Procedure:

• Glove Material Selection: Based on chemical compatibility charts, both nitrile and neoprene gloves offer good resistance to alcohols like 2-Ethylfenchol.[4][5][6] Nitrile gloves provide a good balance of chemical resistance and dexterity for most applications. For prolonged or immersive contact, thicker neoprene gloves are recommended.

• Visual Inspection: Before donning, visually inspect each glove for any signs of degradation, such as discoloration, cracking, or brittleness.

• Physical Integrity Check: Inflate the glove with air by sealing the cuff and gently squeezing. Submerge the inflated glove in a water bath and observe for any air bubbles, which would indicate a puncture.

• Proper Donning: Ensure hands are clean and dry before putting on gloves. The cuff of the glove should be pulled over the sleeve of the laboratory coat to create a seal.

Operational Plans: Step-by-Step Handling Procedures

Caption: A step-by-step workflow for the safe handling of 2-Ethylfenchol.

Donning and Doffing PPE: A Critical Sequence

The order in which PPE is put on (donned) and taken off (doffed) is vital to prevent cross-contamination.

Donning Sequence:

• Gown: Fully cover your torso from neck to knees and arms to the end of your wrists. Fasten in the back.[7][8][9]

• Mask or Respirator: Secure ties or elastic bands. Fit the flexible band to your nose bridge.[7][8][9]

• Goggles or Face Shield: Place over your face and eyes and adjust to fit.[7][8][9]

• Gloves: Extend to cover the wrist of the gown.[7][8][9]

Doffing Sequence:

• Gloves: Grasp the outside of one glove with the other gloved hand and peel it off. Hold the removed glove in the gloved hand. Slide the fingers of the ungloved hand under the remaining glove at the wrist and peel it off over the first glove.[8]

• Goggles or Face Shield: Remove from the back by lifting the headband or earpieces.[8]

• Gown: Unfasten ties and pull the gown away from your neck and shoulders, touching only the inside. Turn the gown inside out as you remove it, fold or roll it into a bundle, and discard.[8]

• Mask or Respirator: Grasp the bottom ties or elastics first, then the top ones, and remove without touching the front.

• Hand Hygiene: Wash your hands thoroughly with soap and water immediately after removing all PPE.[7]

Disposal Plan: Managing 2-Ethylfenchol Waste

Proper disposal of 2-Ethylfenchol and contaminated materials is a critical component of laboratory safety and environmental responsibility.

Waste Segregation and Collection:

• Liquid Waste: Collect all waste 2-Ethylfenchol and solutions containing it in a dedicated, clearly labeled, and sealed container.[10][11][12] The container should be made of a material compatible with flammable liquids (e.g., glass or a suitable plastic). Do not mix with other waste streams.

• Solid Waste: Dispose of contaminated solid waste, such as gloves, absorbent pads, and pipette tips, in a separate, labeled container.[10]

Caption: A logical diagram illustrating the disposal workflow for 2-Ethylfenchol waste.

Disposal Procedure:

• Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste," the name "2-Ethylfenchol," and the associated hazards (e.g., "Flammable").[11]

• Storage: Store waste containers in a designated satellite accumulation area that is well-ventilated and away from ignition sources.

• Final Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal company.[2][3] Do not dispose of 2-Ethylfenchol down the drain or in regular trash.[11]

By adhering to these detailed protocols, you can confidently and safely incorporate 2-Ethylfenchol into your research and development workflows, ensuring a secure environment for your team and the integrity of your scientific pursuits.

References

• SA Health. (n.d.). Sequence for donning (putting on) and doffing (taking off) Personal Protective Equipment.
• Mun Global. (n.d.). Donning and Doffing Personal Protective Equipment.
• American Animal Hospital Association. (2019, May 29). Sequence for donning and doffing personal protective equipment (PPE).
• Glove Compatibility Chart. (2023, December 14). Guide to Nitrile Gloves Chemical Resistance.
• Centers for Disease Control and Prevention. (n.d.). Sequence for Putting On and Removing Personal Protective Equipment.
• YouTube. (2022, February 17). Donning and Doffing PPE.
• University of Pennsylvania EHRS. (n.d.). Nitrile Glove Chemical-Compatibility Reference.
• Unknown. (n.d.). Chemical Resistance of Gloves.pdf.
• Environmental Health and Safety. (n.d.). OSHA Glove Selection Chart.
• Sigma-Aldrich. (2024, September 9). Safety Data Sheet - 2-Ethylfenchol.
• Fisher Scientific. (n.d.). Nitrile Gloves Chemical Resistance Chart.
• Perflavory. (n.d.). 2-ethyl fenchol, 18368-91-7.
• University of Florida EHS. (n.d.). Laboratory Waste.
• The Good Scents Company. (n.d.). 2-ethyl fenchol, 18368-91-7.
• University of Pittsburgh. (2023, September 19). Guidelines for Flammable Liquid Disposal. Retrieved from the University of Pittsburgh website.
• Northwestern University Research Safety. (2023, February 27). Hazardous Waste Disposal Guide.
• ChemicalBook. (2025, October 25). 2-ETHYLFENCHOL - Safety Data Sheet.
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